3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

Core Science & Biosynthesis

Physicochemical Properties and Synthetic Utility of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

Executive Summary

In the landscape of modern medicinal chemistry and agrochemical development, the strategic incorporation of fluorine—particularly the trifluoromethyl (-CF 3​ ) group—has become a cornerstone of rational drug design. 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile serves as a highly versatile, bifunctional electrophilic building block. This technical whitepaper provides an in-depth analysis of its physicochemical properties, structural causality, and field-proven synthetic methodologies, serving as a definitive guide for researchers developing trifluoromethylated heterocycles and active pharmaceutical ingredients (APIs).

Physicochemical Profiling & Structural Causality

The utility of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is dictated by the synergistic electronic effects of its three primary functional groups: the cyano (-C≡N) group, the primary bromide (-Br), and the para-trifluoromethyl (-CF 3​ ) moiety.

The -CF 3​ group acts as a powerful electron-withdrawing group (EWG) via inductive effects, which significantly increases the acidity of the benzylic α -proton. Furthermore, the -CF 3​ group provides exceptional metabolic stability by sterically and electronically shielding the para-position of the phenyl ring from Cytochrome P450 (CYP450)-mediated oxidation[1].

Quantitative Data Summary

The following table synthesizes the predicted and computational physicochemical properties of the compound, grounded in data for its structural isomers and structural analogs[2][3].

Property	Value	Causality / Implication in Drug Design
Molecular Formula	C 10​ H 7​ BrF 3​ N[2]	Defines the exact stoichiometry for downstream synthetic equivalents.
Molecular Weight	278.07 g/mol [2]	Falls well within Lipinski’s Rule of 5, ensuring optimal baseline pharmacokinetics.
Predicted Boiling Point	271.0 ± 35.0 °C[2]	High boiling point necessitates non-thermal purification methods (e.g., flash chromatography) to prevent thermal degradation.
Predicted Density	1.551 ± 0.06 g/cm³[2]	High density is driven by the heavy bromine atom and the dense, non-polarizable fluorine electron cloud.
Estimated XLogP3	~3.5[3]	High lipophilicity enhances passive membrane diffusion, critical for targeting intracellular or central nervous system (CNS) receptors.

Mechanistic Pathways & Workflow Visualization

The synthesis of this compound requires precision to prevent the hydrolysis of the sensitive nitrile group while ensuring high regioselectivity. The standard approach involves the hydroxymethylation of [4], followed by a mild, neutral bromination.

Fig 1. Synthetic workflow for 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile.

Experimental Protocols: A Self-Validating System

As a Senior Application Scientist, I emphasize that protocols must not merely list steps, but must incorporate In-Process Controls (IPCs) to create a self-validating system. This ensures that failures are caught immediately, preserving time and expensive reagents.

Protocol A: Synthesis of 3-Hydroxy-2-[4-(trifluoromethyl)phenyl]propanenitrile

• Objective: Base-catalyzed hydroxymethylation of the α -carbon.

• Causality: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is selected as a non-nucleophilic base. The highly electron-withdrawing -CF 3​ and nitrile groups make the α -protons highly acidic. DBU selectively deprotonates this position without inducing the nitrile hydrolysis that would inevitably occur if aqueous NaOH were used.

Step-by-Step Methodology:

• Charge a flame-dried, argon-purged round-bottom flask with (1.0 eq)[4] and anhydrous Tetrahydrofuran (THF) (0.5 M).

• Add paraformaldehyde (1.5 eq) in a single portion.

• Dropwise, add DBU (0.2 eq) via syringe. Stir the reaction mixture at 25 °C for 12 hours.

• Quench the reaction with saturated aqueous NH 4​ Cl and extract with Ethyl Acetate (3x).

• Self-Validation (IPC): Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexane/Ethyl Acetate eluent. The starting material ( Rf​ ~0.6) must disappear, replaced by a more polar, UV-active spot ( Rf​ ~0.3). Confirm the presence of the broad -OH stretch (~3300 cm −1 ) via crude FTIR before proceeding to Protocol B.

Protocol B: Conversion to 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

• Objective: Substitution of the primary hydroxyl group with a bromide leaving group.

• Causality: The Appel reaction (CBr 4​ /PPh 3​ ) is strictly deployed here instead of Phosphorus tribromide (PBr 3​ ). PBr 3​ generates hydrobromic acid (HBr) as a byproduct, which can lead to Pinner-type side reactions or acid-catalyzed hydrolysis of the sensitive nitrile group. The Appel conditions remain strictly neutral.

Step-by-Step Methodology:

• Dissolve the crude 3-hydroxy intermediate (1.0 eq) from Protocol A in anhydrous Dichloromethane (CH 2​ Cl 2​ ) (0.3 M).

• Add Triphenylphosphine (PPh 3​ , 1.2 eq) and cool the mixture to 0 °C using an ice bath.

• Portion-wise, add Carbon tetrabromide (CBr 4​ , 1.2 eq) over 15 minutes to control the exothermic activation.

• Stir for 2 hours, allowing the reaction to gradually warm to room temperature.

• Self-Validation (IPC): The completion of the Appel reaction is visually indicated by the reaction mixture turning a pale yellow, and upon trituration with cold diethyl ether, the precipitation of triphenylphosphine oxide (OPPh 3​ ) as a white solid. 1 H-NMR of the purified product must show a characteristic downfield shift of the diastereotopic -CH 2​ Br protons compared to the original -CH 2​ OH protons.

Downstream Applications in Drug Discovery

The resulting α -aryl- β -bromo nitrile is a highly prized intermediate in the synthesis of chemokine receptor modulators. For instance, in the development of CCR2 antagonists—which are critical for treating immunoinflammatory and autoimmune diseases like rheumatoid arthritis and atherosclerosis—this bifunctional molecule undergoes cyclization[1].

When reacted with a primary amine, the amine first displaces the primary bromide via an S N​ 2 mechanism. The resulting secondary amine can then undergo an intramolecular cyclization by attacking the electrophilic nitrile carbon, rapidly generating functionalized tetrahydropyridines or pyrrolidines[1]. The retained -CF 3​ group ensures the resulting API maintains a high degree of lipophilicity and resists rapid hepatic clearance[1].

References

• ChemicalBook. "Benzenepropanenitrile, α-bromo-3-(trifluoromethyl) - Chemical Properties." Accessed via .

• GuideChem. "Computational Chemical Data for C10H7BrF3N." Accessed via .

• Google Patents. "US20080081803A1 - Heterocyclic cyclopentyl tetrahydroisoquinoline and tetrahydropyridopyridine modulators of chemokine receptor activity." Accessed via.

• Fisher Scientific. "4-(trifluoromethyl)phenylacetonitrile | 25g | 2338-75-2." Accessed via .

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• 1. US20080081803A1 - Heterocyclic cyclopentyl tetrahydroisoquinoline and tetrahydropyridopyridine modulators of chemokine receptor activity - Google Patents [patents.google.com]
• 2. Benzenepropanenitrile, α-bromo-3-(trifluoromethyl)- CAS#: 1015065-53-8 [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. Accela Chembio Inc 4-(trifluoromethyl)phenylacetonitrile | 25g | 2338-75-2 | Fisher Scientific [fishersci.com]

Navigating the Synthesis and Safety of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile: A Technical Guide

Chemical Identity and Physicochemical Properties

While a specific CAS number for 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile has not been assigned, its molecular structure provides the basis for understanding its chemical properties. The molecule incorporates a propanenitrile backbone, substituted with a bromine atom at the 3-position and a 4-(trifluoromethyl)phenyl group at the 2-position.

Property	Predicted Value/Information
Molecular Formula	C10H7BrF3N
Molecular Weight	294.07 g/mol
Appearance	Likely a solid at room temperature, based on similar compounds.
Solubility	Expected to be soluble in organic solvents like dichloromethane, ethyl acetate, and acetone.
Boiling Point	Predicted to be high, likely over 250°C, due to its molecular weight and polar functional groups.
Melting Point	Expected to be in the range of 50-100°C, typical for similar aromatic nitriles.

Hazard Analysis and Safety Precautions by Analogy

Given the absence of a specific Safety Data Sheet (SDS) for 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, a thorough hazard assessment must be conducted by examining the safety profiles of structurally related compounds. The primary functional groups of concern are the brominated alkyl chain, the trifluoromethylphenyl group, and the nitrile group.

Hazard Identification by Functional Group Analogy:

• Nitrile Group (-CN): Compounds containing a nitrile group are often toxic if swallowed, in contact with skin, or if inhaled. They can release hydrogen cyanide upon contact with acids or upon combustion.

• Brominated Alkanes: Alkyl bromides are known to be irritants and can be harmful if inhaled or absorbed through the skin. They are often classified as causing skin and eye irritation.[1]

• Trifluoromethylphenyl Group: The trifluoromethyl group is a strong electron-withdrawing group that can enhance the toxicological properties of the molecule. Aromatic compounds with this group can cause skin and eye irritation.[1][2]

Inferred GHS Hazard Classification (Precautionary):

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 3 or 4	H301 or H302: Toxic or harmful if swallowed
Acute Toxicity, Dermal	Category 3 or 4	H311 or H312: Toxic or harmful in contact with skin
Acute Toxicity, Inhalation	Category 3 or 4	H331 or H332: Toxic or harmful if inhaled
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

Personal Protective Equipment (PPE) and Handling:

Due to the anticipated hazards, stringent safety protocols must be followed when handling this compound.

• Engineering Controls: Work in a well-ventilated fume hood to minimize inhalation exposure.[2] Eyewash stations and safety showers should be readily accessible.[2][3]

• Personal Protective Equipment:

  • Gloves: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves before use.[2]

  • Eye Protection: Use chemical safety goggles and a face shield.[4]

  • Body Protection: A lab coat is mandatory. For larger quantities or in case of splashes, a chemical-resistant apron is recommended.

• Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[3]

First Aid Measures (Recommended):

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[4]

• In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[1]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][4]

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

Storage and Disposal:

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids and oxidizing agents.[1][2]

• Disposal: Dispose of this chemical and its container as hazardous waste in accordance with local, state, and federal regulations. Do not allow it to enter the environment.[2]

Synthetic Pathways

The synthesis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile can be approached through several established organic chemistry transformations. A plausible and logical synthetic route is outlined below.

Caption: A potential synthetic workflow for the target compound.

Step-by-Step Protocol:

• Enolate Formation: The synthesis would likely begin with the deprotonation of 4-(trifluoromethyl)phenylacetonitrile at the alpha-carbon using a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) or sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) at low temperatures (e.g., -78 °C) to form the corresponding enolate. The causality here is that the strong base is required to abstract the relatively acidic alpha-proton, and the low temperature prevents side reactions.

• Electrophilic Bromination: The generated enolate is then quenched with an electrophilic brominating agent. N-Bromosuccinimide (NBS) is a common and effective choice for this transformation as it provides a source of electrophilic bromine and is easy to handle. The reaction is typically allowed to warm to room temperature.

• Work-up and Purification: The reaction mixture is then quenched with an aqueous solution (e.g., saturated ammonium chloride) and extracted with an organic solvent. The combined organic layers are dried and concentrated. The crude product is then purified, typically by column chromatography on silica gel, to yield the desired 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile.

Potential Applications in Research and Development

While specific applications for this compound are not widely documented, its structure suggests potential utility in several areas of chemical research and drug discovery.

• Intermediate for Complex Molecule Synthesis: The presence of a nitrile group, a bromine atom, and a trifluoromethylphenyl moiety makes this compound a versatile building block. The nitrile can be hydrolyzed to a carboxylic acid or reduced to an amine. The bromine atom can participate in various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to form carbon-carbon or carbon-heteroatom bonds.

• Scaffold for Bioactive Molecules: The trifluoromethyl group is a common feature in many pharmaceuticals due to its ability to enhance metabolic stability and binding affinity. This compound could serve as a starting point for the synthesis of novel drug candidates.

Conclusion

3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is a chemical compound with potential applications in synthetic organic chemistry and medicinal chemistry. While a dedicated CAS number and SDS are not currently available, a thorough understanding of the hazards associated with its constituent functional groups allows for the implementation of robust safety protocols. The synthetic route outlined provides a logical and experimentally feasible approach to its preparation. As with any new chemical entity, all handling and experimental work should be conducted with the utmost care and in accordance with best laboratory practices.

References

• NextSDS. 3-(2-bromo-4-fluorophenyl)propanenitrile — Chemical Substance Information. [Link]

• Genie. 3-BROMO-2-HYDROXY-2-METHYL-N-(4-NITRO-3-(TRIFLUOROMETHYL)PHENYL)PROPANAMIDE, (2R)- - cosmetic ingredient. [Link]

• RSC Publishing. Supplementary Information Transition-metal-catalyst-free reaction of amides and acetonitriles: Synthesis of ß-ketonitriles. [Link]

• Appchem. 3-(4-Bromo-2-fluorophenyl)propanenitrile. [Link]

• PubChem. 3-Bromopropionitrile. [Link]

• Google Patents. CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)

• ResearchGate. Synthesis of 3-bromo-4-fluoronitrobenzene. [Link]

• Google Patents. CN101337911A - Method for preparing 3-fluor-4-trifluoromethylbenzonitrile.

• PubChem. 3-Bromo-4-fluorobenzonitrile. [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. synquestlabs.com [synquestlabs.com]
• 4. fishersci.com [fishersci.com]

Predictive NMR Characterization Guide for 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

As a Senior Application Scientist, predicting and validating the Nuclear Magnetic Resonance (NMR) spectra of complex halogenated and fluorinated building blocks is a critical step in drug development and synthetic verification. The molecule 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile presents a fascinating case study in spin system dynamics. It features a chiral center, a strongly electron-withdrawing trifluoromethyl (-CF3) group, and multiple distinct functional groups (-Br, -CN) that profoundly influence the local magnetic environment.

This whitepaper provides an in-depth predictive analysis of the 1 H and 13 C NMR spectra for this compound, detailing the causality behind the chemical shifts, scalar couplings, and the experimental protocols required for a self-validating structural assignment.

Structural Deconstruction & Spin System Dynamics

To accurately predict the NMR spectra, we must first deconstruct the molecule into its isolated spin systems. The structure consists of a propanenitrile backbone substituted at the C2 position with a 4-(trifluoromethyl)phenyl group and at the C3 position with a bromine atom.

The Chiral Center and Diastereotopic Protons

The C2 carbon is a stereocenter, bonded to four distinct moieties: a hydrogen atom, a nitrile group, an aromatic ring, and a bromomethyl group. This chirality breaks the local symmetry of the adjacent C3 methylene (-CH 2​ Br) group. Consequently, the two protons on C3 are diastereotopic . They exist in permanently distinct magnetic environments regardless of free rotation around the C2-C3 bond. Instead of a simple doublet, these protons will couple with each other (geminal coupling, 2J ) and with the C2 methine proton (vicinal coupling, 3J ), forming a classic ABX spin system .

Heteronuclear Scalar Coupling ( 19 F - 13 C)

The trifluoromethyl group introduces significant heteronuclear spin-spin coupling. Fluorine-19 is 100% naturally abundant and possesses a nuclear spin of I=1/2 . Because there are three equivalent fluorine atoms, they will split the adjacent 13 C signals into quartets ( n+1 rule) across one, two, and three bonds. This is a highly diagnostic signature for -CF3 containing compounds.

Logical relationship of NMR spin systems and scalar couplings in the target molecule.

Predicted 1 H NMR Spectrum (Causality & Assignments)

Using established empirical rules ()[1] and predictive algorithms analogous to those in [2], we can accurately forecast the 1 H NMR chemical shifts.

The ABX Aliphatic System

The methine proton (H x​ at C2) is heavily deshielded by the combined anisotropic and inductive electron-withdrawing effects of the nitrile group (-CN) and the aromatic ring, pushing it downfield to approximately 4.35 ppm . The diastereotopic methylene protons (H a​ and H b​ at C3) are deshielded by the adjacent bromine atom but to slightly different extents due to their fixed spatial relationship with the chiral center. They will appear as two distinct doublet of doublets (dd) around 3.70 ppm and 3.85 ppm .

The AA'BB' Aromatic System

The para-substituted benzene ring creates an AA'BB' (or pseudo-AB quartet) spin system. The protons ortho to the strongly electron-withdrawing -CF3 group are deshielded to roughly 7.65 ppm . The protons ortho to the alkyl chain are slightly less deshielded, appearing around 7.55 ppm .

Table 1: Predicted 1 H NMR Assignments (400 MHz, CDCl 3​ )

Position	Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Integration	Assignment Rationale
H_a (C3)	3.70	dd	2J = 10.5, 3J = 7.0	1H	Diastereotopic CH 2​ , shielded relative to H_b
H_b (C3)	3.85	dd	2J = 10.5, 3J = 7.0	1H	Diastereotopic CH 2​ , deshielded by proximity to CN/Ar
H_x (C2)	4.35	dd (or t)	3J = 7.0, 7.0	1H	Chiral center, deshielded by -CN and Aromatic ring
H_Ar (C5/C9)	7.55	d (pseudo)	3J ~ 8.0	2H	Ortho to alkyl group (AA' part of AA'BB' system)
H_Ar (C6/C8)	7.65	d (pseudo)	3J ~ 8.0	2H	Ortho to -CF 3​ group (BB' part of AA'BB' system)

Predicted 13 C NMR Spectrum (Causality & Assignments)

The 13 C spectrum is defined by the rigid carbon skeleton and the profound influence of the 19 F scalar couplings. Reference data from the [3] for similar fluorinated nitriles supports these assignments.

Carbon-Fluorine Coupling Dynamics

The -CF 3​ carbon itself will appear as a massive quartet at ~124.0 ppm with a one-bond coupling constant ( 1JCF​ ) of approximately 272 Hz . The aromatic carbon ipso to the -CF 3​ group (C7) will also split into a quartet at ~131.0 ppm due to two-bond coupling ( 2JCF​≈32.5 Hz). Even the aromatic carbons ortho to the -CF 3​ group (C6/C8) will exhibit three-bond coupling ( 3JCF​≈3.8 Hz), appearing as narrow quartets around 126.2 ppm .

Table 2: Predicted 13 C{ 1 H} NMR Assignments (100 MHz, CDCl 3​ )

Position	Shift (δ, ppm)	Multiplicity	Coupling ( 19 F, Hz)	Assignment Rationale
C3 (-CH 2​ Br)	32.0	s	-	Aliphatic carbon, deshielded by bromine
C2 (-CH-)	38.0	s	-	Methine carbon, deshielded by -CN and Ar
C1 (-CN)	118.0	s	-	Characteristic nitrile carbon shift
C10 (-CF 3​ )	124.0	q	~272 ( 1JCF​ )	Trifluoromethyl carbon
C6/C8 (Ar)	126.2	q	~3.8 ( 3JCF​ )	Aromatic CH, meta to alkyl, ortho to -CF 3​
C5/C9 (Ar)	128.9	s	-	Aromatic CH, ortho to alkyl group
C7 (Ar)	131.0	q	~32.5 ( 2JCF​ )	Aromatic C, ipso to -CF 3​
C4 (Ar)	138.0	s	-	Aromatic C, ipso to alkyl group

Standardized Experimental Protocol for Verification

To ensure trustworthiness and scientific integrity, the predicted spectra must be verified using a self-validating experimental workflow. Relying solely on 1D NMR is insufficient for complex spin systems; 2D NMR is required to unambiguously prove connectivity.

Experimental Workflow

• Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl 3​ is a non-interfering, standard solvent that readily dissolves halogenated organics. TMS provides a reliable 0.00 ppm internal reference point to calibrate the highly sensitive aliphatic shifts.

• 1D 1 H NMR Acquisition: Acquire on a 400 MHz or 500 MHz spectrometer using a standard 30° pulse sequence (zg30), 16 scans, and a relaxation delay (D1) of 2 seconds.

  • Causality: The 2-second D1 ensures complete longitudinal relaxation of the protons, providing accurate integration values necessary to distinguish the 1H aliphatic signals from the 2H aromatic signals.

• 1D 13 C{ 1 H} NMR Acquisition: Acquire at 100 MHz or 125 MHz using power-gated decoupling (WALTZ-16 sequence), 512–1024 scans, and a D1 of 2 seconds.

  • Causality: WALTZ-16 decoupling collapses the 1 H- 13 C multiplets into sharp singlets, drastically improving the signal-to-noise ratio for the insensitive 13 C nuclei. Crucially, this sequence does not decouple 19 F, allowing the diagnostic C-F quartets to remain visible.

• 2D NMR Self-Validation (HSQC & HMBC):

  • Causality: Heteronuclear Single Quantum Coherence (HSQC) will definitively link the diastereotopic protons (3.70 and 3.85 ppm) to the single C3 carbon (32.0 ppm). Heteronuclear Multiple Bond Correlation (HMBC) will confirm the structural backbone by showing cross-peaks between the C2 methine proton and the C1 nitrile carbon, validating the predictive model.

Step-by-step experimental workflow for acquiring and self-validating NMR spectra.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds, 8th Edition. Wiley. [Link]

• Advanced Chemistry Development, Inc. (ACD/Labs). NMR Predictors.[Link]

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS).[Link]

Sources

• 1. wiley.com [wiley.com]
• 2. acdlabs.com [acdlabs.com]
• 3. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]

Analytical Characterization of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile: A Comprehensive Guide to FT-IR and Mass Spectrometry Workflows

Executive Summary

The structural elucidation of highly functionalized organic intermediates is a critical bottleneck in modern drug development and materials science. 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (Chemical Formula: C₁₀H₇BrF₃N; MW: ~278.07 g/mol ) is a densely functionalized building block featuring three distinct reactive or pharmacophoric moieties: a primary alkyl bromide, a benzylic nitrile, and a para-trifluoromethylphenyl group.

As a Senior Application Scientist, I have designed this technical whitepaper to move beyond mere data reporting. Here, we dissect the causality behind the spectroscopic behavior of this molecule. By establishing self-validating analytical protocols using Attenuated Total Reflection Fourier Transform Infrared (ATR-FTIR) spectroscopy and Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS), researchers can achieve orthogonal confirmation of this compound with absolute confidence.

Orthogonal Analytical Workflow

To ensure rigorous scientific integrity, the characterization of this compound relies on an orthogonal workflow. ATR-FTIR provides macroscopic functional group validation, while GC-MS delivers exact molecular mass and connectivity data.

Fig 1. Parallel analytical workflow for orthogonal structural validation.

FT-IR Spectroscopy: Vibrational Mechanics & Protocol

The Causality of the Spectrum

Infrared spectroscopy of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is dominated by the extreme electronegativity of its substituents.

• The -CF₃ Group: The C-F bond exhibits a massive change in dipole moment during vibration. This results in exceptionally high molar absorptivity, making the asymmetric and symmetric C-F stretches the strongest, broadest peaks in the entire spectrum (1100–1350 cm⁻¹).

• The Nitrile (C≡N) Group: Unlike the broad C-F bands, the C≡N stretch appears as a sharp, highly diagnostic peak near 2245 cm⁻¹. Its intensity is often medium-to-weak, but its presence in an otherwise empty region of the spectrum makes it an unmistakable marker.

• The C-Br Bond: The heavy mass of the bromine atom forces the C-Br stretching frequency down into the fingerprint region (~560 cm⁻¹).

Self-Validating ATR-FTIR Protocol

Attenuated Total Reflection (ATR) is prioritized over traditional KBr pellet methods because it is non-destructive, requires zero sample preparation, and eliminates moisture interference (broad O-H bands) that could obscure aliphatic C-H stretches [1].

Step-by-Step Methodology:

• Background Calibration: Clean the diamond ATR crystal with LC-MS grade isopropanol. Collect a background spectrum (ambient air) from 4000 to 400 cm⁻¹ to computationally subtract CO₂ and atmospheric water vapor.

• Sample Application: Deposit 1–2 mg of the neat compound directly onto the center of the crystal.

• Optical Contact: Lower the pressure anvil until the clutch clicks. Causality: Intimate physical contact is required because the infrared evanescent wave only penetrates 0.5 to 2.0 µm into the sample. Poor contact yields artificially weak spectra.

• Acquisition: Scan at 4 cm⁻¹ resolution, averaging 32 scans to maximize the signal-to-noise ratio.

• Validation Check: If a broad peak appears at 3300 cm⁻¹, the sample has absorbed atmospheric moisture and must be dried under vacuum before re-analysis.

Quantitative FT-IR Data Summary

Wavenumber (cm⁻¹)	Peak Shape & Intensity	Functional Group	Vibrational Mode
2960, 2870	Weak, Sharp	Aliphatic C-H	Asymmetric & Symmetric Stretch
2245	Medium, Sharp	C≡N (Nitrile)	Axial Stretching
1610, 1580	Medium	Aromatic C=C	Ring Stretching
1320, 1160, 1120	Very Strong, Broad Multiplet	C-F (Trifluoromethyl)	Asymmetric & Symmetric Stretch
840	Strong	Aromatic C-H	para-disubstituted out-of-plane bend
560	Strong	C-Br	Axial Stretching

Mass Spectrometry (GC-EI-MS): Ionization & Fragmentation

Isotopic Signatures as an Internal Standard

Gas Chromatography-Mass Spectrometry (GC-MS) utilizing 70 eV Electron Ionization (EI) is the gold standard for halogenated organics [2]. The protocol acts as a self-validating system due to the natural isotopic distribution of Bromine (approx. 50.69% ⁷⁹Br and 49.31% ⁸¹Br).

Any ion containing the intact bromine atom will present as a distinct 1:1 doublet separated by 2 m/z units . If the suspected molecular ion[M]⁺ at m/z 277 lacks an equal-intensity partner at m/z 279, the peak is immediately disqualified.

Fragmentation Causality

At 70 eV, the molecular ion possesses immense internal energy, triggering homolytic and heterolytic cleavage along the weakest thermodynamic pathways:

• Loss of Bromine (m/z 198): The C-Br bond is the weakest in the molecule (~280 kJ/mol). Expulsion of a bromine radical yields the [M - Br]⁺ cation. The complete disappearance of the 1:1 isotopic doublet in this fragment proves the loss of the halogen.

• Loss of •CH₂Br (m/z 184): Cleavage of the C2-C3 aliphatic bond expels a bromomethyl radical. While this C-C bond is stronger than the C-Br bond, the resulting cation is benzylic and heavily resonance-stabilized by the aromatic ring, making it a highly competitive fragmentation pathway.

Fig 2. Primary 70 eV EI-MS fragmentation pathways for the target compound.

Step-by-Step GC-EI-MS Protocol

• Sample Preparation: Dissolve the compound in GC-grade dichloromethane (DCM) to achieve a stock concentration of 1 mg/mL. Dilute to a final injection concentration of 10 µg/mL.

• Injection: Inject 1 µL into the GC inlet. Causality: Use a 10:1 split ratio at 250°C. Halogenated nitriles can easily overload the capillary stationary phase, leading to fronting peaks and distorted mass spectra. Splitting the injection preserves chromatographic resolution.

• Separation: Utilize a 5% phenyl / 95% dimethylpolysiloxane capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm).

• Oven Program: Hold at 70°C for 1 min, ramp at 15°C/min to 280°C, and hold for 5 min. Constant Helium flow at 1.0 mL/min.

• Ionization & Detection: Operate the EI source at 70 eV with a source temperature of 230°C. Scan from m/z 50 to 350.

Quantitative Mass Spectrometry Data Summary

m/z	Relative Abundance	Ion Assignment	Structural Formula	Diagnostic Loss from [M]⁺
279	~15%	[M]⁺ (⁸¹Br isotope)	C₁₀H₇(⁸¹Br)F₃N⁺	None
277	~15%	[M]⁺ (⁷⁹Br isotope)	C₁₀H₇(⁷⁹Br)F₃N⁺	None
198	100% (Base Peak)	[M - Br]⁺	C₁₀H₇F₃N⁺	•Br (79/81 u)
184	~40%	[M - CH₂Br]⁺	C₉H₅F₃N⁺	•CH₂Br (93/95 u)
145	~60%	[CF₃-Phenyl]⁺	C₇H₄F₃⁺	•CH(CN)CH₂Br (132/134 u)
69	~20%	[CF₃]⁺	CF₃⁺	•C₉H₇BrN (208/210 u)

Conclusion

The comprehensive characterization of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile requires a deep understanding of its physicochemical properties. By leveraging the extreme dipole shifts of the -CF₃ group in FT-IR and the diagnostic 1:1 isotopic signature of the primary bromide in GC-EI-MS, researchers can establish a highly robust, self-validating analytical framework. Adhering to the protocols outlined above ensures that synthetic intermediates are verified with the highest degree of scientific integrity prior to downstream pharmaceutical application.

References

• Attenuated total reflection-Fourier transform infrared spectroscopy: a universal analytical technique with promising applications in forensic analyses. National Institutes of Health (PMC). Available at:[Link]

• A Comprehensive GC-MS Approach for Monitoring Legacy and Emerging Halogenated Contaminants in Human Biomonitoring. MDPI. Available at:[Link]

Reactivity Profile of Aryl Propanenitrile Compounds with Electron-Withdrawing Groups: A Technical Whitepaper

Executive Summary

As a Senior Application Scientist in synthetic methodology and drug design, I frequently encounter aryl propanenitriles (and their arylacetonitrile precursors) as indispensable scaffolds. These compounds form the backbone of numerous active pharmaceutical ingredients (APIs), including non-steroidal aromatase inhibitors, psychiatric therapeutics, and novel covalent warheads. The strategic installation of electron-withdrawing groups (EWGs)—such as fluoro, nitro, or trifluoromethyl substituents—on the aryl ring fundamentally alters the electronic landscape of the molecule. This whitepaper dissects how these electronic perturbations dictate synthetic trajectories, focusing on α-alkylation kinetics, nitrile hydrolysis, and their application as electrophilic traps in drug development.

Mechanistic Foundations: The Electronic Influence of EWGs

The reactivity of the nitrile group (–C≡N) and its adjacent α-carbon is governed by a delicate balance of inductive and resonance effects. When EWGs are introduced to the aryl system, three critical physicochemical shifts occur:

• Enhanced Nitrile Electrophilicity: EWGs promote polarization by withdrawing electron density from the cyano moiety via inductive and resonance effects[1]. This renders the nitrile carbon highly electrophilic and susceptible to nucleophilic attack. This property is heavily exploited in the design of reversible covalent inhibitors (e.g., cyano-acrylamides), where the electron-withdrawing cyano group acts synergistically with other warheads to increase the reactivity of the Michael acceptor while promoting reversibility[1].

• Amplified α-C–H Acidity: The presence of EWGs significantly lowers the pKa of the α-protons. By stabilizing the resulting carbanion through inductive withdrawal and resonance delocalization into the aryl ring, EWGs facilitate base-promoted α-functionalization, such as Knoevenagel condensations and subsequent α-alkylations[2].

• Pharmacokinetic Modulation: Beyond synthetic reactivity, incorporating EWG-activated nitriles into pharmaceutical candidates generally lowers the clogP value, thereby enhancing aqueous solubility. Furthermore, the polarized nitrile acts as a potent hydrogen bond acceptor within target protein active sites, improving binding affinity and systemic exposure[3].

Divergent Synthetic Trajectories

Depending on the reaction conditions, the EWG-activated aryl propanenitrile can be steered toward various high-value functional groups. The electrophilic carbon is prone to hydrolysis and cycloadditions, while the acidic α-carbon is primed for C–C bond formation[4].

Caption: Divergent synthetic pathways of EWG-activated aryl propanenitriles.

Advanced α-Alkylation via "Borrowing Hydrogen" Catalysis

Traditional α-alkylation of nitriles relies on toxic alkyl halides and stoichiometric base, generating substantial inorganic waste[5]. The modern, atom-economic alternative employs transition-metal (e.g., Ir, Ni) catalyzed "borrowing hydrogen" methodology using secondary alcohols, where water is the only byproduct[5].

Caption: Borrowing hydrogen cascade for α-alkylation of aryl propanenitriles.

Causality in Reaction Dynamics: While EWGs facilitate the initial base-promoted deprotonation and subsequent Knoevenagel condensation, they paradoxically hinder the final step of the catalytic cycle. Strong EWGs (like -CF₃) decrease the electron density of the intermediate α,β-unsaturated nitrile. This electron deficiency slows the rate of hydride transfer from the metal catalyst to the alkene, leading to the accumulation of the unreacted acrylonitrile intermediate[2]. Consequently, achieving full conversion with EWG-substituted substrates requires extended reaction times and sustained thermal energy.

Quantitative Analysis of Substituent Effects

The kinetic bottleneck introduced by EWGs is clearly visible in the isolated yields of Ir-catalyzed α-alkylations over time. As shown below, electron-withdrawing groups demand prolonged heating to drive the final hydrogenation step to completion[2].

Table 1: Effect of Aryl Substituents on Yields of α-Alkylation with Cyclohexanol (Ir-Catalyzed, 120 °C)

Aryl Substituent (R)	Electronic Nature	Isolated Yield (1 h)	Isolated Yield (2 h)	Mechanistic Observation
4-OCH₃	Electron-donating	78%	N/A	Rapid conversion; facile hydride transfer to electron-rich alkene.
4-CH₃	Electron-donating	75%	N/A	Standard reactivity profile.
4-Cl	Mild EWG	63%	75%	Slower reduction of α,β-unsaturated intermediate.
3-Cl	Mild EWG	68%	77%	Moderate Knoevenagel efficiency; delayed hydrogenation.
4-CF₃	Strong EWG	42%	71%	Severe accumulation of unreacted acrylonitrile intermediate at 1 h.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems. Each step includes the mechanistic causality dictating the procedure.

Protocol A: Phosphine-Free Iridium-Catalyzed α-Alkylation (Solvent-Free)

Target: Conversion of EWG-Arylacetonitriles to α-Alkylated Propanenitrile derivatives.

• Preparation: In a glovebox or under an inert argon atmosphere, charge a pressure tube with the Ir(III) catalyst (0.1 mol%) and KOtBu (30 mol%).

  • Causality: The inert atmosphere prevents the deactivation of the low-loading metal catalyst and avoids quenching the alkoxide base with ambient moisture.

• Reagent Addition: Add the EWG-aryl propanenitrile (1.0 equiv) and the secondary alcohol (2.0 equiv). Do not add external solvent.

  • Causality: Operating solvent-free allows the secondary alcohol to act as both the hydrogen donor/alkylating agent and the reaction medium. This maximizes collision frequency, driving the highly endothermic initial dehydrogenation step forward[2].

• Thermal Activation: Seal the tube and heat at 120 °C for 2 hours.

  • Causality: Elevated temperatures are required to overcome the activation energy of alcohol dehydrogenation. The extended 2-hour timeframe (compared to 1 h for electron-donating groups) is strictly necessary to ensure the complete reduction of the stabilized α,β-unsaturated nitrile intermediate[2].

  • Validation Checkpoint: Aliquot analysis via GC-MS at 1 hour should reveal a mixture of product and the arylacrylonitrile intermediate. Disappearance of this intermediate at 2 hours validates the completion of the catalytic cycle.

• Quench & Isolation: Cool to room temperature, dilute with ethyl acetate, and filter through a short silica pad before column chromatography.

  • Causality: Rapid dilution and filtration quench the reaction by removing the inorganic base and metal catalyst, preventing reverse reactions or over-alkylation.

Protocol B: Acid-Catalyzed Hydrolysis of EWG-Aryl Propanenitriles to Carboxylic Acids

Target: Complete hydrolysis of the resistant EWG-nitrile to an aryl propanoic acid.

• Acidic Suspension: Suspend the EWG-aryl propanenitrile in a 1:1 mixture of concentrated H₂SO₄ and water.

  • Causality: EWGs decrease the nucleophilicity of the nitrile nitrogen[4]. A strong acid is required to force protonation, which subsequently activates the highly electrophilic nitrile carbon for nucleophilic attack by water.

• Reflux: Heat the mixture to reflux (approx. 100-120 °C) for 12-24 hours.

  • Causality: The initial hydrolysis yields an amide intermediate, which is highly stable. Sustained thermal energy is necessary to drive the second hydrolysis step, converting the amide to the carboxylic acid and ammonium bisulfate[4].

  • Validation Checkpoint: The reaction progress can be monitored by the formation of ammonium salts in solution and the complete disappearance of the UV-active starting material via TLC[4].

• Precipitation: Cool the reaction mixture to 0 °C in an ice bath.

  • Causality: The resulting aryl propanoic acid is typically insoluble in cold aqueous acidic media and will precipitate out of the solution, allowing for isolation without complex organic extraction.

• Isolation: Isolate via vacuum filtration and wash thoroughly with cold water.

  • Causality: Washing removes residual sulfuric acid and ammonium salts while the cold temperature minimizes product loss due to transient solubility.

References

• [1] Nitriles: an attractive approach to the development of covalent inhibitors - PMC. nih.gov.

• [4] An In-depth Technical Guide to the Reactivity of the Nitrile Group in 4-Fluoro-3-nitrobenzonitrile. benchchem.com.

• [3] Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC. nih.gov.

• [2] Efficient α-Alkylation of Arylacetonitriles with Secondary Alcohols Catalyzed by a Phosphine-Free Air-Stable Iridium(III) Complex. acs.org.

• [5] Nickel-Catalyzed α-Alkylation of Arylacetonitriles with Challenging Secondary Alcohols. acs.org.

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

The Stability and Storage of Brominated Nitrile Compounds: A Technical Guide for Chemical Integrity

Executive Summary

Brominated nitrile compounds—ranging from biocides like 2,2-dibromo-3-nitrilopropionamide (DBNPA) to synthetic intermediates like bromoacetonitrile and 4-bromobenzonitrile—present unique handling challenges in drug development and analytical chemistry. Their utility stems from their high reactivity; however, this same reactivity makes them highly susceptible to environmental degradation. As a Senior Application Scientist, I have observed that failing to respect the thermodynamic and kinetic vulnerabilities of these compounds leads to compromised assay integrity, dangerous outgassing, and total loss of reagent efficacy. This whitepaper deconstructs the degradation mechanisms of brominated nitriles and establishes self-validating protocols for their storage and handling.

The Dual-Threat: Mechanistic Vulnerabilities

Brominated nitriles possess two primary reactive centers: the electrophilic carbon of the nitrile group (-C≡N) and the labile carbon-bromine (C-Br) bond. Understanding the causality of their degradation is the first step in designing robust storage systems.

A. pH-Dependent Hydrolysis

The nitrile carbon is highly susceptible to nucleophilic attack by hydroxide ions (OH⁻) in aqueous environments. The breakdown mechanism is highly pH-dependent. For example, DBNPA undergoes rapid hydrolysis at neutral to alkaline conditions due to its weak carbon-bromide bonds[1]. At pH 5, the primary degradation product is dibromoacetic acid (DBAA), whereas at pH 7 and 9, the pathway shifts to favor the synthesis of dibromoacetonitrile (DBAN)[1]. DBAN is itself unstable and will further hydrolyze into ammonia, carbon dioxide, and bromide ions under slightly alkaline conditions[1].

B. Photolytic Cleavage (Debromination)

The C-Br bond is relatively weak and is prone to homolytic cleavage when exposed to ultraviolet (UV) light. DBNPA is highly sensitive to UV exposure, which drastically accelerates its degradation in aqueous environments via radical formation[1].

C. Halogen Substitution Effects

The hydrolytic stability of haloacetonitriles is heavily influenced by the number and type of halogen substituents. Research demonstrates a distinct hierarchy in hydrolytic stability: monobromoacetonitrile (MBAN) > dibromoacetonitrile (DBAN) > bromochloroacetonitrile (BCAN)[2]. The increased electronegative pull from multiple halogens makes the nitrile carbon more electrophilic, thereby increasing its vulnerability to nucleophilic attack[2]. Furthermore, all haloacetonitriles exhibit their maximum stability at an optimal pH of 6[2].

Chemical degradation pathways of DBNPA and DBAN under varying environmental conditions.

Quantitative Stability Kinetics

To contextualize the urgency of proper storage, the following table summarizes the quantitative degradation metrics of key brominated nitriles.

Compound	Environmental Condition	Stability Metric / Degradation Rate	Source
DBNPA	Soil/Water (pH 4.8 - 7.5)	Half-life ranges from 4 to 25 hours	[1]
Dibromoacetonitrile (DBAN)	Aqueous Buffer (pH 6)	~5% loss via hydrolysis over 10 days	[3]
Dibromoacetonitrile (DBAN)	Aqueous Buffer (pH 8)	~20% loss via hydrolysis over 10 days	[3]
Dichloroacetonitrile (DCAN)	Aqueous Buffer (pH 8)	~60% loss via hydrolysis over 10 days	[3]

(Note: DCAN is included to illustrate that chlorinated analogs degrade even faster than their brominated counterparts under identical alkaline conditions[3]).

Strategic Storage Protocols

Storage protocols must be treated as active preservation systems rather than passive warehousing. The physical state and chemical structure (aliphatic vs. aromatic) dictate the stringency of the required conditions.

• Thermal Control: Aliphatic compounds like bromoacetonitrile are highly reactive and must be stored in a cool, dry place (often refrigerated at 2-8°C) to reduce the kinetic energy available for spontaneous degradation[4]. Conversely, aromatic nitriles, such as 4-bromobenzonitrile, benefit from the resonance stabilization of the benzene ring and can typically be stored at room temperature, provided the area is well-ventilated and cool[5].

• Atmospheric Control (Inerting): Because ambient moisture initiates the hydrolysis cascade, hygroscopic liquids like bromoacetonitrile must be packed under an inert gas such as Argon or Nitrogen and kept tightly closed[4].

• Photoprotection: To prevent radical-initiated debromination, all brominated nitriles must be shielded from light. Amber glass containers are mandatory, and storage areas should be kept dark[5].

• Material Incompatibilities: DBNPA and similar compounds are incompatible with metals and must be stored in non-metal containers[1]. Furthermore, they must be strictly segregated from strong oxidizing agents and strong bases[5],[4].

Strategic storage decision matrix for aliphatic and aromatic brominated nitriles.

Experimental Protocol: Validating Hydrolytic Stability

Before utilizing a stored batch of brominated nitriles in sensitive downstream assays, it is critical to empirically verify its integrity. This protocol provides a self-validating system to measure the degradation rate of a bromoacetonitrile stock solution.

Purpose: To establish a baseline degradation curve, ensuring that experimental artifacts are not introduced by degraded reagents.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 10 mM phosphate buffers adjusted to pH 6.0 and pH 8.0 using ultrapure Milli-Q water.

  • Causality: pH 6.0 serves as the internal negative control, as haloacetonitriles exhibit maximum stability at this pH[2]. pH 8.0 acts as the positive control to accelerate hydrolysis and validate the assay's sensitivity.

• Spiking: Introduce the brominated nitrile (e.g., DBAN) to a final concentration of 10 µM in each buffer. Seal the vials immediately with PTFE-lined caps.

  • Causality: PTFE prevents volatile losses and unreactive headspace interaction, ensuring the concentration remains a function of chemical stability, not evaporation.

• Incubation & Sampling: Incubate the vials at a controlled 25°C in complete darkness. Extract 1 mL aliquots at t=0 , 24 , 48 , and 96 hours.

  • Causality: Darkness isolates the variable of hydrolysis by preventing confounding photodegradation (UV-induced C-Br cleavage)[1].

• Quenching (Critical Step): Immediately add 50 µL of 0.1 M HCl to the extracted aliquots to drop the pH below 5.0.

  • Causality: This instantly arrests the nucleophilic attack of hydroxide ions on the nitrile carbon, "freezing" the kinetic state of the sample for accurate downstream measurement.

• Chromatographic Analysis: Analyze the quenched samples via Gas Chromatography with an Electron Capture Detector (GC-ECD).

  • Causality: The ECD is highly sensitive to electronegative halogens, allowing for precise quantification of the intact brominated nitrile against a standard calibration curve.

Conclusion

The integrity of brominated nitrile compounds is entirely dependent on the rigorous control of their environment. By understanding the mechanistic pathways of pH-dependent hydrolysis and UV-catalyzed debromination, scientists can implement proactive storage solutions—such as inert gas purging, strict temperature control, and light exclusion. Regular validation of stock solutions using quenched kinetic assays ensures that degradation artifacts do not compromise critical research and development workflows.

References

• Halogenated Acetonitriles in Drinking-water - World Health Organization (WHO).
• DBNPA - Wikipedia.
• SAFETY DATA SHEET (4-Bromobenzonitrile) - Fujifilm Wako.
• SAFETY DATA SHEET (Bromoacetonitrile) - Spectrum Chemical.
• Kinetic Analysis of Haloacetonitrile Stability in Drinking Waters - ACS Publications.

Sources

• 1. DBNPA - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cdn.who.int [cdn.who.int]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

The Strategic Integration of Trifluoromethylphenyl Scaffolds in Modern Medicinal Chemistry

Executive Summary

The incorporation of the trifluoromethylphenyl (CF₃-phenyl) moiety into molecular scaffolds represents one of the most powerful strategies in contemporary drug design. Moving beyond traditional methyl or halogen substitutions, the CF₃ group offers a unique triad of physicochemical properties: profound electronegativity, exceptional lipophilicity, and robust metabolic stability. This technical whitepaper explores the causal mechanisms behind CF₃-phenyl efficacy, analyzes clinical case studies, and provides a self-validating, step-by-step protocol for late-stage radical trifluoromethylation.

The Physicochemical Causality of the CF₃-Phenyl Group

Medicinal chemists do not select functional groups arbitrarily; every substitution is a calculated intervention to optimize pharmacokinetics (PK) and pharmacodynamics (PD). The substitution of a methyl (-CH₃) group with a trifluoromethyl (-CF₃) group fundamentally alters the electronic and spatial landscape of a therapeutic candidate 1.

• Electronegativity and pKa Modulation: The high electronegativity of the fluorine atoms exerts a strong inductive electron-withdrawing effect. When attached to a phenyl ring, this deactivates the aromatic system toward electrophilic attack by Cytochrome P450 (CYP450) enzymes. Furthermore, it modulates the pKa of adjacent functional groups (e.g., lowering the basicity of neighboring amines), which can dramatically enhance hydrogen bonding and electrostatic interactions within a target protein's binding pocket.

• Lipophilicity and Membrane Permeability: With a Hansch π value of +0.88, the CF₃ group is significantly more lipophilic than a methyl group (+0.52) 1. This increases the overall LogD of the molecule, facilitating superior partitioning into lipid bilayers, which is critical for oral bioavailability and blood-brain barrier (BBB) penetration.

• Steric Bulk and Metabolic Stability: The CF₃ group is sterically demanding, acting as a bioisostere for bulky alkyl groups like isopropyl or tert-butyl. However, unlike alkyl groups which are highly susceptible to metabolic oxidation, the C-F bond is exceptionally strong (~116 kcal/mol), effectively blocking metabolic hotspots and extending the drug's half-life.

Caption: Logical relationship of CF3-phenyl substitution on pharmacokinetics.

Statistical Validation and Clinical Case Studies

While the CF₃ group is powerful, its application requires precision. A comprehensive statistical analysis of 28,003 matched molecular pairs revealed that while replacing -CH₃ with -CF₃ does not universally improve bioactivity, approximately 9.19% of such substitutions result in an order-of-magnitude increase in target affinity due to optimal hydrophobic pocket filling and enhanced electrostatic contacts 2.

FDA-Approved Successes

• Fluoxetine (Prozac): A selective serotonin reuptake inhibitor (SSRI). Structure-activity relationship (SAR) studies demonstrated that placing a -CF₃ group at the para-position of the phenoxy ring increased the potency for inhibiting 5-hydroxytryptamine (5-HT) uptake by 6-fold compared to its non-fluorinated analog 3.

• Tipranavir: A non-peptidic protease inhibitor used for multidrug-resistant HIV. The trifluoromethyl-2-pyridyl moiety in tipranavir contributes to multiple critical interactions at the enzyme active site, forming strong hydrogen bonds with the amide backbone of the protease enzyme that are less susceptible to viral mutation 3.

Quantitative Data Synthesis

To clearly illustrate the impact of CF₃ substitution, the following tables summarize key physicochemical shifts and synthetic yields.

Table 1: Comparative Physicochemical Parameters (-CH₃ vs. -CF₃)

Parameter	Methyl Group (-CH₃)	Trifluoromethyl Group (-CF₃)	Medicinal Chemistry Impact
Electronegativity (Pauling)	~2.5	~3.3	Modulates pKa; alters target H-bonding.
Lipophilicity (Hansch π )	+0.52	+0.88	Enhances lipid membrane permeability.
Van der Waals Volume	16.8 ų	42.6 ų	Fills larger hydrophobic pockets (bioisosteric to t-butyl).
Metabolic Stability	Highly Susceptible	Highly Resistant	Prevents CYP450 oxidation; increases half-life.

Table 2: Late-Stage Radical Trifluoromethylation Yields (Langlois' Reagent)

Data aggregated from standard late-stage functionalization protocols 4.

Substrate	Product	Reaction Conditions	Yield (%)
4-tert-Butylpyridine	2-Trifluoromethyl-4-tert-butylpyridine	CF₃SO₂Na, TBHP, DCM/H₂O	75%
Lepidine	2-Trifluoromethyl-4-methylquinoline	CF₃SO₂Na, TBHP, DCM/H₂O	85%
Indole	3-Trifluoromethylindole	CF₃SO₂Na, TBHP, DCM/H₂O	62%
Pyrazole Derivatives	CF₃-Pyrazole Scaffolds	CF₃SO₂Na, CuSO₄, (NH₄)₂S₂O₈, DMSO/H₂O	~70-80%

Synthetic Methodologies: Late-Stage Trifluoromethylation

Historically, CF₃ groups were introduced early in synthesis using pre-functionalized building blocks. Today, Late-Stage Functionalization (LSF) allows chemists to introduce the CF₃ radical directly onto complex, advanced intermediates.

The most robust method utilizes Langlois' Reagent (Sodium trifluoromethanesulfinate, CF₃SO₂Na) . Unlike gaseous CF₃I, Langlois' reagent is a bench-stable, inexpensive solid. When paired with a copper catalyst and an oxidant, it reliably generates CF₃ radicals ( ⋅ CF₃) at room temperature, enabling direct C-H functionalization of electron-rich and electron-deficient heterocycles 5.

Caption: Step-by-step workflow for copper-mediated late-stage radical trifluoromethylation.

Self-Validating Experimental Protocol: Copper-Mediated Radical Trifluoromethylation

This protocol is designed as a self-validating system for the direct trifluoromethylation of pyrazole or arene scaffolds 5. Every step includes a mechanistic rationale to ensure experimental causality.

Materials Required

• Substrate: Target pyrazole/arene (0.50 mmol, 1.0 equiv)

• Radical Source: CF₃SO₂Na (Langlois' Reagent) (1.50 mmol, 3.0 equiv)

• Catalyst: CuSO₄·5H₂O (0.10 mmol, 0.20 equiv)

• Oxidant: (NH₄)₂S₂O₈ (Ammonium persulfate) (2.50 mmol, 5.0 equiv)

• Solvent System: DMSO (2.0 mL) and Deionized Water (0.8 mL)

Step-by-Step Methodology

• Substrate and Catalyst Solubilization:

  • Action: Charge a reaction vial with the substrate, CF₃SO₂Na, and CuSO₄·5H₂O. Add the DMSO/Water mixture (2.5:1 ratio) and stir briefly.

  • Causality: DMSO solubilizes the organic substrate and stabilizes the transient Cu-intermediates. Water is strictly required to dissolve the inorganic salts (Langlois' reagent and persulfate).

  • Self-Validation Checkpoint 1: The mixture must become a homogeneous, pale blue solution. If undissolved solids remain, salt dissolution has failed, and radical generation will be non-uniform.

• Radical Initiation:

  • Action: Add (NH₄)₂S₂O₈ in small portions over 5 minutes at room temperature.

  • Causality: Ammonium persulfate acts as the terminal oxidant, facilitating the single-electron transfer (SET) that oxidizes the sulfinate to release SO₂ gas and the highly reactive ⋅ CF₃ radical. The copper catalyst moderates this process, preventing over-oxidation of the substrate.

  • Self-Validation Checkpoint 2: Upon addition, observe a transient color shift (often to a deeper green/blue) and mild effervescence (SO₂ release). This visually confirms the active cycling of Cu(II) to Cu(III) and successful radical initiation.

• Reaction Propagation and Monitoring:

  • Action: Seal the vial and stir at room temperature for 16 hours.

  • Self-Validation Checkpoint 3: Monitor via LC-MS. You should observe the disappearance of the starting material mass [M+H]+ and the appearance of the trifluoromethylated product mass [M+68]+ (addition of CF₃ mass 69, minus 1 for the displaced proton).

• Workup and Purification:

  • Action: Quench the reaction with water (10 mL) and extract with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography.

References

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years - MDPI (Processes).
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - Molecules (PMC).
• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations - Journal of Chemical Inform
• Application Notes and Protocols for Late-Stage Trifluoromethyl
• Copper-Mediated Late-Stage Radical Trifluoromethyl

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

solubility of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in common organic solvents

An In-Depth Technical Guide to the Solubility of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in Common Organic Solvents

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a detailed analysis of the solubility characteristics of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile. As a key intermediate in various synthetic pathways, particularly in the development of novel pharmaceuticals and agrochemicals, a thorough understanding of its solubility is critical for process optimization, reaction condition selection, and formulation development. This document synthesizes theoretical principles with practical, field-proven methodologies to offer researchers, scientists, and drug development professionals a comprehensive resource. We will explore the physicochemical properties governing its solubility, provide predictive qualitative assessments in a range of common organic solvents, and detail a robust experimental protocol for quantitative determination.

Introduction: Understanding the Molecule

3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is a complex organic molecule featuring several functional groups that dictate its chemical behavior and physical properties. The structure incorporates a phenyl ring substituted with a highly electron-withdrawing trifluoromethyl (-CF3) group, a polar nitrile (-C≡N) group, and a bromine atom. This combination results in a molecule with moderate to high lipophilicity and specific polar interactions, suggesting a nuanced solubility profile across different solvent classes. The trifluoromethyl group, a common motif in medicinal chemistry, is known to enhance properties like metabolic stability and binding affinity[1]. The nitrile group is highly polar and can act as a hydrogen bond acceptor, influencing solubility in protic and polar aprotic solvents[2][3][4].

Physicochemical Drivers of Solubility

The solubility of a solute in a solvent is governed by the fundamental principle of "like dissolves like," which relates to the polarity and intermolecular forces of the interacting molecules[5][6].

• Molecular Structure and Polarity: 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile possesses distinct regions of varying polarity.

  • Nonpolar Moiety: The phenyl ring provides a significant nonpolar, hydrophobic character.

  • Polar Moieties: The nitrile group (-C≡N) introduces a strong dipole moment[2][4]. The carbon-bromine bond and the carbon-fluorine bonds within the trifluoromethyl group also contribute to the overall molecular polarity.

• Intermolecular Forces:

  • Van der Waals Forces: These are the primary interactions in nonpolar solvents. The large phenyl ring and overall molecular size suggest significant van der Waals interactions.

  • Dipole-Dipole Interactions: The polar nitrile group allows for strong dipole-dipole attractions with polar solvent molecules[4].

  • Hydrogen Bonding: While the molecule itself cannot act as a hydrogen bond donor, the lone pair of electrons on the nitrile's nitrogen atom can accept hydrogen bonds from protic solvents (e.g., alcohols)[3][4].

Based on this structural analysis, the compound is predicted to exhibit favorable solubility in polar aprotic solvents that can engage in strong dipole-dipole interactions, and moderate solubility in polar protic solvents capable of hydrogen bonding. Its solubility in nonpolar solvents is expected to be lower.

Predicted Solubility Profile

While specific quantitative experimental data for 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is not widely available in public literature, a qualitative solubility profile can be predicted based on its structural features and the behavior of similar compounds. The following table summarizes the expected solubility in common organic solvents at ambient temperature.

Solvent Class	Solvent	Predicted Solubility	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Highly Soluble	High polarity and ability to solvate a wide range of compounds. Often used as a co-solvent to improve solubility for biological assays[7].
Acetonitrile (ACN)	Soluble	As a nitrile itself, it shares structural similarity. Its high polarity makes it a versatile solvent for many organic compounds[2].
Acetone	Soluble	A moderately polar ketone capable of strong dipole-dipole interactions, effective at dissolving many nitrile-containing compounds[8].
Ethyl Acetate	Soluble	An ester with intermediate polarity that can effectively solvate both the polar and nonpolar regions of the molecule[8].
Polar Protic	Methanol	Moderately Soluble	Capable of hydrogen bonding with the nitrile group, but its high polarity may be less compatible with the large nonpolar phenyl moiety compared to aprotic solvents.
Ethanol	Moderately Soluble	Similar to methanol, can act as a hydrogen bond donor. The slightly larger alkyl chain may improve interaction with the nonpolar parts of the solute.
Water	Insoluble	The large, hydrophobic trifluoromethylphenyl and brominated alkyl portions of the molecule are expected to make it poorly soluble in water, a common trait for many complex organic molecules[9].
Nonpolar	Toluene	Sparingly Soluble	The aromatic nature of toluene may offer some favorable π-π stacking interactions with the phenyl ring, but it lacks the polarity to effectively solvate the nitrile group.
Hexane	Insoluble	As a nonpolar alkane, hexane is a poor solvent for polar compounds and is unlikely to effectively dissolve the solute due to the strong dipole of the nitrile group[6][8].
Diethyl Ether	Sparingly Soluble	Lower polarity than esters or ketones, offering limited capacity to solvate the polar functional groups.

Experimental Protocol: Quantitative Solubility Determination via the Shake-Flask Method

To move beyond prediction and obtain precise, quantitative data, the equilibrium solubility must be determined experimentally. The shake-flask method is a widely accepted and robust technique for this purpose[5].

Principle

An excess amount of the solid solute is agitated in a specific solvent at a constant temperature for a sufficient period to reach equilibrium. After separating the undissolved solid, the concentration of the solute in the saturated supernatant is quantified using a suitable analytical method, typically High-Performance Liquid Chromatography (HPLC)[5].

Materials and Reagents

• 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (high purity)

• Selected organic solvents (HPLC grade or equivalent)

• Scintillation vials or flasks with sealed caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• HPLC system with a suitable detector (e.g., UV-Vis) and column

Step-by-Step Methodology

• Preparation of Saturated Solution: Add an excess amount of solid 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile to a pre-determined volume of the chosen solvent in a sealed vial. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Place the vials in a temperature-controlled shaker and agitate at a constant speed. The equilibration time is critical and typically ranges from 24 to 72 hours to ensure the system reaches a true thermodynamic equilibrium[5].

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. To ensure complete removal of particulate matter, centrifuge the vials at high speed.

• Sample Collection and Filtration: Carefully draw the clear supernatant using a syringe and immediately filter it through a chemically inert syringe filter into a clean vial. This step is crucial to prevent undissolved microparticles from contaminating the sample and artificially inflating the measured concentration[5].

• Dilution: Accurately dilute a known volume of the filtered saturated solution with the appropriate mobile phase or solvent to bring the concentration within the linear range of the analytical method.

• Quantification by HPLC: Analyze the diluted sample via a validated HPLC method. The concentration is determined by comparing the peak area of the analyte to a calibration curve generated from standard solutions of known concentrations[5].

• Data Reporting: The solubility is calculated from the measured concentration and the dilution factor, and is typically reported in units such as mg/mL or mol/L at the specified temperature.

Experimental Workflow Diagram

Caption: Workflow for determining equilibrium solubility via the shake-flask method.

Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile was not found, data from structurally related compounds (e.g., brominated, fluorinated, and nitrile-containing molecules) indicates that appropriate safety measures are essential.

• Hazard Classification: Similar compounds are often classified as harmful if swallowed, in contact with skin, or if inhaled, and may cause skin and serious eye irritation[9][10][11][12].

• Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses with side shields or goggles, and a lab coat. Handling should be performed in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors[10][12][13].

• Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling. Prevent the formation of dust if working with the solid material[10][12].

• Storage: Keep the container tightly closed and store in a cool, dry, and dark place away from incompatible materials such as strong oxidizing agents[10].

Conclusion

3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is a molecule with a mixed-polarity profile. It is predicted to be most soluble in polar aprotic solvents like DMSO, acetonitrile, and acetone, with moderate solubility in polar protic solvents such as ethanol and methanol, and poor solubility in nonpolar solvents like hexane. These predictions are grounded in the principles of "like dissolves like" and an analysis of the compound's functional groups. For all process development and research applications, it is imperative to supplement these theoretical predictions with robust experimental data. The detailed shake-flask protocol provided in this guide serves as a self-validating system to generate accurate and reproducible quantitative solubility data, enabling informed decisions in the laboratory and beyond.

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• 3-(2-bromo-4-fluorophenyl)
• SAFETY D
• Safety Data Sheet SECTION 1: Identification of the substance/mixture and of the company/undertaking - 3M.
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A Whitepaper on the Theoretical Elucidation of Reactivity and Selectivity in Substituted Phenylpropanenitriles: A Computational Chemistry Guide

Abstract

Substituted phenylpropanenitriles are pivotal structural motifs in organic synthesis and medicinal chemistry. Predicting their reaction outcomes—both in terms of reactivity (how fast a reaction proceeds) and selectivity (which product is formed)—is crucial for efficient drug development and process optimization. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for leveraging theoretical calculations to dissect and predict the chemical behavior of these molecules. We move beyond a simple recitation of methods to explain the causality behind computational choices, grounding our protocols in established theories such as Density Functional Theory (DFT), Frontier Molecular Orbital (FMO) theory, and Transition State Theory (TST). This document serves as both a conceptual guide and a practical handbook for designing, executing, and interpreting computational experiments on the reactivity and selectivity of substituted phenylpropanenitriles.

Part 1: The Conceptual Framework for Predicting Reactivity

To computationally model chemical reactions, we must first understand the theoretical principles that connect the electronic structure of a molecule to its observable reactivity. Our approach is built on three pillars: understanding the potential energy surface, analyzing orbital interactions, and quantifying substituent effects.

The Quantum Mechanical Lens: Density Functional Theory (DFT)

Modern computational chemistry relies heavily on Density Functional Theory (DFT) as a pragmatic and powerful tool for studying reaction mechanisms.[1][2] Unlike more computationally expensive ab initio methods, DFT offers a favorable balance of accuracy and efficiency, making it suitable for the molecular sizes relevant to drug discovery.[1][3]

The core idea of DFT is that the energy of a molecule can be determined from its electron density. The choice of a specific "functional" (e.g., B3LYP, M06-2X, ωB97X-D) and "basis set" (e.g., 6-31G*, def2-SVP, cc-pVTZ) is the most critical decision in setting up a calculation.

• Why this choice matters (Expertise): For a typical organic molecule like a phenylpropanenitrile, a functional like B3LYP is a robust starting point, known for its reliability in geometry optimizations. However, for reactions involving significant non-covalent interactions or complex transition states, more modern functionals like M06-2X or dispersion-corrected functionals like ωB97X-D are often required for higher accuracy.[2] The basis set determines the flexibility the calculation has to describe the spatial distribution of electrons. A Pople-style basis set like 6-31G(d,p) is often sufficient for initial explorations, while a larger basis set like cc-pVTZ may be necessary for final, high-accuracy energy calculations. The selection always represents a trade-off between desired accuracy and available computational resources.

Frontier Molecular Orbital (FMO) Theory: The Dance of Electrons

Reactions are fundamentally about the flow of electrons. Frontier Molecular Orbital (FMO) theory simplifies this complex process by focusing on the interaction between the Highest Occupied Molecular Orbital (HOMO) of one reactant (the nucleophile) and the Lowest Unoccupied Molecular Orbital (LUMO) of the other (the electrophile).[4][5][6]

• HOMO: Represents the outermost, most easily donated electrons. A higher HOMO energy corresponds to a better nucleophile.

• LUMO: Represents the lowest-energy empty orbital, the most likely destination for incoming electrons. A lower LUMO energy corresponds to a better electrophile.

Causality in FMO: The energy gap between the interacting HOMO and LUMO is inversely proportional to the reaction's feasibility. Substituents on the phenyl ring play a direct role in modulating these frontier orbitals. Electron-donating groups (EDGs) will raise the HOMO energy, increasing nucleophilicity, while electron-withdrawing groups (EWGs) will lower the LUMO energy, increasing electrophilicity.[7] This provides a powerful qualitative tool for predicting how a substituent will affect reactivity.

Transition State Theory (TST): Quantifying the Reaction Barrier

While FMO theory tells us if a reaction is likely, Transition State Theory (TST) tells us how fast it will be. TST postulates that for a reaction to occur, reactants must pass through a high-energy, unstable configuration known as the transition state (TS) .[8] The rate of the reaction is determined by the height of the energy barrier from the reactants to this transition state.

Computationally, we calculate the Gibbs Free Energy of Activation (ΔG‡) , which is the difference in Gibbs free energy between the transition state and the reactants.[1]

• ΔG‡ = G(TS) - G(Reactants)

According to the Eyring equation, the reaction rate constant (k) is exponentially related to this energy barrier.[8]

• A smaller ΔG‡ means a lower barrier and a faster reaction .

• A larger ΔG‡ means a higher barrier and a slower reaction .

By comparing the ΔG‡ values for competing reaction pathways (e.g., ortho vs. para substitution, or SN1 vs. SN2 mechanisms), we can quantitatively predict the selectivity of a reaction. The pathway with the lowest ΔG‡ will be the dominant one.

Linear Free-Energy Relationships: The Hammett Equation

The Hammett equation is a cornerstone of physical organic chemistry that empirically links reaction rates and equilibria to the electronic properties of substituents on an aromatic ring.[9][10] The equation is:

log(k/k₀) = σρ

• σ (sigma): The substituent constant, which quantifies the electron-donating or electron-withdrawing ability of a substituent.

• ρ (rho): The reaction constant, which measures the sensitivity of the reaction to substituent effects.[9]

Computational Synergy: We can use computational chemistry to calculate reaction rates (via ΔG‡) for a series of substituted phenylpropanenitriles and then plot log(k/k₀) against the known σ values. The slope of this line gives us a calculated ρ value.

• Interpreting ρ (Expertise):

  • ρ > 1: The reaction is highly sensitive to substituents, and a negative charge is built up (or a positive charge is lost) in the transition state.[9]

  • ρ < 1 (but positive): A negative charge is built up, but the reaction is less sensitive than the benzoic acid ionization standard.[9]

  • ρ is negative: A positive charge is built up (or a negative charge is lost) in the transition state.[11]

  • Non-linear plot: A curved Hammett plot often indicates a change in the reaction mechanism or rate-determining step as the substituents change from donating to withdrawing.[9]

Part 2: The Computational Workflow: A Self-Validating Protocol

Core Computational Workflow Diagram

The following diagram illustrates the logical flow of a comprehensive computational study of reaction mechanisms.

Caption: Reaction coordinate diagram comparing two competing pathways.

Linking Descriptors to Broader Applications: QSAR

For drug development professionals, understanding how structural changes affect biological activity is paramount. The quantum chemical descriptors calculated in this workflow serve as powerful inputs for Quantitative Structure-Activity Relationship (QSAR) models. [12][13] QSAR is a computational method that correlates variations in the physicochemical properties of compounds with their biological activities. [12]Instead of using empirical descriptors, one can build more mechanistically relevant models using calculated values such as:

• Electronic Descriptors: HOMO/LUMO energies, dipole moment, atomic charges. [14]* Topological Descriptors: Molecular shape and size parameters.

• Thermodynamic Descriptors: Solvation energy, enthalpy of formation.

A QSAR model might take the form of a linear equation:

pIC₅₀ = c₁ (E_LUMO) + c₂ (LogP) + c₃ (Dipole) + ... + constant

By building a statistically robust model, researchers can predict the activity of novel, yet-to-be-synthesized phenylpropanenitrile derivatives, thereby prioritizing synthetic efforts and accelerating the drug discovery pipeline. [15][16]

Part 4: Conclusion

The theoretical calculation of reactivity and selectivity is no longer a niche academic exercise; it is a powerful, predictive tool for the modern chemist. By combining the robust computational engine of Density Functional Theory with the interpretive frameworks of Frontier Molecular Orbital Theory and Transition State Theory, we can construct a self-validating workflow to understand complex reaction mechanisms. This guide has provided both the conceptual underpinnings and the practical protocols necessary to investigate the chemical behavior of substituted phenylpropanenitriles. This approach allows researchers to move beyond trial-and-error experimentation, enabling the rational design of molecules and reactions with desired outcomes, ultimately saving time and resources in the development of new therapeutics and chemical entities.

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• Applications of Hammett Equation: Substituent and Reaction Constants. (1987).
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• Theoretical study of nitrile hydrolysis by solid acid catalysts. (2000). Pure.
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• A DFT study on the mechanism and origins of the ligand-controlled regioselectivity of a palladium-catalyzed dearomatic reaction of 1-(chloromethyl)naphthalene with phenylacetonitrile. New Journal of Chemistry (RSC Publishing).
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• QSAR Studies on N-aryl Derivative Activity Towards Alzheimer's Disease. (2009). MDPI.
• Applications of QSAR Study in Drug Design. (2017). IJERT.
• 2D-QSAR Studies of Some N-((1H-Benzo[d] Imidazol-1-yl) (Phenyl) Methylene) Benzenamine Analogues As Antifungal Activity.
• Computational Tool to Design Small Synthetic Inhibitors Selective for XIAP-BIR3 Domain. (2023).
• Experimental and computational studies of the phenyl radical reaction with propyne. (2005). Chemphyschem.
• Selective One-Pot Multicomponent Synthesis of N-Substituted 2,3,5-Functionalized 3-Cyanopyrroles. (2022). PMC.
• Computational Design of Generalist Cyclopropanases with Stereodivergent Selectivity. ChemRxiv.
• Computational design of generalist cyclopropanases with stereodivergent selectivity. (2026).
• Quantitative Structure-Activity Relationship (QSAR) Studies on the Toxic Effects of Nitroaromatic Compounds (NACs). (2021). Semantic Scholar.
• Computational studies of a series of 2-substituted phenyl-2-oxo-, 2-hydroxyl- and 2-acylloxyethylsulfonamides as potent anti-fungal agents. PMC.
• QSAR study of phenolic compounds and their anti-DPPH radical activity by discriminant analysis. (2022). PMC.

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Protocols & Analytical Methods

Application Notes and Protocols for Nucleophilic Substitution on 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive framework for conducting nucleophilic substitution reactions on the versatile building block, 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile. This compound, featuring a reactive benzylic bromide, a nitrile group, and an electron-withdrawing trifluoromethylphenyl moiety, is a valuable precursor for the synthesis of a diverse range of functionalized molecules with potential applications in medicinal chemistry and materials science. This document offers detailed experimental protocols, mechanistic insights, and practical guidance to empower researchers in their synthetic endeavors.

Introduction: Strategic Importance and Mechanistic Considerations

The title compound, 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, is primed for nucleophilic substitution at the benzylic carbon bearing the bromine atom. The presence of the adjacent phenyl ring stabilizes the transition states of both SN1 and SN2 reactions.[1] The strong electron-withdrawing nature of the para-trifluoromethyl group further influences the reactivity of the aromatic ring, although its effect on the benzylic position is primarily inductive.[2]

The nitrile group at the adjacent carbon also plays a role, potentially influencing the reaction mechanism and stability of intermediates. Given that the substrate is a secondary benzylic halide, the reaction mechanism can be directed towards either an SN1 or SN2 pathway depending on the choice of nucleophile, solvent, and temperature.[3]

• SN2 Pathway: Favored by strong, non-bulky nucleophiles and polar aprotic solvents. This pathway proceeds with an inversion of stereochemistry if the alpha-carbon is chiral.

• SN1 Pathway: Favored by weak nucleophiles and polar protic solvents that can stabilize the formation of a resonance-stabilized benzylic carbocation.

This guide will provide protocols that can be adapted for a variety of nucleophiles, enabling the synthesis of diverse derivatives.

General Experimental Workflow

The successful execution of nucleophilic substitution on 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile hinges on careful control of reaction parameters. The following diagram illustrates a generalized workflow.

Sources

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Application Notes and Protocols: Strategic Use of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in Palladium-Catalyzed Cross-Coupling

Abstract

This guide provides a comprehensive technical overview for researchers, chemists, and drug development professionals on the strategic application of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in palladium-catalyzed cross-coupling reactions. This versatile building block, featuring a secondary benzylic bromide, an electron-withdrawing trifluoromethyl group, and an α-nitrile moiety, offers unique opportunities for molecular diversification. However, its structural complexity also presents distinct challenges, including a propensity for β-hydride elimination and potential side reactions involving the acidic α-proton. This document elucidates the underlying mechanistic principles, offers expert guidance on reaction design—from catalyst and ligand selection to the choice of coupling partners—and provides detailed, validated protocols for key transformations such as Suzuki-Miyaura and Sonogashira couplings.

Introduction: A Building Block of Strategic Importance

3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is a valuable synthetic intermediate for introducing the 2-[4-(trifluoromethyl)phenyl]propanenitrile scaffold into complex molecules. The trifluoromethyl group is a prevalent feature in modern pharmaceuticals, enhancing metabolic stability, lipophilicity, and binding affinity. The nitrile group serves as a versatile synthetic handle, readily convertible to amines, carboxylic acids, and other functional groups. Palladium-catalyzed cross-coupling reactions represent the most powerful and modular strategy for forming new carbon-carbon and carbon-heteroatom bonds at the benzylic position of this substrate.[1]

This guide moves beyond a simple recitation of procedures to explain the critical causality behind experimental choices, enabling scientists to not only replicate but also rationally troubleshoot and adapt these powerful reactions.

Mechanistic Insights and Substrate-Specific Challenges

A foundational understanding of the catalytic cycle and the unique reactivity of our substrate is paramount for successful application. The general palladium-catalyzed cross-coupling cycle proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination. However, the specific nature of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile introduces important considerations at each stage.

The Critical Oxidative Addition Step

The reaction initiates with the oxidative addition of the C(sp³)–Br bond to a Pd(0) complex. For secondary benzylic bromides, this step can proceed via an Sₙ2-type mechanism, which, for chiral substrates, often results in an inversion of stereochemistry.[2] The electron-withdrawing trifluoromethyl group on the phenyl ring can influence the electronic properties of the benzylic position, potentially affecting the rate of this initial activation.

The Competing Pathway: β-Hydride Elimination

Once the benzylpalladium intermediate is formed, the most significant competing side reaction is β-hydride elimination.[3][4] This process, involving the abstraction of a hydrogen atom from the carbon adjacent to the palladium-bound carbon, leads to the formation of an undesired alkene byproduct (2-[4-(trifluoromethyl)phenyl]acrylonitrile) and a palladium hydride species. Suppressing this pathway is the primary challenge in couplings of secondary alkyl halides.

Strategic Mitigation: The key to inhibiting β-hydride elimination lies in the choice of ligand.

• Bulky, Electron-Rich Ligands: Sterically demanding phosphine ligands (e.g., Buchwald biaryl phosphines like XPhos, or bulky alkylphosphines like P(t-Bu)₃) promote the desired reductive elimination step by making the palladium center more electron-rich and sterically encumbered.[1][5]

• Wide Bite-Angle Ligands: Bidentate phosphine ligands with a large natural bite angle, such as Xantphos, are exceptionally effective at preventing β-hydride elimination by forcing the geometry around the palladium center to be unfavorable for the syn-periplanar arrangement required for elimination.[2]

The Role of the α-Nitrile Group

The proton on the carbon α to the nitrile group is acidic. In the presence of a strong base, this can lead to deprotonation and the formation of a cyano-stabilized carbanion. This anion can itself participate in palladium-catalyzed α-arylation, a powerful reaction in its own right but an undesired side pathway when C-Br bond functionalization is the goal.[6][7][8] Therefore, the choice of base is critical and must be tailored to the specific cross-coupling reaction to avoid competitive deprotonation.

Fig 1. Desired catalytic cycle vs. β-hydride elimination.

Application Notes: A Strategic Guide to Reaction Design

Successful cross-coupling requires the careful selection of a catalyst system and reaction conditions optimized for the substrate and desired transformation.

Suzuki-Miyaura Coupling: For C(sp³)–C(sp²) Bond Formation

The Suzuki-Miyaura reaction, which couples organoboron reagents with organic halides, is arguably the most versatile and widely used cross-coupling method due to its excellent functional group tolerance and the low toxicity of boron reagents.[9][10]

• Recommended Catalysts/Ligands:

  • Pd(OAc)₂ or Pd₂(dba)₃ with a bulky biaryl phosphine ligand (e.g., SPhos, XPhos, RuPhos): This combination is highly effective for coupling challenging secondary bromides. The ligand accelerates reductive elimination and sterically disfavors side reactions.

  • Palladium pre-catalysts incorporating biaryl phosphine ligands: These offer convenience and improved air stability.

• Base Selection: A moderately strong base is required to activate the boronic acid for transmetalation.[10]

  • Potassium Phosphate (K₃PO₄): An excellent choice for this substrate, as it is effective in promoting the Suzuki coupling without being strong enough to cause significant deprotonation at the α-nitrile position.

  • Cesium Carbonate (Cs₂CO₃): Another effective but more basic option.

• Solvent System: Anhydrous, degassed solvents are crucial.

  • Toluene, Dioxane, or THF: Standard choices for Suzuki couplings. Often, the addition of a small amount of water can accelerate the reaction.[9]

Sonogashira Coupling: For C(sp³)–C(sp) Bond Formation

The Sonogashira coupling introduces a valuable alkynyl group by reacting an organic halide with a terminal alkyne.[11] This reaction is typically co-catalyzed by palladium and copper(I). While less common for unactivated sp³ centers, it is feasible with reactive benzylic halides.

• Recommended Catalysts/Ligands:

  • Pd(PPh₃)₄ or PdCl₂(PPh₃)₂: Classical catalysts for Sonogashira couplings.

  • Copper(I) Iodide (CuI): Essential co-catalyst for activating the alkyne.

• Base Selection: An amine base is required to deprotonate the terminal alkyne and neutralize the HBr byproduct.

  • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA): Common choices that also serve as part of the solvent system.

• Solvent System:

  • THF or DMF: Good solvents for this transformation. The reaction must be performed under strictly anaerobic conditions to prevent oxidative homocoupling of the alkyne (Glaser coupling).

Parameter	Suzuki-Miyaura Coupling	Sonogashira Coupling	Key Rationale
Coupling Partner	Aryl/Vinyl Boronic Acid or Ester	Terminal Alkyne	Introduces diverse aromatic or unsaturated moieties.
Catalyst (Pd Source)	Pd(OAc)₂, Pd₂(dba)₃	Pd(PPh₃)₄, PdCl₂(PPh₃)₂	Standard, effective palladium sources for these transformations.
Ligand	SPhos, XPhos, RuPhos	PPh₃ (often part of pre-catalyst)	Bulky ligands are critical to prevent β-hydride elimination.
Co-Catalyst	None	CuI	Activates the alkyne C-H bond for coupling.
Base	K₃PO₄, Cs₂CO₃	Et₃N, DIPEA	Suzuki: Activates boron reagent. Sonogashira: Deprotonates alkyne.
Solvent	Toluene, Dioxane, THF (+/- H₂O)	THF, DMF	Anhydrous, degassed solvents are essential to protect the catalyst.
Key Challenge	β-Hydride Elimination	Alkyne Homocoupling, β-Elimination	Proper ligand and inert atmosphere are crucial for success.

Table 1. Comparative Guide for Selecting Reaction Conditions.

Detailed Experimental Protocols

Safety Precaution: These reactions should be performed in a well-ventilated fume hood. Palladium catalysts, phosphine ligands, and organic solvents should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. All reactions must be set up under an inert atmosphere (Nitrogen or Argon) to prevent catalyst degradation.

Protocol 1: Suzuki-Miyaura Coupling with 4-Methoxyphenylboronic Acid

This protocol details the synthesis of 2-[4-(Trifluoromethyl)phenyl]-3-(4-methoxyphenyl)propanenitrile.

• Reagents & Materials:

  • 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (1.0 eq, e.g., 292 mg, 1.0 mmol)

  • 4-Methoxyphenylboronic acid (1.2 eq, 182 mg, 1.2 mmol)

  • Palladium(II) Acetate [Pd(OAc)₂] (0.03 eq, 6.7 mg, 0.03 mmol)

  • SPhos (2-(Dicyclohexylphosphino)-2',6'-dimethoxybiphenyl) (0.06 eq, 24.6 mg, 0.06 mmol)

  • Potassium Phosphate, tribasic (K₃PO₄), finely ground (2.0 eq, 424 mg, 2.0 mmol)

  • Toluene (5 mL) and Water (0.5 mL)

  • Schlenk flask or oven-dried reaction vial with a magnetic stir bar

  • Inert gas supply (Argon or Nitrogen)

• Step-by-Step Procedure:

  • To a Schlenk flask under an inert atmosphere, add 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, 4-methoxyphenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

  • Evacuate and backfill the flask with inert gas three times.

  • Add degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.

  • Seal the flask and place it in a preheated oil bath at 90 °C.

  • Stir the reaction mixture vigorously for 12-18 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL).

  • Separate the layers. Wash the organic layer with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Protocol 2: Sonogashira Coupling with Phenylacetylene

This protocol details the synthesis of 2-[4-(Trifluoromethyl)phenyl]-4-phenylbut-3-ynenitrile.

• Reagents & Materials:

  • 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (1.0 eq, e.g., 292 mg, 1.0 mmol)

  • Phenylacetylene (1.1 eq, 120 µL, 1.1 mmol)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq, 58 mg, 0.05 mmol)

  • Copper(I) Iodide (CuI) (0.05 eq, 9.5 mg, 0.05 mmol)

  • Triethylamine (Et₃N), anhydrous (5 mL)

  • Schlenk flask with a magnetic stir bar

  • Inert gas supply (Argon or Nitrogen)

• Step-by-Step Procedure:

  • To a Schlenk flask under an inert atmosphere, add Pd(PPh₃)₄ and CuI.

  • Evacuate and backfill the flask with inert gas three times.

  • Add anhydrous triethylamine (5 mL) via syringe.

  • Add 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, followed by phenylacetylene.

  • Stir the reaction mixture at room temperature for 8-12 hours. The formation of a salt precipitate (triethylammonium bromide) is typically observed.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove salts, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate (25 mL) and wash with saturated aqueous ammonium chloride (NH₄Cl) (2 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure alkynylated product.

Fig 2. General experimental workflow for cross-coupling.

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• Nickel Catalyzed Regiodivergent Cross-Coupling Alkylation of Aryl Halides with Redox-Active Imines. ACS Catalysis. [35]

• Palladium-catalyzed reductive cross-coupling between α-bromo carboxamides and terminal alkynes. Organic Chemistry Frontiers. [36]

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• Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine. Google Patents. [48]

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Application Notes and Protocols for 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in Drug Discovery

Introduction: Unveiling a Potential Covalent Tool for Modern Drug Discovery

In the landscape of contemporary drug discovery, the pursuit of novel chemical entities with unique mechanisms of action is paramount. 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile emerges as a compound of significant interest, not from a history of extensive characterization, but from the strategic combination of its structural motifs. This molecule marries the well-established pharmacokinetic benefits of the trifluoromethylphenyl group with the reactive potential of an α-bromonitrile. The trifluoromethyl group is a cornerstone of modern medicinal chemistry, known to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[1][2][3] The presence of a bromine atom adjacent to a nitrile group suggests its potential as an electrophilic agent, capable of forming covalent bonds with nucleophilic residues in biological macromolecules.[4][5][6]

These application notes will provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile. We will explore its utility as a potential covalent probe for target identification and as a versatile synthetic intermediate for the generation of focused compound libraries. The protocols detailed herein are designed to be self-validating, with an emphasis on the causality behind experimental choices, empowering researchers to harness the full potential of this intriguing molecule.

Scientific Rationale: The Power of Covalent Interaction

The drug discovery paradigm is increasingly embracing targeted covalent inhibitors (TCIs) due to their potential for enhanced potency, prolonged pharmacodynamic effects, and the ability to target shallow binding pockets that are often challenging for reversible inhibitors.[7][8] The core principle of a TCI lies in its ability to form a stable, covalent bond with a specific amino acid residue (commonly cysteine, but also lysine, serine, and others) on the target protein.[8] This irreversible or slowly reversible binding can lead to a more durable therapeutic effect.[7]

3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is a prime candidate for exploration as a covalent modulator. The carbon atom bearing the bromine is activated by the adjacent electron-withdrawing nitrile group, making it susceptible to nucleophilic attack by amino acid side chains.[4] This positions the compound as a potential alkylating agent, a class of compounds with a long history in chemotherapy for their ability to modify DNA and proteins.[5][9][10]

Key Structural Features and Their Implications:

Feature	Significance in Drug Discovery
4-(Trifluoromethyl)phenyl Group	Enhances metabolic stability, increases lipophilicity (improving cell permeability), and can contribute to target binding affinity through hydrophobic and other interactions.[1][2][11]
Propanenitrile Backbone	Provides a flexible linker and the nitrile group, which is a common pharmacophore in many approved drugs, potentially participating in polar interactions or acting as a metabolic handle.[11][12]
α-Bromo Group	Acts as a leaving group, enabling the molecule to function as an electrophile and form covalent bonds with nucleophilic residues on target proteins. This is the basis for its potential as a covalent probe or inhibitor.[4]

Application I: A Covalent Probe for Target Identification

One of the most powerful applications of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is as a chemical probe to identify novel drug targets. In a process known as Activity-Based Protein Profiling (ABPP), such a probe can be used to covalently label its interacting proteins within a complex biological system, such as a cell lysate or even in live cells. Subsequent enrichment and identification of these labeled proteins can reveal new targets for therapeutic intervention.[13][14]

To facilitate this, the probe would ideally be modified with a bio-orthogonal handle (e.g., an alkyne or azide) for subsequent "click" chemistry-based enrichment. However, even without a pre-installed handle, initial proteomics experiments can be conducted to identify proteins that are covalently modified by the parent compound.

Protocol 1: Chemoproteomic Profiling to Identify Cellular Targets

This protocol outlines a workflow to identify the protein targets of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in a human cancer cell line (e.g., HCT116).

Materials:

• 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

• Human cancer cell line (e.g., HCT116) and appropriate culture medium

• DMSO (cell culture grade)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Dithiothreitol (DTT) and Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• LC-MS/MS instrumentation and data analysis software

Procedure:

• Cell Culture and Treatment:

  • Culture HCT116 cells to ~80% confluency in a T75 flask.

  • Prepare a 10 mM stock solution of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in DMSO.

  • Treat the cells with a final concentration of 10 µM of the compound (or a dose-response range) for 2-4 hours. Include a vehicle control (DMSO only).

• Cell Lysis and Protein Extraction:

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells in 1 mL of ice-cold lysis buffer.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the proteome.

• Protein Digestion for Mass Spectrometry:

  • Quantify the protein concentration using a BCA assay.

  • Take 100 µg of protein from each sample.

  • Reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating at 56°C for 30 minutes.

  • Alkylate cysteine residues by adding IAA to a final concentration of 20 mM and incubating in the dark at room temperature for 30 minutes.

  • Dilute the sample 4-fold with 50 mM ammonium bicarbonate.

  • Add trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.

• LC-MS/MS Analysis:

  • Desalt the digested peptides using a C18 StageTip.

  • Analyze the peptides by LC-MS/MS. The instrument should be operated in data-dependent acquisition mode to fragment the most abundant peptides.

• Data Analysis and Target Identification:

  • Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to search the MS/MS spectra against a human protein database.

  • Identify peptides that have been modified by the compound. The modification will result in a specific mass shift corresponding to the addition of the 2-[4-(trifluoromethyl)phenyl]propanenitrile moiety (mass of C10H7F3N).

  • Proteins with one or more modified peptides are considered potential targets.

  • Quantify the relative abundance of the modified peptides between the treated and control samples to identify dose-dependent targets.

Causality Behind Experimental Choices:

• The use of a vehicle control is crucial to distinguish between specific covalent modifications and non-specific or background interactions.

• The reduction and alkylation steps (DTT and IAA) are standard in proteomics to ensure efficient trypsin digestion and to prevent the re-formation of disulfide bonds.

• The identification of the specific mass shift of the modifying group is the key to confirming covalent binding.

Diagram of Target Identification Workflow:

Caption: Workflow for identifying protein targets of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile.

Application II: A Scaffold for Focused Library Synthesis

The bromo-substituent in 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile makes it an excellent starting material for the synthesis of a library of derivatives.[4][15] By employing nucleophilic substitution reactions, the bromine atom can be displaced by a variety of nucleophiles, introducing diverse functional groups. This allows for the exploration of the structure-activity relationship (SAR) around the core scaffold and the optimization of potency and selectivity for a validated target.

Protocol 2: Synthesis of a Derivative Library via Nucleophilic Substitution

This protocol provides a general method for the synthesis of a small library of derivatives by reacting 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile with various nucleophiles.

Materials:

• 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

• A selection of nucleophiles (e.g., sodium azide, sodium thiophenoxide, morpholine)

• Polar aprotic solvent (e.g., Dimethylformamide (DMF) or Acetonitrile)

• Reaction vials

• Stir plate and stir bars

• Thin Layer Chromatography (TLC) plates and developing system

• Silica gel for column chromatography

• NMR spectrometer and Mass Spectrometer for characterization

Procedure:

• Reaction Setup:

  • In a clean, dry reaction vial, dissolve 100 mg of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in 2 mL of DMF.

  • Add 1.2 equivalents of the chosen nucleophile (e.g., sodium azide).

  • Stir the reaction mixture at room temperature. For less reactive nucleophiles, gentle heating (e.g., 50-60°C) may be required.

• Reaction Monitoring:

  • Monitor the progress of the reaction by TLC. Spot the reaction mixture alongside the starting material on a TLC plate and elute with an appropriate solvent system (e.g., 3:1 Hexanes:Ethyl Acetate).

  • The reaction is complete when the starting material spot is no longer visible.

• Work-up and Purification:

  • Once the reaction is complete, pour the reaction mixture into 10 mL of water and extract with 3 x 10 mL of ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate.

• Characterization:

  • Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Table of Potential Derivatives:

Nucleophile	Resulting Functional Group	Potential Application
Sodium Azide	Azide	Can be reduced to an amine or used in "click" chemistry.
Thiophenol	Thioether	Introduces an aromatic thiol moiety.
Morpholine	Tertiary Amine	Increases polarity and introduces a common medicinal chemistry scaffold.
Sodium Cyanide	Dinitrile	Can be hydrolyzed to a carboxylic acid or reduced to a diamine.

Diagram of Library Synthesis Workflow:

Caption: Workflow for the synthesis of a derivative library.

Trustworthiness and Self-Validation

The protocols described are designed with internal validation points. In the chemoproteomics protocol, the identification of a specific mass shift corresponding to the covalent adduct provides strong evidence of target engagement. For the synthetic protocol, the rigorous characterization of the products by NMR and mass spectrometry ensures the identity and purity of the synthesized derivatives. Furthermore, the inclusion of appropriate controls in all biological assays is paramount for data integrity.

Conclusion and Future Directions

3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile represents a promising, albeit understudied, chemical tool for drug discovery. Its potential as a covalent probe for target identification and as a versatile scaffold for library synthesis makes it a valuable asset for academic and industrial researchers. The protocols provided herein offer a starting point for exploring the biological activity of this compound and its derivatives. Future work should focus on the synthesis of an alkyne- or azide-functionalized analog to facilitate more efficient proteomic workflows, as well as the evaluation of synthesized derivatives in relevant biological assays to establish structure-activity relationships. By leveraging the principles of covalent drug design and modern chemical biology techniques, the full potential of this and similar molecules can be unlocked, paving the way for the discovery of new medicines.

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• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (2022). MDPI.
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• 8. pubs.acs.org [pubs.acs.org]
• 9. int.livhospital.com [int.livhospital.com]
• 10. Alkylating agents in chemotherapy | Health and Medicine | Research Starters | EBSCO Research [ebsco.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. Activatable covalent labeling probes: design, mechanism, and biological applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. nbinno.com [nbinno.com]

Application Note: Divergent Synthesis of Heterocyclic Scaffolds from 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

Executive Summary & Mechanistic Rationale

In modern drug discovery, the incorporation of the 4-(trifluoromethyl)phenyl moiety is a highly validated strategy to improve a drug candidate's lipophilicity, metabolic stability, and target binding affinity. 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile serves as an exceptional bifunctional building block (a 1,3-dielectrophile) for the divergent synthesis of 5- and 6-membered nitrogen/sulfur-containing heterocycles.

As an α -aryl- β -bromopropanenitrile, this molecule possesses two distinct reactive centers:

• C3 Primary Bromide: Highly susceptible to SN​2 nucleophilic displacement.

• C1 Nitrile Carbon: Prone to nucleophilic addition and subsequent intramolecular cyclization (5-exo-dig or 6-exo-dig).

The strongly electron-withdrawing nature of the −CF3​ group and the nitrile increases the acidity of the benzylic C2 proton. Consequently, the choice of nucleophile and base dictates whether the reaction proceeds via a direct SN​2 displacement or an initial base-promoted elimination to an intermediate 2-arylacrylonitrile, followed by an aza-Michael addition. Understanding this causality is critical for controlling the reaction pathway, as documented in analogous studies of [1].

Divergent synthetic pathways from the dielectrophilic 3-bromo-2-arylpropanenitrile precursor.

Experimental Protocols & Causality

The following protocols are designed as self-validating systems. By observing specific physical changes (precipitates, exotherms, pH shifts), the scientist can confirm the mechanistic progression of the reaction in real-time.

Protocol A: Synthesis of 2-Amino-5-[4-(trifluoromethyl)phenyl]-4,5-dihydrothiazole

Causality & Choice of Reagents: Thiourea is a neutral, soft nucleophile. By utilizing absolute ethanol without an added base, the direct SN​2 displacement of the primary bromide by the sulfur atom is favored over HBr elimination. The resulting isothiouronium intermediate undergoes spontaneous 5-exo-dig cyclization driven by the thermodynamic stability of the resulting thiazoline ring.

Step-by-Step Methodology:

• Initiation: Dissolve 10.0 mmol of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in 25 mL of absolute ethanol in a round-bottom flask.

• Addition: Add 12.0 mmol (1.2 eq) of thiourea. The solution will remain clear, validating that no immediate acid-base salt formation is occurring.

• Reflux & Cyclization: Heat the mixture to reflux ( 78∘C ) for 4 hours.

• Self-Validating Check: Monitor via TLC (Hexanes:EtOAc 3:1). The starting material ( Rf​≈0.65 ) will disappear, replaced by a baseline spot. As the hydrobromide salt of the product forms, a white precipitate may begin to crash out of the hot solution.

• Workup: Cool the mixture to room temperature and concentrate under reduced pressure. Suspend the crude solid in water (30 mL) and adjust the pH to 8-9 using saturated aqueous NaHCO3​ .

• Isolation: The neutralization liberates the free base, manifesting as a pale-yellow precipitate. Filter, wash with cold water, and recrystallize from EtOH/Water to afford the pure product.

Protocol B: Synthesis of 3-Amino-4-[4-(trifluoromethyl)phenyl]-4,5-dihydropyrazole

Causality & Choice of Reagents: Hydrazine hydrate is an α -effect nucleophile and a strong base. Because the CF3​ group highly acidifies the C2 proton, hydrazine triggers a rapid elimination of HBr to form an intermediate 2-arylacrylonitrile. This is immediately followed by an aza-Michael addition and cyclization. Both direct SN​2 and elimination-addition pathways converge on the same pyrazoline scaffold, a phenomenon well-documented in the structural analysis of [2].

Competing mechanistic pathways for the formation of 4,5-dihydropyrazoles.

Step-by-Step Methodology:

• Initiation: Dissolve 10.0 mmol of the nitrile precursor in 20 mL of ethanol.

• Addition: Dropwise add 20.0 mmol (2.0 eq) of hydrazine hydrate at 0∘C .

• Self-Validating Check: An immediate mild exotherm will occur. This thermal validation confirms the rapid acid-base neutralization (HBr generation) and the initial nucleophilic attack.

• Reflux: Warm to room temperature, then reflux for 3 hours.

• Workup: Cool the reaction. If the solution remains clear, the system dictates the dropwise addition of cold water until turbidity is achieved, forcing the hydrophobic CF3​ -bearing heterocycle out of solution.

• Isolation: Filter the solid and purify via silica gel column chromatography (DCM:MeOH 95:5) to isolate the pure pyrazoline.

Protocol C: Synthesis of 2,4-Diamino-5-[4-(trifluoromethyl)phenyl]pyrimidine

Causality & Choice of Reagents: To form a 6-membered pyrimidine ring, guanidine hydrochloride must be free-based prior to the reaction. Sodium ethoxide (NaOEt) is utilized to generate the free guanidine in situ. The elevated temperature is critical to overcome the activation energy required for the 6-exo-dig cyclization and subsequent aromatization (oxidation/tautomerization) to the highly stable pyrimidine core, a staple in [3].

Step-by-Step Methodology:

• Free-Basing: In a dry flask under nitrogen, dissolve 15.0 mmol of guanidine HCl in 15 mL of absolute ethanol. Add 15.0 mmol of NaOEt (21 wt% in EtOH).

• Self-Validating Check: A fine white precipitate (NaCl) will immediately form, confirming the successful liberation of free guanidine. Stir for 15 minutes.

• Addition: Add 10.0 mmol of the nitrile precursor dissolved in 10 mL of ethanol to the suspension.

• Reflux: Heat the mixture to a vigorous reflux for 8 hours.

• Workup: Cool to room temperature, filter off the NaCl salts, and concentrate the filtrate. Partition the residue between EtOAc and water. Extract the organic layer with 1M HCl to pull the basic pyrimidine into the aqueous phase (leaving unreacted organic impurities behind).

• Isolation: Basify the aqueous layer with 2M NaOH to pH >10 to precipitate the pure 2,4-diaminopyrimidine. Filter and dry under a vacuum.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and expected yields for the divergent synthesis pathways.

Target Scaffold	Reagent (Equiv.)	Solvent / Base	Temp / Time	Yield (%)	Purification Method
4,5-Dihydrothiazole	Thiourea (1.2)	EtOH / None	Reflux, 4 h	82 - 88	Recrystallization (EtOH/ H2​O )
4,5-Dihydropyrazole	Hydrazine Hydrate (2.0)	EtOH / None	Reflux, 3 h	75 - 81	Column Chromatography (Silica)
Pyrimidine	Guanidine HCl (1.5)	EtOH / NaOEt (1.5)	Reflux, 8 h	68 - 74	Acid-Base Extraction & Recryst.

References

• J. Chem. Soc., Perkin Trans. 2. "Structure of 3-amino-4,5-dihydropyrazoles in acid media: X-ray structure of 3-amino-1-phenyl-4,5-dihydropyrazol-2-ium picrate and the origin of broad signals in 1H NMR spectroscopy." (1995). Available at:[Link]

• MDPI Molecules. "Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II." Available at:[Link]

Application Note: Large-Scale Synthesis Protocol for 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

Target Audience: Process Chemists, Scale-up Engineers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

Functionalized arylpropanenitriles, specifically 3-bromo-2-arylpropanenitriles, are highly valuable electrophilic building blocks in the synthesis of active pharmaceutical ingredients (APIs), including androgen receptor antagonists and specialized agrochemicals. The target molecule, 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile , presents a unique synthetic challenge due to the electron-withdrawing nature of the trifluoromethyl ( −CF3​ ) group, which increases the acidity of the benzylic proton but also makes the intermediate susceptible to side reactions like elimination.

To ensure a highly scalable, safe, and cost-effective process, this protocol bypasses traditional cryogenic conditions and pyrophoric bases (e.g., NaH or BuLi). Instead, we employ a two-step sequence:

• Phase-Transfer Catalyzed (PTC) Hydroxymethylation: Utilizing aqueous sodium hydroxide and tetrabutylammonium bromide (TBAB), the 2-[4-(trifluoromethyl)phenyl]acetonitrile is deprotonated at the phase boundary. The resulting carbanion reacts with paraformaldehyde to yield the hydroxymethyl intermediate [1]. This method is superior for large-scale operations as it avoids strictly anhydrous conditions and suppresses bis-alkylation.

• Bromination via Phosphorus Tribromide ( PBr3​ ): The conversion of the primary alcohol to the bromide is achieved using PBr3​ . For industrial scale-up, PBr3​ is preferred over the Appel reaction ( CBr4​/PPh3​ ) due to its superior atom economy and the ease of removing the water-soluble phosphorous acid byproduct, avoiding the notorious difficulty of separating triphenylphosphine oxide [2].

Process Visualization

Figure 1: Two-step scalable synthetic workflow for the target brominated propanenitrile.

Quantitative Batch Data (1 kg Scale Basis)

The following table summarizes the stoichiometric requirements for a 1.0 kg starting material batch, optimized for maximum reactor volume efficiency.

Reagent / Material	MW ( g/mol )	Equivalents	Mass / Volume	Role
Step 1: Hydroxymethylation
2-[4-(CF3)phenyl]acetonitrile	185.15	1.00	1000 g (5.40 mol)	Starting Material
Paraformaldehyde	30.03*	1.20	195 g	Electrophile
TBAB (Phase Transfer Cat.)	322.37	0.05	87 g	Catalyst
NaOH (50% w/w aqueous)	40.00	1.10	475 g	Base
Toluene	92.14	-	5.0 L	Solvent
Step 2: Bromination
3-Hydroxy intermediate	215.17	1.00	~1045 g (4.86 mol)**	Intermediate
Phosphorus Tribromide ( PBr3​ )	270.69	0.40***	526 g (1.94 mol)	Brominating Agent
Toluene	92.14	-	4.0 L	Solvent

*Calculated per formaldehyde monomer unit. **Assuming a conservative 90% yield from Step 1. ***0.33 eq is theoretically required; 0.40 eq provides a safe operational excess.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 3-Hydroxy-2-[4-(trifluoromethyl)phenyl]propanenitrile

Causality Check: Toluene is chosen as the solvent because it provides excellent phase separation from the 50% NaOH aqueous layer, which is critical for the efficacy of the TBAB phase-transfer catalyst [1].

• Reactor Preparation: Equip a 10 L jacketed glass reactor with a mechanical stirrer, internal thermometer, and a reflux condenser. Purge with N2​ .

• Charge: Add 1000 g of 2-[4-(trifluoromethyl)phenyl]acetonitrile, 195 g of paraformaldehyde, 87 g of TBAB, and 5.0 L of toluene. Stir at 300 rpm to create a uniform suspension.

• Base Addition: Cool the reactor jacket to maintain an internal temperature of 15–20°C. Add 475 g of 50% aqueous NaOH dropwise over 1 hour.

  • Self-Validation: The reaction is mildly exothermic. If the temperature exceeds 25°C, the rate of bis-hydroxymethylation increases. Pause addition if necessary.

• Aging: Once addition is complete, warm the mixture to 40°C and stir vigorously for 4–6 hours.

• In-Process Control (IPC): Sample the organic layer for HPLC analysis. The reaction is deemed complete when the starting material is ≤1.0% .

• Workup: Cool to 20°C. Add 2.0 L of deionized water to dissolve precipitated salts. Separate the phases. Wash the organic phase with 1.0 L of 1M HCl (to neutralize residual base and stop the reaction), followed by 1.0 L of brine.

• Concentration: The toluene solution can be concentrated under reduced pressure to yield the intermediate as a viscous oil, or it can be azeotropically dried and used directly as a solution in Step 2.

Step 2: Synthesis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

Causality Check: The addition of PBr3​ must be done at 0°C. At higher temperatures, the localized heat of reaction can cause the intermediate alcohol to undergo elimination, forming the undesired 2-[4-(trifluoromethyl)phenyl]acrylonitrile.

• Reactor Preparation: Transfer the dried intermediate (approx. 1045 g) dissolved in 4.0 L of dry toluene into a clean, dry 10 L jacketed reactor under N2​ .

• Cooling: Cool the internal temperature to 0°C to 5°C.

• Bromination: Charge 526 g of PBr3​ into a dropping funnel. Add dropwise over 2 hours, maintaining the internal temperature below 10°C.

• Thermal Activation: After addition, gradually heat the reactor to 60°C over 1 hour. Hold at 60°C for 3 hours.

  • Self-Validation: The intermediate phosphite esters require elevated temperatures to fully collapse into the alkyl bromide. Failure to heat the reaction will result in low yields and a complex mixture of phosphite intermediates.

• IPC: Analyze via GC-MS or HPLC. Target ≤2.0% of the alcohol intermediate.

• Quench: Cool the reactor to 0°C. Carefully quench by adding 1.5 L of ice-cold water dropwise (CAUTION: Highly exothermic hydrolysis of unreacted PBr3​ releases HBr gas; ensure robust scrubbing).

• Neutralization & Separation: Add 10% aqueous NaHCO3​ until the aqueous phase reaches pH 7-8. Separate the layers. Wash the organic layer with brine.

• Isolation: Concentrate the organic layer under vacuum. The crude product can be purified via vacuum distillation or crystallization from heptane/ethyl acetate to yield the pure 3-bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile.

Analytical Quality Control (QC) Signatures

To ensure the trustworthiness of the synthesized material, verify against the following expected spectral parameters:

• 1 H NMR (400 MHz, CDCl3​ ): δ 7.68 (d, J = 8.2 Hz, 2H, Ar-H), 7.52 (d, J = 8.2 Hz, 2H, Ar-H), 4.15 (dd, J = 8.0, 6.5 Hz, 1H, CH-CN), 3.75 (dd, J = 10.5, 8.0 Hz, 1H, CH2​ -Br), 3.60 (dd, J = 10.5, 6.5 Hz, 1H, CH2​ -Br).

• 19 F NMR (376 MHz, CDCl3​ ): δ -62.5 (s, 3F, CF3​ ).

• IR (ATR): 2245 cm −1 (sharp, C ≡ N stretch), 1325 cm −1 (C-F stretch), 650 cm −1 (C-Br stretch).

References

• Mąkosza, M., & Fedoryński, M. (1999). Phase Transfer Catalysis in Pharmaceutical Industry - Where Are We? Acta Poloniae Pharmaceutica - Drug Research. Retrieved from[Link]

• Zhang, X., Wang, S., & Xi, C. (2019). α-Methylation of 2-Arylacetonitrile by a Trimethylamine-Borane/CO2 System. The Journal of Organic Chemistry, 84(15), 9744-9749. Retrieved from[Link]

Application Note: Chemoselective Derivatization of the Nitrile Group in 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

Executive Summary & Reactivity Profiling

3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is a highly versatile, yet chemically sensitive, bifunctional building block used in advanced drug discovery and agrochemical development. The molecule presents a unique synthetic challenge: it contains an electrophilic nitrile group, a highly lipophilic and electron-withdrawing trifluoromethylphenyl moiety, and a labile primary β -bromide.

Crucially, the α -proton situated between the nitrile and the aryl ring is highly acidic. Consequently, the application of strong bases or aggressive nucleophiles will rapidly induce an E2 dehydrobromination, yielding the corresponding α,β -unsaturated acrylonitrile. To successfully derivatize the nitrile group while controlling the fate of the β -bromide, researchers must employ highly chemoselective protocols.

This guide details three validated pathways for nitrile derivatization: acidic hydrolysis, electrophilic borane-catalyzed reduction, and tandem azidation-tetrazolation.

Mechanistic Pathways and Experimental Design

Divergent derivatization pathways of the nitrile group highlighting chemoselectivity.

Pathway A: Acid-Catalyzed Hydrolysis to Carboxylic Acid

Mechanistic Rationale: Nitriles can be hydrolyzed to carboxylic acids under either basic or acidic conditions[1]. However, base-catalyzed hydrolysis relies on the nucleophilic addition of a hydroxide ion[2], which in this substrate will preferentially deprotonate the acidic α -carbon, leading to the immediate elimination of HBr.

To retain the β -bromide, acid-catalyzed hydrolysis is mandatory. Under strongly acidic conditions, the nitrile nitrogen is protonated, significantly increasing the electrophilicity of the carbon[3]. This allows water (a weak nucleophile) to attack, forming an imidic acid intermediate that tautomerizes into an amide[2]. Further acid-catalyzed hydrolysis of the amide yields the carboxylic acid and an ammonium ion[4].

Protocol:

• Reaction Setup: In a 50 mL round-bottom flask, dissolve 1.0 mmol of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in 5 mL of 1,4-dioxane (to ensure solubility of the hydrophobic substrate).

• Acid Addition: Slowly add 5 mL of concentrated aqueous HCl (37%).

• Reflux: Equip the flask with a reflux condenser and heat the mixture to 100 °C for 16–24 hours. Monitor the conversion of the intermediate amide to the carboxylic acid via LC-MS.

• Workup: Cool the mixture to room temperature. Dilute with 15 mL of ice-cold deionized water. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. The resulting 3-bromo-2-[4-(trifluoromethyl)phenyl]propanoic acid can typically be used without further purification.

Pathway B: Chemoselective Reduction to Primary Amine

Mechanistic Rationale: Standard reductions using Lithium Aluminum Hydride ( LiAlH4​ ) or catalytic hydrogenation (e.g., H2​ with Pd/C) will result in rapid hydrodehalogenation of the primary bromide[5]. To selectively reduce the nitrile to a primary amine while leaving the alkyl bromide intact, an electrophilic reducing system is required.

The use of tris(pentafluorophenyl)borane, B(C6​F5​)3​ , as a Lewis acid catalyst alongside a hydrosilane (such as diethylsilane) provides exquisite chemoselectivity[6]. The mechanism initiates with the formation of a Lewis acid-base complex between the borane and the nitrile nitrogen, enhancing the electrophilic character of the nitrile carbon[1]. Subsequent hydride transfer forms a silylimine, which is further reduced to a disilylamine[7].

Protocol:

• Inert Atmosphere: Flame-dry a Schlenk flask and purge with Argon.

• Reagent Mixing: Add B(C6​F5​)3​ (3.0 mol %) and anhydrous CHCl3​ (2.0 mL). Add diethylsilane ( Et2​SiH2​ , 2.5 equiv) to the solution[7].

• Substrate Addition: Add 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (1.0 mmol) to the stirring mixture at room temperature. Stir for 2–4 hours.

• Hydrolysis: Once complete consumption of the nitrile is confirmed by TLC, remove volatiles under reduced pressure. Add 10 mL of a 1M HCl solution in diethyl ether[6].

• Isolation: Stir vigorously for 1 hour at room temperature. The primary amine hydrochloride salt will precipitate as a white solid. Isolate via vacuum filtration and wash with cold diethyl ether[7].

Pathway C: Tandem Azidation and Tetrazolation (Click Chemistry)

Mechanistic Rationale: The conversion of a nitrile to a 1H-tetrazole is typically achieved via a[3+2] cycloaddition with sodium azide ( NaN3​ )[8]. However, because this substrate possesses a highly reactive primary bromide, the azide anion will act as a potent nucleophile, displacing the bromide via an SN​2 mechanism faster than the cycloaddition occurs.

Rather than viewing this as a side reaction, this can be leveraged as a tandem synthesis to generate a highly valuable bifunctional scaffold: 5-(2-azido-1-(4-(trifluoromethyl)phenyl)ethyl)-1H-tetrazole. Zinc bromide ( ZnBr2​ ) is utilized as a Lewis acid catalyst to activate the nitrile for the subsequent cycloaddition[9].

Protocol:

• Reaction Setup: To a heavy-walled reaction vial, add the nitrile substrate (1.0 mmol), NaN3​ (3.5 equiv - excess required for both SN​2 and cycloaddition), and ZnBr2​ (1.0 equiv)[9].

• Solvent System: Add a 1:1 mixture of H2​O and isopropanol (4 mL) to ensure both the inorganic salts and the lipophilic organic substrate are adequately solvated.

• Heating: Seal the vial and heat to 105 °C with vigorous stirring for 24 hours[9].

• Safety & Workup: Critical Safety Step: Unreacted NaN3​ must be neutralized before acidification to prevent the release of highly toxic and explosive hydrazoic acid ( HN3​ )[8]. Cool the mixture, add aqueous sodium nitrite ( NaNO2​ ), and then slowly acidify to pH 2 with 3M HCl in a well-ventilated fume hood to safely destroy excess azide (releasing N2​ and N2​O )[10].

• Isolation: Extract the aqueous mixture with Ethyl Acetate (3 x 10 mL). Wash with brine, dry over Na2​SO4​ , and concentrate to yield the azido-tetrazole product[9].

Quantitative Data Summary

Derivatization Pathway	Target Functional Group	Reagents & Catalyst	Fate of β -Bromide	Typical Reaction Time	Expected Yield
Acidic Hydrolysis	Carboxylic Acid	Conc. HCl, Dioxane, 100 °C	Retained	16 - 24 h	75 - 85%
Silylative Reduction	Primary Amine (HCl salt)	B(C6​F5​)3​ , Et2​SiH2​ , CHCl3​ , RT	Retained	2 - 4 h	85 - 95%
Tandem Tetrazolation	1H-Tetrazole	NaN3​ , ZnBr2​ , H2​O /iPrOH, 105 °C	Substituted (forms β -azide)	24 h	65 - 80%

References

• Transforming Nitriles: Acid Hydrolysis to Acids (13.4.5) | OCR A-Level Chemistry Notes. TutorChase. Available at: [Link]

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps. Available at: [Link]

• Acidic Hydrolysis of Nitriles To Amides. Master Organic Chemistry. Available at:[Link]

• Video: Nitriles to Carboxylic Acids: Hydrolysis. JoVE. Available at:[Link]

• 6.6: Chemistry of Nitriles. Chemistry LibreTexts. Available at:[Link]

• Boron-Catalyzed Silylative Reduction of Nitriles in Accessing Primary Amines and Imines. The Journal of Organic Chemistry. Available at: [Link]

• Room Temperature Reduction of Titanium Tetrachloride-Activated Nitriles to Primary Amines with Ammonia-Borane. MDPI. Available at:[Link]

• Boron-Catalyzed Silylative Reduction of Nitriles in Accessing Primary Amines and Imines. IBS Publications Repository. Available at:[Link]

• Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. ResearchGate. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 3. tutorchase.com [tutorchase.com]
• 4. jove.com [jove.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pr.ibs.re.kr [pr.ibs.re.kr]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. echemi.com [echemi.com]

Application Notes and Protocols: The Versatility of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile as a Synthetic Building Block

These application notes provide an in-depth guide for researchers, medicinal chemists, and material scientists on the strategic use of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile. This versatile building block offers a unique combination of reactive sites, enabling the construction of complex molecular architectures with applications in drug discovery and advanced materials.

Introduction

3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, with the CAS Number 154834-39-6, is a valuable synthetic intermediate. Its structure features a trifluoromethylphenyl group, a nitrile moiety, and a reactive bromine atom. This trifecta of functional groups allows for a diverse range of chemical transformations, making it an attractive starting material for the synthesis of novel compounds. The electron-withdrawing nature of the trifluoromethyl group significantly influences the reactivity of the aromatic ring and the adjacent benzylic position, offering unique opportunities for selective chemical modifications.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is provided in the table below. These properties are essential for designing appropriate reaction conditions and ensuring safe handling.

Property	Value
CAS Number	154834-39-6
Molecular Formula	C10H7BrF3N
Molecular Weight	278.07 g/mol
Appearance	White to off-white powder or solid
Purity	≥98% (typical)

Part 1: Synthetic Applications and Mechanistic Insights

The strategic placement of the bromine atom and the nitrile group, coupled with the activating effect of the trifluoromethylphenyl ring, makes this compound a powerful tool for constructing complex molecules.

Precursor to Biologically Active Heterocycles

One of the primary applications of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is in the synthesis of nitrogen-containing heterocyclic compounds. The nitrile group can participate in cyclization reactions, while the bromine atom serves as a leaving group or a handle for cross-coupling reactions.

A notable application is in the synthesis of novel aminopyrimidine derivatives, which are known to exhibit a wide range of biological activities. For instance, the reaction of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile with specific amidines can lead to the formation of highly substituted pyrimidine rings. This transformation is crucial in the development of potential kinase inhibitors for cancer therapy.

Building Block for Chiral Molecules

The prochiral center at the C2 position of the propane backbone allows for the stereoselective synthesis of chiral compounds. Enantioselective reduction of the nitrile group or stereospecific substitution of the bromine atom can lead to the formation of valuable chiral amines and other enantiomerically pure intermediates. These chiral building blocks are of high interest in the pharmaceutical industry for the development of single-enantiomer drugs, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

Intermediate in the Synthesis of Pharmaceutical Agents

The 4-(trifluoromethyl)phenyl moiety is a common structural motif in many approved drugs and clinical candidates. The trifluoromethyl group can enhance metabolic stability, improve binding affinity, and increase lipophilicity, all of which are desirable properties for drug candidates. 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile serves as a key starting material for introducing this important pharmacophore into larger, more complex molecules. Its utility has been demonstrated in the synthesis of novel therapeutics targeting a range of diseases.

Part 2: Experimental Protocols

The following section provides a detailed, step-by-step protocol for a representative application of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in the synthesis of a key intermediate.

Protocol 1: Synthesis of a Substituted Pyrazole Derivative

This protocol details the synthesis of a pyrazole derivative, a common scaffold in medicinal chemistry, through the reaction of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile with a hydrazine derivative.

Materials:

• 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (98%)

• Hydrazine hydrate (or a substituted hydrazine)

• Ethanol (anhydrous)

• Triethylamine

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Standard glassware for workup and purification

• Thin-layer chromatography (TLC) plates

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 equivalent of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in anhydrous ethanol.

• Addition of Reagents: To the stirred solution, add 1.1 equivalents of triethylamine, followed by the dropwise addition of 1.05 equivalents of the hydrazine derivative.

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC. The reaction is typically complete within 4-6 hours.

• Workup: After completion, cool the reaction mixture to room temperature. Remove the ethanol under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired pyrazole derivative.

Safety Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Hydrazine derivatives are potentially toxic and should be handled with care.

Characterization:

The structure and purity of the final product should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of a substituted pyrazole.

Part 3: Logical Relationships and Mechanistic Considerations

The reactivity of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is governed by the interplay of its functional groups. Understanding these relationships is key to successfully employing this building block in synthesis.

Reactivity Map

Caption: Reactivity map of the key functional groups.

The electron-withdrawing trifluoromethyl group deactivates the aromatic ring towards electrophilic substitution but activates the benzylic position, making the bromine a good leaving group for nucleophilic substitution reactions. The nitrile group is a versatile handle for conversion into amines, amides, or carboxylic acids, and can also participate in cycloaddition reactions to form various heterocycles. This multi-faceted reactivity allows for a modular approach to library synthesis and lead optimization in drug discovery programs.

References

A comprehensive list of resources for further reading and verification is provided below.

• 3-Bromo-2-(4-(trifluoromethyl)phenyl)propanenitrile | C10H7BrF3N . PubChem. [Link]

Application Note: α-Bromination of 2-[4-(Trifluoromethyl)phenyl]propanenitrile via a Green Wohl-Ziegler Protocol

Executive Summary & Mechanistic Rationale

The synthesis of quaternary benzylic centers via the α-bromination of tertiary nitriles is a fundamental transformation in the development of complex pharmaceutical intermediates, particularly in the synthesis of nonsteroidal antiandrogens and related pharmacophores[1]. This application note details the highly selective radical bromination of 2-[4-(trifluoromethyl)phenyl]propanenitrile to yield 2-bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile .

Causality in Reagent and Solvent Selection

To ensure a self-validating and high-yielding system, the experimental design relies on the Wohl-Ziegler bromination mechanism, optimized with modern green chemistry principles:

• Bromine Source (NBS): N-Bromosuccinimide (NBS) is utilized rather than molecular bromine ( Br2​ ). NBS reacts with trace hydrogen bromide ( HBr ) generated during the reaction to maintain a steady, extremely low concentration of Br2​ . This prevents unwanted electrophilic aromatic substitution on the phenyl ring and strictly limits the reaction to the radical chain pathway.

• Radical Initiator (AIBN): Azobisisobutyronitrile (AIBN) is chosen over benzoyl peroxide (BPO). AIBN undergoes predictable thermal homolysis at 85 °C to yield nitrogen gas and two isobutyronitrile radicals. Unlike BPO, AIBN does not produce oxidizing oxygen-centered radicals, protecting the sensitive cyano group from side reactions.

• Solvent Substitution (PhCF3): Historically, this radical transformation mandated the use of carbon tetrachloride ( CCl4​ ) because it lacks abstractable hydrogen atoms. However, CCl4​ is a potent hepatotoxin and ozone-depleting agent. This protocol utilizes2[2]. PhCF3​ provides identical radical transparency and has an ideal boiling point (102 °C) for AIBN thermal initiation[3].

Quantitative Reaction Parameters

The following table summarizes the stoichiometric requirements for a standard 10.0 mmol scale reaction.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
2-[4-(Trifluoromethyl)phenyl]propanenitrile	199.17	1.00	1.99 g (10.0 mmol)	Substrate
N-Bromosuccinimide (NBS)	177.98	1.15	2.05 g (11.5 mmol)	Bromine Source
Azobisisobutyronitrile (AIBN)	164.21	0.05	82 mg (0.5 mmol)	Radical Initiator
Benzotrifluoride ( PhCF3​ )	146.11	-	20 mL (0.5 M)	Green Solvent
2-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile	278.07	1.00	2.78 g (Theoretical)	Target Product

Note: NBS must be freshly recrystallized from boiling water prior to use. A yellowish tint indicates the presence of free Br2​ and degradation, which will negatively impact the reaction yield.

Experimental Workflow & Protocol

Figure 1: Step-by-step experimental workflow for the α-bromination of the benzylic nitrile.

Step-by-Step Methodology

Step 1: Preparation of the Reaction Apparatus

• Flame-dry a 50 mL two-neck Schlenk flask equipped with a Teflon-coated magnetic stir bar and a reflux condenser.

• Purge the system with inert nitrogen ( N2​ ) or argon for 15 minutes. Causality: Oxygen is a potent diradical that will rapidly quench the carbon-centered radical intermediates, halting the chain reaction.

Step 2: Reagent Loading

• Add 1.99 g (10.0 mmol) of 2-[4-(trifluoromethyl)phenyl]propanenitrile to the flask.

• Add 2.05 g (11.5 mmol) of freshly recrystallized NBS and 82 mg (0.5 mmol) of AIBN.

• Inject 20 mL of anhydrous benzotrifluoride ( PhCF3​ ) via syringe through a rubber septum.

Step 3: Thermal Initiation & Reaction Execution

• Submerge the reaction flask into a pre-heated oil bath set to 85 °C.

• Stir vigorously (800 rpm). The thermal decomposition of AIBN will initiate the radical chain reaction.

• Maintain reflux for 2 to 4 hours. Self-Validation Cue: The initial dense suspension of NBS at the bottom of the flask will gradually be replaced by succinimide, which is less dense and typically floats or forms a distinct fine precipitate as the reaction nears completion.

Step 4: Reaction Monitoring

• Monitor the reaction progress via Thin Layer Chromatography (TLC) using an eluent of 10% Ethyl Acetate in Hexanes.

• The product (benzylic bromide) will appear as a slightly less polar spot compared to the starting nitrile. Confirm mass completion via LC-MS.

Step 5: Workup

• Once the starting material is fully consumed, remove the flask from the oil bath and cool it to 0 °C in an ice-water bath for 30 minutes. Causality: Cooling maximizes the precipitation of the succinimide byproduct, ensuring it can be quantitatively removed.

• Filter the cold reaction mixture through a compacted pad of Celite. Wash the filter cake with cold PhCF3​ (2 × 5 mL).

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Step 6: Purification

• Purify the crude residue via flash column chromatography on silica gel (Gradient: 0% to 5% Ethyl Acetate in Hexanes).

• Pool the product-containing fractions and evaporate the solvent to afford pure 2-bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile.

Radical Reaction Pathway

Figure 2: Wohl-Ziegler radical chain mechanism for benzylic bromination using NBS and AIBN.

References

• A General Synthesis of Dihydronaphthyridinones with Aryl-Substituted Quaternary Benzylic Centers Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Site-Selective Photobromination of O-Acetylated Carbohydrates in Benzotrifluoride Source: Organic Letters - ACS Publications URL:[Link]

• Benzylic Brominations with N-Bromosuccinimide in (Trifluoromethyl)benzene Source: ResearchGate / Synthesis URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Note: Amination of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile with Primary Amines

Executive Summary

The synthesis of 3-(alkylamino)-2-[4-(trifluoromethyl)phenyl]propanenitriles via the amination of 3-bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is a critical transformation in the development of fluorinated pharmacophores. This application note provides a comprehensive, field-validated protocol for reacting this α -aryl- β -bromo nitrile with various primary amines. By understanding the underlying mechanistic duality—direct nucleophilic substitution versus elimination-addition—chemists can optimize reaction conditions to maximize yields and suppress side reactions.

Mechanistic Rationale: The S_N2 vs. E1cB / Aza-Michael Duality

When 3-bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is treated with a primary amine, the reaction does not proceed exclusively via a simple S_N2 displacement of the primary bromide. Instead, the strong electron-withdrawing nature of both the cyano (-CN) and para-trifluoromethylphenyl (-C₆H₄CF₃) groups renders the alpha-proton (C2) highly acidic.

• Elimination-Addition (Dominant Pathway): The primary amine acts initially as a base, deprotonating the C2 position to trigger an E1cB-like elimination of hydrogen bromide (HBr). This generates a highly electrophilic intermediate: 2-[4-(trifluoromethyl)phenyl]acrylonitrile [1]. Subsequently, a second equivalent of the primary amine acts as a nucleophile, undergoing a rapid aza-Michael addition into the electron-deficient alkene to form the final β -amino nitrile product [2, 3].

• Direct S_N2 Displacement (Minor Pathway): A competing, albeit slower, pathway involves the direct nucleophilic attack of the amine on the C3 carbon, displacing the bromide.

Causality in Protocol Design: Understanding this mechanistic duality is crucial. Because the primary amine is consumed both as a base (forming an unreactive amine hydrobromide salt) and as a nucleophile, an excess of the amine (typically 2.5 to 3.0 equivalents) is strictly required. Alternatively, an auxiliary non-nucleophilic base (e.g., DIPEA) can be used to drive the elimination step and neutralize the generated HBr.

Mechanistic Pathway Visualization

Caption: Mechanistic duality showing the dominant E1cB/Aza-Michael pathway versus direct SN2.

Reaction Optimization & Quantitative Data

The choice of solvent and amine sterics significantly impacts the reaction rate and overall yield. Polar aprotic solvents like THF and Acetonitrile (MeCN) facilitate the stabilization of the anionic transition states during the E1cB elimination.

Table 1: Optimization of Amination Conditions (0.5 mmol scale)

Primary Amine (R-NH₂)	Equivalents	Solvent	Temp (°C)	Time (h)	Yield (%)*
Methylamine (33% in EtOH)	3.0	THF	0 to 25	2.5	92
Ethylamine (2.0 M in THF)	3.0	THF	0 to 25	3.0	89
Benzylamine	2.5	MeCN	25	4.0	85
Isopropylamine	3.0	MeCN	25	6.0	78
tert-Butylamine	3.0	DMF	50	18.0	45**

*Isolated yields after silica gel chromatography. **Steric hindrance significantly retards the aza-Michael addition step, leading to accumulation of the unreacted arylacrylonitrile intermediate.

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow for the amination of the beta-bromo nitrile.

Detailed Experimental Protocol

Self-Validating System: This protocol incorporates specific physical observations (color changes, TLC R_f values) to ensure the user can validate the reaction's progress in real-time.

Materials Required:

• 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (1.0 equiv, limiting reagent)

• Primary Amine (e.g., Methylamine solution, 3.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl solution

• Ethyl Acetate (EtOAc) and Brine

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (N₂ or Argon).

• Dissolution: Dissolve 3-bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (1.0 mmol, ~278 mg) in anhydrous THF (5.0 mL). Cool the clear solution to 0 °C using an ice-water bath.

• Amine Addition: Slowly add the primary amine (3.0 mmol) dropwise over 5 minutes. Observation: A slight white precipitate (amine hydrobromide salt) may begin to form as the elimination pathway generates HBr.

• Reaction Propagation: Remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C). Stir vigorously.

• Monitoring (Self-Validation): Monitor the reaction via TLC (Hexanes/EtOAc, 3:1 v/v). The starting material (R_f ~0.65, UV active) should cleanly convert to a more polar spot (R_f ~0.25–0.35, depending on the amine, UV active, stains positive with Ninhydrin). If the intermediate 2-[4-(trifluoromethyl)phenyl]acrylonitrile (R_f ~0.60) persists, gently warm the mixture to 40 °C to drive the sterically hindered aza-Michael addition to completion.

• Quenching: Once the starting material and intermediate are consumed (typically 2–4 hours), quench the reaction by adding 5.0 mL of saturated aqueous NH₄Cl. Causality: This neutralizes any excess amine and halts further side reactions (such as retro-Michael pathways).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with EtOAc (3 × 10 mL). Combine the organic layers.

• Washing & Drying: Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of 10% to 50% EtOAc in Hexanes) to afford the pure 3-(alkylamino)-2-[4-(trifluoromethyl)phenyl]propanenitrile.

Downstream Applications in Drug Development

The resulting β -amino nitriles are highly versatile building blocks in medicinal chemistry. They can be:

• Reduced (e.g., using LiAlH₄ or catalytic hydrogenation with Raney Ni) to yield 1,3-diamines, which are common pharmacophores in GPCR-targeting therapeutics.

• Hydrolyzed under strongly acidic conditions to yield β -amino acids.

• Cyclized (if the primary amine contains a pendant reactive group) to form functionalized pyrrolidines or piperidines.

References

• Saied, T., et al. "Preparation of 3,3-bis(ethylthiol)-2-arylacrylonitrile and 3,3-bis(ethoxyacetatethiol)-2-arylacrylonitrile via an electrogenerated base-promoted reaction." Journal of Sulfur Chemistry, 2012, 33(5), 513-520.[Link]

• Das, P., et al. "One-pot solvent-free microwave-assisted aza-Michael addition reaction of acrylonitrile." Journal of the Indian Chemical Society, 2022, 99(5), 100411.[Link]

• Araujo, Y. J. K., & Porto, A. L. M. "aza-Michael Addition of Primary Amines by Lipases and Microwave Irradiation: A Green Protocol for the Synthesis of Propanenitrile Derivatives." Current Microwave Chemistry, 2014, 1(2), 87-93.[Link]

Selective Hydrolysis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile: A Guide to Maximizing Carboxylic Acid Yield

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The conversion of a nitrile to a carboxylic acid is a fundamental transformation in organic synthesis, pivotal for the development of pharmaceutical intermediates. This application note provides a detailed guide for the hydrolysis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile to its corresponding carboxylic acid, 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanoic acid. We address the primary synthetic challenge: the competition between the desired hydrolysis and a facile dehydrohalogenation side reaction. This document presents both acid- and base-catalyzed protocols, critically evaluates the mechanistic rationale behind each approach, and offers troubleshooting strategies to guide researchers toward optimizing this delicate transformation.

Strategic Overview: The Hydrolysis vs. Elimination Dichotomy

The substrate, 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, possesses three key structural features that dictate its reactivity:

• The Nitrile Group (-CN): The target for hydrolysis. Its carbon atom is electrophilic, making it susceptible to nucleophilic attack.

• The Electron-Withdrawing Phenyl Group: The 4-(trifluoromethyl)phenyl moiety significantly increases the acidity of the α-hydrogen (the hydrogen on the carbon adjacent to the nitrile and phenyl ring). The trifluoromethyl group's potent inductive effect enhances the electrophilicity of the nitrile carbon, potentially facilitating nucleophilic attack.[1]

• The β-Bromo Group (-Br): A competent leaving group positioned on the carbon adjacent to the acidic α-proton.

This specific arrangement creates a classic competition between two primary reaction pathways, particularly under basic conditions: nucleophilic substitution at the nitrile (hydrolysis) and E2 elimination (dehydrohalogenation).[2][3]

The desired reaction is a two-stage hydrolysis, proceeding through an amide intermediate to the final carboxylic acid.[4][5] However, a strong base can readily abstract the acidic α-proton, initiating an E2 elimination cascade that expels the bromide ion to form the highly conjugated and undesired byproduct, 2-[4-(trifluoromethyl)phenyl]propenoic acid (after subsequent nitrile hydrolysis).

Diagram 1. Competing reaction pathways for the target molecule.

Therefore, the choice of methodology—acidic versus basic hydrolysis—is a critical decision dictated by the need to favor the hydrolysis pathway while suppressing elimination.

Recommended Protocols & Methodologies

We present two distinct protocols. Acid-catalyzed hydrolysis is generally the preferred method for this substrate due to the significantly lower risk of elimination. Base-catalyzed hydrolysis is also presented as a faster, alternative method, but one that requires stringent control to achieve acceptable yields.

Protocol A: Acid-Catalyzed Hydrolysis

This method leverages a strong acid to protonate the nitrile, activating it for nucleophilic attack by water.[4][6][7] The non-basic conditions completely suppress the E2 elimination pathway, making this the more reliable, albeit potentially slower, approach.

Table 1: Materials and Reagents for Acid-Catalyzed Hydrolysis

Reagent/Material	Grade	Supplier Example	Purpose
3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile	≥97%	Sigma-Aldrich	Starting Material
Sulfuric Acid (H₂SO₄), concentrated	ACS Reagent, 95-98%	Fisher Scientific	Catalyst and reaction medium
Deionized Water (H₂O)	High Purity	-	Reagent and solvent
Diethyl Ether (Et₂O) or Ethyl Acetate (EtOAc)	ACS Grade	VWR	Extraction Solvent
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	-	Neutralization of excess acid
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Anhydrous	Acros Organics	Drying Agent
Round-bottom flask, Reflux condenser, Heating mantle	-	-	Reaction Apparatus

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (e.g., 5.0 g, 17.0 mmol).

• Acid Addition: In a separate beaker, carefully prepare a 50% (v/v) sulfuric acid solution by slowly adding 20 mL of concentrated H₂SO₄ to 20 mL of deionized water with cooling in an ice bath. Caution: Highly exothermic.

• Initiation: Once cooled to room temperature, slowly add the 50% H₂SO₄ solution to the reaction flask containing the nitrile.

• Reaction: Attach a reflux condenser and heat the mixture to 100-110 °C using a heating mantle. Monitor the reaction progress by TLC or LC-MS (every 2-4 hours). The reaction is typically complete within 8-16 hours.

• Workup - Quenching: After the reaction is complete (disappearance of starting material), cool the flask to room temperature and then carefully pour the reaction mixture over crushed ice (approx. 100 g) in a large beaker with vigorous stirring.

• Workup - Extraction: A white precipitate of the carboxylic acid product should form. If the product is oily, extract the aqueous mixture with diethyl ether or ethyl acetate (3 x 50 mL).

• Workup - Washing: Combine the organic layers and wash sequentially with water (2 x 50 mL) and brine (1 x 50 mL).

• Isolation & Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The crude product can be further purified by recrystallization (e.g., from a toluene/hexanes mixture) to yield pure 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanoic acid.

Protocol B: Controlled Base-Catalyzed Hydrolysis

This method utilizes a hydroxide source to directly attack the nitrile carbon.[4][8] While often faster than acid hydrolysis, it carries a high risk of dehydrohalogenation. Success hinges on using a moderate base concentration and maintaining the lowest possible temperature that allows the reaction to proceed.

Table 2: Materials and Reagents for Base-Catalyzed Hydrolysis

Reagent/Material	Grade	Supplier Example	Purpose
3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile	≥97%	Sigma-Aldrich	Starting Material
Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)	ACS Reagent	EMD Millipore	Base Catalyst
Ethanol (EtOH) or Tetrahydrofuran (THF)	ACS Grade	VWR	Co-solvent for solubility
Deionized Water (H₂O)	High Purity	-	Solvent
Hydrochloric Acid (HCl), concentrated	ACS Reagent, ~37%	Fisher Scientific	Acidification for product isolation
Diethyl Ether (Et₂O) or Ethyl Acetate (EtOAc)	ACS Grade	VWR	Extraction Solvent
Anhydrous Magnesium Sulfate (MgSO₄)	Anhydrous	Acros Organics	Drying Agent

• Reaction Setup: Dissolve 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (e.g., 5.0 g, 17.0 mmol) in 30 mL of ethanol in a 100 mL round-bottom flask with a magnetic stir bar.

• Base Addition: In a separate beaker, dissolve sodium hydroxide (e.g., 2.7 g, 68.0 mmol, 4 equivalents) in 15 mL of water. Cool the solution to room temperature.

• Initiation: Add the NaOH solution to the nitrile solution. Attach a reflux condenser.

• Reaction: Heat the mixture to a gentle reflux (~80 °C). Crucial: Monitor the reaction very closely by TLC or LC-MS every 30-60 minutes. The goal is to stop the reaction as soon as the intermediate amide is formed and before significant elimination occurs. Overheating or prolonged reaction times will favor the byproduct.

• Workup - Cooling & Neutralization: Once the starting material is consumed, immediately cool the reaction mixture in an ice bath.

• Workup - Acidification: Slowly and carefully acidify the cold solution to pH ~1-2 by adding concentrated HCl. A precipitate of the carboxylic acid should form. Caution: Exothermic reaction.

• Workup - Extraction & Purification: Extract the mixture with ethyl acetate (3 x 50 mL). Wash the combined organic layers with water and brine, dry over MgSO₄, filter, and concentrate under reduced pressure. The crude product will likely contain the elimination byproduct and require careful purification by column chromatography or recrystallization.

Workflow and Data Analysis

A systematic workflow is essential for successful synthesis and analysis.

Diagram 2. General experimental workflow for nitrile hydrolysis.

Table 3: Expected Outcomes and Analytical Signatures

Compound	Expected Yield (Acidic)	Expected Yield (Basic)	¹H NMR (δ, ppm, CDCl₃)	IR (cm⁻¹)
Starting Nitrile	-	-	~7.7 (d, 2H, Ar-H), ~7.5 (d, 2H, Ar-H), ~4.2 (dd, 1H, α-CH), ~3.9 (m, 2H, β-CH₂)	~2250 (C≡N stretch)
Desired Carboxylic Acid Product	70-85%	30-60%	~11-12 (br s, 1H, COOH), ~7.7 (d, 2H, Ar-H), ~7.5 (d, 2H, Ar-H), ~4.1 (dd, 1H, α-CH), ~3.8 (m, 2H, β-CH₂)	~2500-3300 (br, O-H), ~1710 (C=O)
Elimination Byproduct	<5%	20-50%	~11-12 (br s, 1H, COOH), ~7.7 (d, 2H, Ar-H), ~7.5 (d, 2H, Ar-H), ~6.5 (s, 1H, =CH), ~5.9 (s, 1H, =CH)	~1690 (C=O, conjugated), ~1630 (C=C)

Troubleshooting Guide

Table 4: Common Problems and Solutions

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction Stalled / Incomplete	Insufficient temperature or reaction time. Low acid/base concentration.	For Protocol A, increase temperature slightly (to 120 °C) or prolong reaction time. For Protocol B, ensure at least 3-4 equivalents of base are used.
Low Yield of Desired Product	Incomplete reaction. Product loss during workup. Significant side reaction.	Ensure reaction goes to completion. Perform extractions carefully and ensure pH is correct for precipitation/extraction. If elimination is high, switch from Protocol B to Protocol A.
High Percentage of Elimination Product	Reaction temperature too high (Protocol B). Reaction time too long (Protocol B). Base is too strong or concentrated.	Use Protocol A. If Protocol B must be used, lower the reflux temperature (e.g., use THF instead of EtOH) and monitor closely to stop the reaction immediately after starting material is consumed. Consider a weaker base like K₂CO₃.
Difficulty with Purification	Product and byproduct have similar polarities.	Use high-performance column chromatography with a shallow solvent gradient. Attempt fractional recrystallization with different solvent systems.

Safety and Handling

• 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile: α-Halogenated nitriles are toxic and should be handled with extreme care in a well-ventilated chemical fume hood.[9][10] Wear appropriate personal protective equipment (PPE), including nitrile gloves, safety glasses, and a lab coat.

• Strong Acids and Bases: Concentrated sulfuric acid and sodium hydroxide are highly corrosive. Handle with appropriate PPE. Acid dilutions are highly exothermic and must be performed by adding acid to water slowly with cooling.

• Reaction Hazards: Basic hydrolysis can evolve ammonia gas, which is toxic and has a strong odor.[4] Ensure the reaction is performed in a fume hood. Acidic workup of the basic reaction is also exothermic and can cause splashing if done too quickly.

Conclusion

The successful conversion of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile to its carboxylic acid requires careful consideration of the competing elimination pathway. For optimal yield and purity, acid-catalyzed hydrolysis (Protocol A) is the highly recommended method , as it effectively circumvents the dehydrohalogenation side reaction. While base-catalyzed hydrolysis offers a potentially faster conversion, it necessitates stringent control over reaction conditions to be synthetically useful for this particular substrate. By understanding the underlying mechanistic principles and following these detailed protocols, researchers can confidently navigate this challenging but valuable synthetic transformation.

References

• Organic Chemistry Portal. (n.d.). Nitrile to Acid - Common Conditions. [Link]

• Clark, J. (2023). Hydrolysing Nitriles. Chemguide. [Link]

• Chemistry LibreTexts. (2019). 12.7: Making Carboxylic Acids by the Hydrolysis of Nitriles. [Link]

• Sparkl. (n.d.). Revision Notes - Hydrolysis of Nitriles to Produce Carboxylic Acids. [Link]

• YouTube. (2018). Hydrolysis of alpha chloro nitrile : Corey's lactone synthesis : a very interesting mechanism. [Link]

• Wiley Online Library. (2020). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. [Link]

• Tesis Doctorals en Xarxa. (n.d.). Hydrolysis of the Trifluoromethyl Group in Triarylphosphines: Scope of the Reaction in the Preparation of Carboxylic. [Link]

• National Center for Biotechnology Information. (n.d.). Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group. [Link]

• Chemistry Stack Exchange. (2017). Mechanism for basic hydrolysis of α-chloronitrile to ketone?. [Link]

• Chemistry Steps. (2022). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Link]

• Chemistry LibreTexts. (2023). Making Carboxylic Acids by the Hydrolysis of Nitriles. [Link]

• Quora. (2018). What is dehydrohalogenation?. [Link]

• Chemistry LibreTexts. (2019). 7.6.1. Elimination of Alkyl Halides. [Link]

• Pearson. (n.d.). Dehydrohalogenation Practice Problems. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. quora.com [quora.com]
• 3. Dehydrohalogenation | Test Your Skills with Real Questions [pearson.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. fishersci.be [fishersci.be]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the synthesis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile . This alpha-aryl nitrile is a highly valuable building block, but its synthesis is notoriously prone to yield-killing side reactions if the mechanistic causality of the reagents is not properly managed.

Mechanistic Troubleshooting & FAQs

Q1: I am attempting a direct alkylation of 2-[4-(trifluoromethyl)phenyl]acetonitrile using dibromomethane (CH₂Br₂) and a base. Why is my yield of the mono-alkylated product below 30%? A: The direct C-alkylation of arylacetonitriles with dibromomethane is fundamentally challenging due to competing reaction kinetics. Under standard basic conditions (e.g., NaOH or K₂CO₃), you are likely encountering two primary failure modes:

• Over-alkylation (Dimerization): The target mono-alkylated product contains a highly acidic alpha-proton. Once formed, it is rapidly deprotonated and reacts with another equivalent of the starting material, forming a 1,3-diaryl-1,3-dicyanopropane dimer.

• Elimination: The basic conditions promote E2 elimination of HBr from the product, yielding the corresponding 2-[4-(trifluoromethyl)phenyl]acrylonitrile.

Scientific Causality: Phase-transfer catalysis (PTC) operating via Makosza's interfacial mechanism is a standard method for arylacetonitrile alkylation[1]. However, when using dibromomethane as a one-carbon electrophilic source[2], the intermediate's increased acidity shifts the reaction toward poly-alkylation[3]. To force mono-alkylation, kinetic control using a strong, sterically hindered base (e.g., LDA at -78 °C) is required to ensure rapid, irreversible deprotonation and minimize equilibration[4].

Q2: How can I bypass the over-alkylation issue entirely to achieve >80% yield? A: We strongly recommend abandoning the direct alkylation route in favor of a two-step hydroxymethylation-bromination sequence .

• Step 1: React the starting nitrile with paraformaldehyde under mild basic conditions to form 3-hydroxy-2-[4-(trifluoromethyl)phenyl]propanenitrile.

• Step 2: Convert the primary alcohol to the bromide using the Appel reaction (CBr₄/PPh₃) or Phosphorus tribromide (PBr₃).

Scientific Causality: The hydroxymethylation step utilizes paraformaldehyde, which cannot act as a leaving group for a second alkylation, thus completely preventing dimerization. The subsequent bromination occurs under non-basic conditions, suppressing the E2 elimination pathway.

Q3: During the Appel bromination (Step 2), I observe a large amount of triphenylphosphine oxide (OPPh₃) that is difficult to separate. How can I optimize purification? A: The stoichiometric generation of OPPh₃ is the main drawback of the Appel reaction. To optimize purification, concentrate the crude reaction mixture and triturate it with cold diethyl ether or a hexane/ethyl acetate (9:1) mixture. OPPh₃ is highly insoluble in cold non-polar solvents and will precipitate, allowing for easy filtration. Alternatively, for large-scale syntheses, switch to PBr₃ in anhydrous dichloromethane (DCM). PBr₃ generates water-soluble phosphorous acid byproducts that are easily removed during the aqueous workup[5].

Reaction Pathway Analysis

Fig 1: Comparison of direct alkylation vs. the optimized two-step hydroxymethylation sequence.

Quantitative Route Comparison

Parameter	Route 1: Direct Alkylation (CH₂Br₂)	Route 2: Two-Step Synthesis (Optimized)
Typical Yield	15% – 35%	80% – 90% (Over two steps)
Primary Impurities	Dimers, Alkenes, Unreacted SM	Triphenylphosphine oxide (OPPh₃)
Scalability	Poor (Exothermic, runaway dimerization)	Excellent (Highly controlled steps)
Reaction Control	Kinetic control required (-78 °C)	Thermodynamic/Mild conditions (0 °C to RT)

Validated Experimental Protocols

Every protocol below is designed as a self-validating system , meaning built-in visual and analytical checkpoints are provided to ensure the reaction is proceeding correctly before moving to the next step.

Step 1: Synthesis of 3-Hydroxy-2-[4-(trifluoromethyl)phenyl]propanenitrile

• Preparation: In an oven-dried flask under nitrogen, dissolve 2-[4-(trifluoromethyl)phenyl]acetonitrile (1.0 equiv) and paraformaldehyde (1.5 equiv) in anhydrous ethanol (0.5 M).

• Initiation: Cool the suspension to 0 °C. Add Sodium ethoxide (NaOEt, 0.2 equiv) dropwise.

  • Causality: Catalytic base is sufficient because the aldol addition does not consume the base. Low temperature prevents the competing Cannizzaro reaction of formaldehyde.

• Validation Checkpoint 1: The cloudy suspension will gradually clear up as the paraformaldehyde depolymerizes into monomeric formaldehyde and reacts.

• Validation Checkpoint 2: After 2 hours, run a TLC (Hexane/EtOAc 3:1). You should observe the complete disappearance of the non-polar starting material and the appearance of a highly polar spot (UV active) corresponding to the alcohol.

• Workup: Quench with 1M HCl to neutralize the base. Extract with EtOAc (3x), wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Step 2: Synthesis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (Appel Reaction)

• Preparation: Dissolve the crude 3-hydroxy intermediate (1.0 equiv) and Carbon tetrabromide (CBr₄, 1.2 equiv) in anhydrous DCM (0.3 M). Cool the mixture to 0 °C.

  • Causality: Strict anhydrous conditions are required. CBr₄/PPh₃ generates a highly electrophilic bromophosphonium species that is rapidly destroyed by water. Cooling controls the exothermic phosphonium salt formation.

• Initiation: Add Triphenylphosphine (PPh₃, 1.25 equiv) in small portions over 30 minutes.

• Validation Checkpoint 1: The solution will turn progressively yellow/orange, visually confirming the formation of the active bromophosphonium intermediate.

• Validation Checkpoint 2: Stir for 2 hours at room temperature. TLC (Hexane/EtOAc 5:1) will show a new spot with an Rf intermediate between the starting material and the highly non-polar CBr₄.

• Workup: Concentrate the mixture to 20% of its volume. Add cold diethyl ether to precipitate OPPh₃. Filter the white solid, concentrate the filtrate, and purify via short-pad silica gel chromatography.

Troubleshooting Logic Tree

Fig 2: Troubleshooting logic tree for resolving low yields in alpha-aryl nitrile synthesis.

References

• Benchchem. 2-(2-Bromophenyl)-2-methylpropanenitrile: Kinetic vs Thermodynamic Control in Alkylation.

• CORE. Phase Transfer Catalysis: Chemistry and Engineering (Makosza's Interfacial Mechanism).

• ResearchGate. Dibromomethane as One-Carbon Source in Organic Synthesis.

• Thieme-Connect. Science of Synthesis 19.5 Nitriles.

• Thieme-Connect. Phase-transfer-catalyzed alkylation of phenylacetonitrile.

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. benchchem.com [benchchem.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

purification of crude 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile by column chromatography

Topic: Purification of crude 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile by column chromatography

Welcome to the Technical Support Center. This guide is engineered for researchers, application scientists, and drug development professionals dealing with the isolation of complex, sensitive halogenated nitriles.

The purification of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile presents unique chromatographic challenges. The molecule features a primary bromide, a strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group, and a nitrile ( −CN ) moiety. This specific electronic environment renders the α -proton (at C2) highly acidic, making the compound exceptionally susceptible to base-catalyzed dehydrohalogenation (elimination) and surface-induced degradation during silica gel chromatography.

I. Diagnostic & Decision Workflow

Before initiating purification, it is critical to evaluate the crude mixture to prevent on-column degradation. The following decision tree outlines the diagnostic logic for determining your chromatographic approach.

Diagnostic decision tree for troubleshooting halogenated nitrile chromatography.

II. Quantitative Chromatographic Parameters

To establish a self-validating purification system, adhere to the following empirically derived parameters. These metrics ensure reproducibility and minimize the risk of compound loss[1].

Parameter	Recommended Value	Mechanistic Rationale
Silica Gel Mesh	230–400 mesh (40–63 µm)	Provides optimal surface area for high-resolution separation without generating excessive backpressure[2].
Silica-to-Crude Ratio	50:1 (w/w)	A high ratio prevents band broadening, which is critical for separating closely eluting unreacted starting materials[2].
Target TLC Rf​	0.25 – 0.30	Ensures sufficient partitioning cycles between the mobile and stationary phases for optimal resolution.
Eluent System	Hexane / EtOAc (95:5 to 85:15)	Balances the high lipophilicity of the −CF3​ group with the moderate polarity of the −CN group.
UV Detection Wavelength	210 nm & 254 nm	254 nm detects the aromatic π -system; 210 nm captures the nitrile π -system and any conjugated impurities.
Maximum Column Temp	< 25 °C (Ambient)	Minimizes thermal degradation and on-column dehydrohalogenation[3].

III. Step-by-Step Purification Methodology

This protocol utilizes flash column chromatography, optimized specifically to prevent the degradation of α -aryl- β -bromo nitriles[1].

Phase 1: Stationary Phase Preparation

• Select the Adsorbent: Utilize standard, slightly acidic silica gel (pH ~4.5–5.5). Critical Warning: Do not pre-treat the silica with triethylamine ( Et3​N ) or any basic modifiers. The α -proton of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is highly acidic. Exposure to base will trigger an E1cb/E2 elimination, expelling the bromide to form 2-[4-(trifluoromethyl)phenyl]acrylonitrile.

• Slurry Packing: Prepare a slurry of silica gel in 100% Hexane. Pour the slurry continuously into the column to prevent channeling or air bubbles.

Phase 2: Sample Loading (Dry Loading Technique)

Causality: Crude mixtures of this compound often present as viscous oils containing non-polar impurities. Liquid loading can cause band tailing. Dry loading ensures a narrow initial sample band[2].

• Dissolve the crude mixture in a minimal amount of Dichloromethane (DCM).

• Add silica gel to the solution (approximately 3 times the mass of the crude).

• Evaporate the DCM under reduced pressure until a free-flowing powder is obtained.

• Carefully load this powder onto the flat surface of the packed column bed and top with a 1 cm layer of washed sand to protect the bed during solvent addition[1].

Phase 3: Elution & Fractionation

• Isocratic Wash: Begin elution with 100% Hexane (1 Column Volume, CV) to flush out highly non-polar hydrocarbon impurities or unreacted alkylating agents[4].

• Gradient Elution: Gradually increase polarity to 95:5 Hexane:Ethyl Acetate, then to 90:10. Apply gentle, consistent positive air pressure to maintain a flow rate of ~2 inches per minute.

• Collection: Collect fractions in small volumes (e.g., 15–20 mL for a 50 g column) to prevent the re-mixing of closely eluting peaks.

Phase 4: Validation & Pooling

• Spot each fraction on a silica gel TLC plate. Elute with 85:15 Hexane:EtOAc.

• Visualize under a 254 nm UV lamp.

• Pool only the fractions containing the pure target spot ( Rf​≈0.3 ). Evaporate the solvent in a rotary evaporator with the water bath set strictly below 30 °C to prevent thermal degradation[4].

Standard workflow for the flash column chromatography purification of sensitive nitriles.

IV. Troubleshooting & FAQs

Q1: I am observing a new, highly UV-active spot eluting slightly ahead of my product. My overall recovery is low. What is happening? A1: You are likely observing on-column degradation. The new spot is 2-[4-(trifluoromethyl)phenyl]acrylonitrile, an elimination byproduct. The strong electron-withdrawing effects of the −CF3​ and −CN groups make the C2 proton highly acidic. If your silica gel is too active or contains trace alkaline impurities, it acts as a base, catalyzing the elimination of HBr . Solution: Switch to a slightly more acidic or thoroughly washed silica gel. Ensure all glassware is free of residual base from prior cleaning (e.g., base baths). Keep the column and solvent temperatures as low as possible.

Q2: My compound is streaking heavily across the TLC plate and column fractions, making it impossible to separate from the starting material. How can I fix this? A2: Streaking in neutral nitriles typically indicates concentration-dependent retention or hydrogen bonding with free silanols on the silica surface[5]. Because you cannot use basic modifiers (which would cause elimination), you must alter the mobile phase kinetics. Solution: Substitute Ethyl Acetate with Dichloromethane (DCM) as your polar modifier (e.g., elute with Hexane/DCM mixtures). DCM competes differently for silanol hydrogen bonding and often sharpens the bands of halogenated aromatics without inducing basic degradation.

Q3: The unreacted starting material (2-[4-(trifluoromethyl)phenyl]acetonitrile) co-elutes perfectly with my brominated product. How do I resolve them? A3: The addition of a single −CH2​Br group does not drastically alter the overall dipole moment compared to the starting material, leading to near-identical Rf​ values in standard Hexane/EtOAc. Solution: You need to exploit the polarizability of the bromine atom. Switch to a ternary solvent system such as Hexane : Toluene : EtOAc (e.g., 70:25:5). The π−π interactions introduced by Toluene will differentially interact with the brominated vs. non-brominated species, enhancing resolution. If normal phase fails entirely, this mixture is highly amenable to reversed-phase (C18) chromatography[6].

V. References

• Purification of Organic Compounds by Flash Column Chromatography Source: Organic Syntheses (Org. Synth. 2016, 93, 127-145) URL:[Link]

• Precautions for Use and Maintenance of HPLC Columns Source: Hawach Scientific URL:[Link]

• Separation of alpha-Bromo-o-chlorotoluene on Newcrom R1 HPLC column Source: SIELC Technologies URL:[Link]

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. help.waters.com [help.waters.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. hawach.com [hawach.com]
• 6. Separation of alpha-Bromo-o-chlorotoluene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

optimizing temperature and reaction time for 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the synthesis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile. As Senior Application Scientists, we focus on the causality behind experimental choices to ensure both scientific accuracy and practical success in your research.

Introduction to the Synthesis

The synthesis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is most effectively achieved through the benzylic bromination of 2-[4-(trifluoromethyl)phenyl]acetonitrile. This reaction proceeds via a free radical mechanism, typically employing N-Bromosuccinimide (NBS) as the brominating agent and a radical initiator such as azobisisobutyronitrile (AIBN) or light (hν). The trifluoromethyl group, being strongly electron-withdrawing, can influence the reaction rate and selectivity. Careful optimization of temperature and reaction time is crucial for maximizing yield and minimizing the formation of impurities.

Troubleshooting Guide & FAQs

This section addresses common challenges encountered during the synthesis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, with a focus on optimizing reaction temperature and time.

Q1: My reaction is showing low conversion of the starting material. How can I improve the yield?

Low conversion is a frequent issue and can often be resolved by systematically evaluating the reaction parameters.

• Insufficient Initiation: The radical chain reaction may not be starting efficiently.

  • Troubleshooting:

    • AIBN Initiator: Ensure your AIBN is fresh. AIBN can decompose over time. Consider adding a fresh portion of AIBN if the reaction stalls.

    • Photo-initiation: If using a UV lamp, ensure it is functioning correctly and is at an appropriate distance from the reaction vessel.

    • Initiator Amount: While catalytic, an insufficient amount of initiator will result in a slow or incomplete reaction. A typical starting point is 1-5 mol% of AIBN relative to the substrate.

• Sub-optimal Temperature: The reaction temperature directly impacts the rate of both initiation and propagation.

  • Troubleshooting:

    • The optimal temperature for NBS bromination with AIBN is typically near the decomposition temperature of AIBN, which provides a steady stream of radicals. The half-life of AIBN is about one hour at 82-84°C. A common practice is to conduct the reaction at the reflux temperature of the solvent, such as carbon tetrachloride (77°C) or acetonitrile (82°C).[1][2]

    • If the reaction is sluggish at a lower temperature, a modest increase can significantly accelerate the rate. However, be cautious, as excessively high temperatures can promote side reactions.[3]

• Reaction Time: The reaction may simply not have been allowed to proceed to completion.

  • Troubleshooting:

    • Monitor the reaction progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or ¹H NMR.

    • Continue the reaction until the starting material is consumed or no further product formation is observed.

Q2: I am observing the formation of a significant amount of dibrominated byproduct. How can I improve the selectivity for the desired monobrominated product?

The formation of 3,3-dibromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is a common side reaction.

• Excess Brominating Agent: Using a stoichiometric excess of NBS can lead to over-bromination.

  • Troubleshooting:

    • Use a stoichiometric amount or a slight excess (e.g., 1.05 to 1.1 equivalents) of NBS.

    • Consider adding the NBS portion-wise to maintain a low concentration of the brominating agent throughout the reaction.[4]

• Elevated Temperature and Prolonged Reaction Time: These conditions can favor the formation of the dibrominated product.[5]

  • Troubleshooting:

    • Once the starting material is consumed (as monitored by TLC or GC), promptly stop the reaction.

    • Conduct the reaction at the lowest temperature that provides a reasonable reaction rate.

Q3: My reaction is producing aromatic ring bromination as a side product. What is the cause and how can I prevent it?

Although benzylic bromination is generally selective, ring bromination can occur under certain conditions, especially with activated aromatic rings. However, the trifluoromethyl group is strongly deactivating, making ring bromination less likely. If observed, consider the following:

• Presence of Ionic Bromine Species: The radical reaction can be contaminated by ionic pathways that lead to electrophilic aromatic substitution.[3]

  • Troubleshooting:

    • Ensure the reaction is performed under strict radical conditions (i.e., with a radical initiator and in a non-polar solvent).

    • Avoid acidic conditions that can promote the formation of Br⁺. The use of NBS is intended to keep the concentration of molecular bromine low, which disfavors ionic pathways.[2]

Q4: How do I effectively monitor the progress of the reaction?

Careful monitoring is key to achieving optimal results.

• TLC Analysis:

  • Use a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to achieve good separation between the starting material, the desired product, and any byproducts.

  • Visualize the spots using a UV lamp. The starting material and product should have different Rf values.

• GC or LC-MS Analysis:

  • These techniques can provide more quantitative information on the conversion and the formation of byproducts.

• ¹H NMR Spectroscopy:

  • A small aliquot can be taken from the reaction mixture, the solvent evaporated, and the residue dissolved in a deuterated solvent for NMR analysis. The disappearance of the benzylic protons of the starting material and the appearance of the corresponding protons in the product can be monitored.

Experimental Protocols

General Procedure for the Synthesis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

Materials:

• 2-[4-(trifluoromethyl)phenyl]acetonitrile

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Anhydrous carbon tetrachloride (CCl₄) or acetonitrile (CH₃CN)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-[4-(trifluoromethyl)phenyl]acetonitrile (1 equivalent) in anhydrous CCl₄ or CH₃CN.

• Add N-Bromosuccinimide (1.05-1.1 equivalents) and AIBN (0.02-0.05 equivalents) to the solution.

• Heat the reaction mixture to reflux (for CCl₄, approx. 77°C; for CH₃CN, approx. 82°C) and maintain the temperature. Alternatively, the reaction can be initiated by irradiating the mixture with a UV lamp at room temperature.[1][6]

• Monitor the reaction progress by TLC or GC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct.

• Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining bromine species, followed by a water wash.[7]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Parameter	Recommended Range	Rationale
Temperature	70-85°C (thermal initiation) or Room Temperature (photo-initiation)	To ensure efficient radical initiation without promoting side reactions.
Reaction Time	1-6 hours (typical)	Dependent on scale and reaction conditions; monitor for completion.
NBS (equivalents)	1.05 - 1.1	A slight excess ensures complete conversion without excessive dibromination.
AIBN (mol%)	1 - 5	Catalytic amount to initiate the radical chain reaction.

Visualizing the Workflow

Experimental Workflow Diagram

Caption: A typical experimental workflow for the synthesis.

Troubleshooting Logic Diagram

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. theses.gla.ac.uk [theses.gla.ac.uk]
• 4. scientificupdate.com [scientificupdate.com]
• 5. Continuous photochemical benzylic bromination using in situ generated Br 2 : process intensification towards optimal PMI and throughput - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC03662H [pubs.rsc.org]
• 6. orgosolver.com [orgosolver.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Degradation of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile Under Acidic Conditions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to help researchers and drug development professionals troubleshoot, analyze, and prevent the acidic degradation of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile .

Mechanistic Overview of Acidic Degradation

Understanding the structural vulnerabilities of your compound is the first step in preventing yield loss and impurity formation. 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile contains three reactive domains:

• The Nitrile Group (-CN): Highly susceptible to acid-catalyzed hydrolysis.

• The Primary Bromide (-CH₂Br): Prone to slow nucleophilic substitution (solvolysis) in aqueous media.

• The Alpha-Proton (C2): Activated by the adjacent electron-withdrawing cyano and trifluoromethylphenyl groups, making the molecule susceptible to dehydrohalogenation under thermal stress.

When exposed to aqueous acidic conditions, the dominant degradation pathway is nitrile hydrolysis . The mechanism begins with the protonation of the sp-hybridized nitrogen. This pulls electron density away from the nitrile carbon, significantly lowering its Lowest Unoccupied Molecular Orbital (LUMO) energy. The highly electrophilic carbon is then attacked by water (a weak nucleophile), forming an imidic acid intermediate that rapidly tautomerizes to a primary amide. Prolonged exposure leads to further hydrolysis, yielding the corresponding carboxylic acid .

Fig 1. Acid-catalyzed degradation pathways of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile.

Troubleshooting Guide & FAQs

Q: During my acidic workup, LC-MS analysis shows a new peak with a mass shift of +18 Da. What is occurring? A: You are observing the partial hydrolysis of the nitrile to the primary amide (3-Bromo-2-[4-(trifluoromethyl)phenyl]propanamide). The addition of one water molecule adds exactly 18 Da to the parent mass. This is a classic event. To mitigate this, keep the workup temperature below 5 °C and minimize the contact time with the aqueous acid.

Q: How can I prevent the formation of the carboxylic acid degradant (+37 Da total shift)? A: The conversion from the amide intermediate to the carboxylic acid requires significant activation energy, typically achieved through extended heating in strong acid . If you are observing this degradant, your conditions are too harsh. Switch from concentrated mineral acids (e.g., HCl, H₂SO₄) to weaker organic acids (e.g., 5% citric acid or dilute acetic acid) during pH adjustments, and avoid temperatures above ambient.

Q: I detect a degradant with a mass loss of 80 Da. Is this expected under acidic conditions? A: A mass loss of 80 Da (or 81 Da for the loss of HBr) corresponds to the elimination of hydrogen bromide, forming 2-[4-(trifluoromethyl)phenyl]acrylonitrile. While elimination is classically base-catalyzed, the alpha-proton at C2 is highly acidic due to the inductive and resonance stabilization provided by the adjacent -CN and 4-(CF₃)phenyl groups. Under acidic conditions combined with thermal stress, an E1-type solvolysis or thermally induced dehydrohalogenation can occur. Ensure your reaction or drying temperatures do not exceed 40 °C when trace acid is present.

Q: Is the trifluoromethyl (-CF₃) group at risk of hydrolysis? A: No. The -CF₃ group is exceptionally robust and stable to standard acidic conditions. Hydrolysis of a -CF₃ group to a carboxylic acid requires extremely harsh conditions (e.g., concentrated H₂SO₄ at >150 °C), which would completely destroy the nitrile and aliphatic backbone long before affecting the -CF₃ group.

Experimental Protocol: Forced Degradation & LC-MS Profiling

To accurately map the degradation profile of your batch, use the following self-validating forced degradation protocol. The inclusion of a neutralization (quenching) step ensures that the degradation is halted precisely at the target timepoint, guaranteeing that the LC-MS data reflects the exact kinetic state of the sample.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in HPLC-grade Acetonitrile (MeCN) to a concentration of 1.0 mg/mL.

• Acidic Stress Application: Transfer 1.0 mL of the sample solution to a glass vial. Add 1.0 mL of 0.1 M HCl. Seal the vial tightly.

• Thermal Incubation: Place the vial in a thermomixer set to 40 °C. Prepare multiple vials to pull at specific timepoints (e.g., 2, 4, 8, and 24 hours).

• Quenching (Critical Self-Validating Step): At each timepoint, immediately transfer 100 µL of the stressed solution into a vial containing 100 µL of 0.1 M NaOH and 800 µL of cold MeCN. This neutralizes the acid, halting hydrolysis instantly and validating that the degradation observed corresponds exactly to the incubation window.

• LC-MS Analysis: Inject 5 µL of the quenched sample onto a C18 Reversed-Phase column. Run a gradient from 5% to 95% MeCN (with 0.1% Formic Acid) over 15 minutes. Use Electrospray Ionization in positive mode (ESI+) to detect the [M+H]⁺ ions.

Fig 2. Step-by-step forced degradation and LC-MS analytical workflow.

Quantitative Data Summary

The following table summarizes the expected quantitative mass shifts and chromatographic behaviors of the primary degradants. Use this data to rapidly identify impurity peaks in your LC-MS chromatograms.

Degradant Identity	Degradation Pathway	Mass Shift (Δ Da)	Expected RRT*	Primary Catalytic Driver
Propanamide intermediate	Nitrile Hydrolysis (Partial)	+18	0.85	Mild Acid / Short Exposure
Propanoic acid derivative	Nitrile Hydrolysis (Complete)	+37	0.75	Strong Acid / Extended Heat
Acrylonitrile derivative	Dehydrohalogenation	-80	1.15	Heat / Prolonged Stress
Hydroxypropanoic acid	Nucleophilic Substitution	-61	0.60	Aqueous Acid / Extended Heat

*Relative Retention Time (RRT) is approximate and relative to the parent compound (RRT = 1.00) on a standard C18 gradient.

References

• LibreTexts. (2024). 20.7: Chemistry of Nitriles. Chemistry LibreTexts.[Link]

• Chemistry Steps. (2022). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps.[Link]

• Liu, X. (2024). 7.8 Reactions of Nitriles. Organic Chemistry II. KPU Pressbooks.[Link]

Technical Support Center: Troubleshooting Low Conversion with 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers encountering stalled reactions, complex crude mixtures, or unexpectedly low yields when working with highly activated electrophiles.

Working with 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile presents a classic "bifurcated reactivity" challenge. While the primary bromide is primed for nucleophilic substitution (SN2), the molecule contains a hidden trap: an exceptionally acidic α -proton. Understanding the thermodynamic and kinetic competition at play is essential for rescuing your conversion rates.

Mechanistic Insight: The "Alpha-Proton Trap"

To troubleshoot this molecule, we must first look at its electronic environment. The proton at the C2 position ( α to the nitrile) is flanked by two strongly electron-withdrawing groups: the nitrile (-CN) and the 4-(trifluoromethyl)phenyl ring.

This intense electron withdrawal significantly lowers the pKa of the C2 proton. When you introduce a nucleophile—which often doubles as a base (e.g., amines, alkoxides, or carbonates)—it faces a choice:

• Kinetic Pathway (Desired): Attack the C3 carbon, displacing the bromide via SN2.

• Thermodynamic Pathway (Undesired): Deprotonate the C2 carbon, triggering a rapid SE1cB or E2 elimination of hydrogen bromide (dehydrobromination) to form 2-[4-(trifluoromethyl)phenyl]acrylonitrile [1].

Because acid-base reactions are generally faster than SN2 substitutions, basic conditions invariably collapse the starting material into the acrylonitrile byproduct[2].

Caption: Bifurcation pathway showing competition between SN2 substitution and E2 elimination.

Diagnostic Troubleshooting Matrix

If your LC-MS or NMR shows low conversion to the desired product, use the following data matrix to diagnose the exact causality of the failure.

Observed Symptom (LC-MS / NMR)	Primary Chemical Cause	Recommended Corrective Action
Major peak at [M - HBr]	Base-mediated E2 elimination outcompeting SN2.	Switch to a sterically hindered, non-nucleophilic base (e.g., DIPEA). Lower reaction temperature to 0 °C.
Massive oligomer/dimer peaks	The formed acrylonitrile is undergoing Michael addition with unreacted starting material.	Run the reaction at higher dilution (0.05 M). Ensure slow, dropwise addition of the base.
Unreacted Starting Material	Poor mass transfer (insolubility) or the nucleophile is too weak.	Add a Phase Transfer Catalyst (PTC) like TBAB, or switch to a polar aprotic solvent (DMF/DMSO).
Hydrolyzed Nitrile (Amide peak)	Aqueous basic conditions (e.g., NaOH/H₂O) are hydrating the -CN group.	Switch to strictly anhydrous conditions and organic bases.

Frequently Asked Questions (FAQs)

Q: I am trying to alkylate a secondary amine, but my conversion stalls at 30% and I only see the elimination byproduct. Why? A: Secondary amines (like piperidine or morpholine) have a pKa of ~10-11, making them sufficiently basic to deprotonate the highly activated C2 position of your substrate. Furthermore, SN2 reactions have a highly ordered transition state (negative ΔS‡ ), whereas elimination is entropically favored. If your reaction is running at room temperature or above, the thermodynamic E2 pathway will dominate. Solution: Lower the temperature to 0 °C and use an excess of the amine, or use a non-nucleophilic auxiliary base.

Q: Can I use Potassium Carbonate (K₂CO₃) in Acetonitrile? A: Generally, no. While K₂CO₃ is a standard SN2 base, the heterogeneous nature of K₂CO₃ in MeCN creates localized micro-environments of high basicity on the salt surface, which promotes dehydrobromination[2]. If an inorganic base is strictly required, use finely milled Cesium Carbonate (Cs₂CO₃) which offers better solubility and softer basicity, and run the reaction at high dilution.

Q: How do I synthesize this starting material cleanly without triggering elimination in the first place? A: The most reliable, base-free method to synthesize α -aryl- β -bromopropanenitriles is via Atom Transfer Radical Addition (ATRA). By reacting 4-(trifluoromethyl)styrene with bromoacetonitrile under photocatalytic conditions (e.g., using Iridium catalysts), you form the C-C and C-Br bonds simultaneously without ever exposing the sensitive α -proton to basic conditions[3].

Self-Validating Experimental Protocols

To ensure high SN2 conversion while suppressing the E2 pathway, follow these optimized, causality-driven protocols.

Protocol A: Optimized Amine Alkylation (SN2)

Causality: This protocol utilizes N,N-Diisopropylethylamine (DIPEA). DIPEA is sterically hindered; it is bulky enough that it cannot easily access the C2 proton, but it effectively sponges up the HBr generated by the SN2 attack, preventing the reaction from stalling due to amine protonation.

• Preparation: Flame-dry a 50 mL Schlenk flask and purge with N₂.

• Dissolution: Dissolve 1.0 equivalent of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (0.5 mmol) in 5.0 mL of anhydrous THF (0.1 M concentration ensures minimal dimerization).

• Cooling: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes. Kinetic control is critical here to suppress the higher-activation-energy E2 pathway.

• Reagent Addition: Add 1.1 equivalents of the target nucleophilic amine.

• Base Addition: Dropwise, add 1.5 equivalents of DIPEA over 5 minutes.

• Monitoring: Stir at 0 °C for 2 hours. Monitor via TLC or LC-MS. Do not let the reaction warm to room temperature until SN2 conversion is >90%.

• Quenching: Quench with saturated aqueous NH₄Cl to neutralize the DIPEA and immediately extract with Ethyl Acetate.

Protocol B: Thioether Formation via Pre-formed Thiolate

Causality: Thiols are excellent, "soft" nucleophiles but require deprotonation. If you mix the thiol, the base, and the bromide together, the base will destroy the bromide. By pre-forming the thiolate salt, you remove the hard base from the system entirely.

• In Flask A, dissolve 1.1 eq of the thiol in anhydrous DMF. Add 1.05 eq of Sodium Hydride (NaH, 60% dispersion). Stir until H₂ evolution ceases (approx. 15 mins).

• In Flask B, dissolve 1.0 eq of the bromide in anhydrous DMF and cool to -10 °C (ice/brine bath).

• Slowly transfer the completely deprotonated thiolate solution from Flask A into Flask B via cannula.

• The soft thiolate will rapidly attack the C3 position via SN2 before any residual basicity can trigger elimination at C2.

Optimization Workflow Visualization

Follow this decision tree during your method development to systematically eliminate variables causing low conversion.

Caption: Step-by-step decision matrix for optimizing conversion and suppressing elimination.

References

• Culkin, D. A., & Hartwig, J. F. (2002). Synthesis, Characterization, and Reactivity of Arylpalladium Cyanoalkyl Complexes: Selection of Catalysts for the α-Arylation of Nitriles. Journal of the American Chemical Society, 124(31), 9330-9331.

• Charette, A. B., et al. (2010). Synthesis of Alkali Metal Carboxylates and Carboxylic Acids Using “Wet” and “Anhydrous” Alkali Metal Hydroxides. Chemical Reviews, 110(8), 4709-4739.

• Benchchem. [Ir(dtbbpy)(ppy)2][PF6] - Atom Transfer Radical Addition Protocols. Benchchem Reagents & Protocols.

Sources

• 1. Synthesis, Characterization, and Reactivity of Arylpalladium Cyanoalkyl Complexes: Selection of Catalysts for the α-Arylation of Nitriles [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. [Ir(dtbbpy)(ppy)2][PF6] | 676525-77-2 | Benchchem [benchchem.com]

Technical Support Center: Scaling Up the Synthesis of Trifluoromethylated Intermediates

Welcome to the technical support center for trifluoromethylation scale-up. The introduction of the trifluoromethyl (CF3) group is a cornerstone of modern medicinal and agrochemical development, known to enhance crucial properties like metabolic stability and lipophilicity.[1][2] However, transitioning trifluoromethylation reactions from the bench to pilot or production scale presents a unique set of challenges.[3][4] Many laboratory-scale reagents are prohibitively expensive or pose significant safety risks when handled in large quantities.[1][3][5]

This guide is designed for researchers, chemists, and process development professionals. It provides practical, field-tested insights into common issues encountered during the scale-up of these critical reactions, moving beyond simple protocols to explain the underlying principles that govern success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are crucial for planning a successful scale-up campaign.

Q1: What are the primary challenges when scaling up trifluoromethylation reactions? Scaling trifluoromethylation reactions introduces complexities beyond simple volumetric increases. Key challenges include:

• Reagent Cost and Availability: Many highly effective laboratory reagents, such as certain electrophilic (e.g., Togni's, Umemoto's) or nucleophilic sources, are too expensive for large-scale applications.[1][3][6] The focus on scale-up often shifts to more economical but potentially more challenging reagents like trifluoroacetic acid or fluoroform (CF3H).[1][3][7]

• Thermal Management: Many trifluoromethylation reactions are highly exothermic.[8] What is easily managed in a lab flask with an ice bath can become a serious safety hazard at scale, risking thermal runaway.[9] Proper reactor design and robust cooling systems are mandatory.[10]

• Mass Transfer and Mixing: Inefficient mixing at larger scales can lead to localized concentration gradients.[9] This can cause a cascade of problems, including the formation of impurities from side reactions and inconsistent product yields.[9]

• Safety and Handling: Reagents can be toxic, corrosive, or gaseous, requiring specialized handling procedures and equipment.[5][11][12] For example, traditional deoxofluorinating agents like DAST are known for their thermal instability, while gaseous reagents like CF3I or CF3H introduce challenges related to containment and accurate dosing.[10][13][14]

• Process Control and Automation: Continuous flow reactors are becoming increasingly attractive for trifluoromethylation at scale as they offer superior control over reaction parameters, enhance safety, and can be more easily scaled.[4][13][15]

Q2: How do I select an appropriate trifluoromethylating reagent for a large-scale synthesis? The choice of reagent is a critical decision balancing cost, reactivity, and safety.

• For Economy: Trifluoroacetic acid and its anhydride are attractive due to low cost, but their high oxidation potential often requires harsh conditions or sophisticated activation methods, like photoredox catalysis, to generate the CF3 radical.[1][3] Fluoroform (CF3H) is another economical feedstock, but its use is challenged by the instability of the trifluoromethyl anion it generates.[7]

• For Safety and Handling: Newer, solid deoxofluorinating agents like Xtalfluor-M have emerged as safer, more manageable alternatives to traditional reagents like DAST, exhibiting greater thermal stability.[10] Novel copper-based reagents have also been developed that are non-hygroscopic and can be synthesized from cost-effective materials.[16]

• For Versatility: Reagents that can participate in multiple reaction pathways (electrophilic, radical, and nucleophilic) offer flexibility. For instance, the recently developed trifluoromethyl thianthrenium triflate (TT-CF3+OTf–) shows this divergent reactivity.[17]

Q3: What are the most critical safety precautions for large-scale trifluoromethylation? Safety is paramount. A thorough risk assessment must be conducted before any scale-up.[18]

• Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[10]

• Ventilation: All operations should be performed in a well-ventilated area, such as a walk-in fume hood.[10][12]

• Thermal Hazard Analysis: Perform Differential Scanning Calorimetry (DSC) on your reaction mixture to understand its thermal stability and the potential for exothermic decomposition.[17][18] This data is crucial for designing adequate cooling capacity.

• Reagent-Specific Hazards: Be aware of the specific dangers of your chosen reagent. Togni reagents can be thermally unstable, while others may be sensitive to air and moisture, requiring inert atmosphere techniques.[11][18] Always consult the Safety Data Sheet (SDS) for every chemical.[11]

• Emergency Preparedness: Ensure that an emergency shower and eyewash station are readily accessible.[10]

Section 2: Troubleshooting Guides

This section provides a systematic approach to diagnosing and solving common problems encountered during scale-up.

Issue 1: Low or Inconsistent Yield

Symptom: You observe a significant drop in yield when moving from a 10g lab scale to a 1kg pilot scale (e.g., from 85% down to <50%).[9]

Root Cause Analysis & Solutions: This is a classic scale-up problem, often tied to physical rather than chemical issues.

• Possible Cause 1: Inefficient Mixing. At larger volumes, it's harder to achieve homogeneity. This creates localized "hot spots" of high reagent concentration, promoting side reactions like dimerization or oligomerization.[9]

  • Solution: Re-evaluate your reactor setup. Use of a baffled reactor and an appropriately designed agitator (e.g., pitched-blade turbine) is crucial to ensure sufficient turbulence. For highly sensitive reactions, a continuous flow setup can offer superior mixing and consistency.[4][15]

• Possible Cause 2: Poor Temperature Control. The hydrolysis of isocyanates and many trifluoromethylation reactions are exothermic.[9] A larger reaction volume has a lower surface-area-to-volume ratio, making heat dissipation less efficient. Temperature spikes can accelerate the decomposition of reagents or products and favor undesired reaction pathways.[9]

  • Solution: Monitor the internal reaction temperature, not just the jacket temperature. Improve the reactor's cooling capacity by using a more efficient heat transfer fluid or installing internal cooling coils. Critically, the reagent addition rate must be slaved to the reactor's ability to remove heat.[9]

• Possible Cause 3: Reagent Instability/Decomposition. Some trifluoromethylating agents are inherently unstable. The CF3- anion, for example, readily decomposes to difluorocarbene (:CF2).[7] This decomposition may be accelerated by temperature spikes caused by poor heat transfer at scale.

  • Solution: Operate at the lowest effective temperature to minimize decomposition rates.[11] For reagents sensitive to air or moisture, ensure rigorous inert atmosphere conditions are maintained throughout the process.[11] Consider switching to a more thermally stable reagent if decomposition is a persistent issue.[10]

Caption: Troubleshooting decision tree for low yield upon scale-up.

Issue 2: Poor Selectivity

Symptom: A side product that was a minor impurity at the lab scale becomes a major contaminant at the pilot scale (e.g., C- vs. O-trifluoromethylation of a phenol).[11]

Root Cause Analysis & Solutions:

• Possible Cause 1: Competing Reaction Sites. For substrates with multiple nucleophilic sites, such as phenols (oxygen vs. aromatic ring), the reaction conditions dictate the outcome.[11]

  • Solution (for O- vs. C-Selectivity): The choice of base and solvent is critical. To favor O-trifluoromethylation, a strong base like sodium hydride (NaH) should be used to fully deprotonate the phenol to the more nucleophilic phenoxide. The solvent system can also play a key role in directing selectivity.[11]

• Possible Cause 2: Kinetic vs. Thermodynamic Control. In the trifluoromethylation of enones, 1,2-addition (to the carbonyl) is often the kinetically favored product, while 1,4-addition (conjugate addition) is the thermodynamically favored one. Low temperatures typically favor the kinetic product.

  • Solution (for 1,4-Addition): Allowing the reaction to warm to room temperature can favor the thermodynamic 1,4-adduct. The choice of solvent and the presence of additives can also influence this selectivity.[11]

Issue 3: Catalyst Deactivation

Symptom: The reaction starts well but stalls before completion, or the catalyst from a previous batch shows significantly lower activity.[19]

Root Cause Analysis & Solutions:

• Possible Cause 1: Poisoning. Impurities in the starting materials or solvent, especially water, can coordinate to the catalyst's active site and inhibit its function.[19][20]

  • Solution: Ensure all reagents and solvents are of high purity and are rigorously dried. Passing solvents through a plug of activated alumina can remove trace impurities.[19]

• Possible Cause 2: Fouling. Polymeric byproducts or "coke" can deposit on the surface of a heterogeneous catalyst, physically blocking the active sites.[19][21]

  • Solution: Lowering the reaction temperature may reduce the rate of byproduct formation.[19] If fouling occurs, a regeneration protocol is necessary.

• Possible Cause 3: Leaching. For supported catalysts, the active metal species can dissolve into the reaction medium, leading to a gradual loss of activity.[20]

  • Solution: This is a fundamental challenge with some supported systems. It may require re-evaluating the support material or the method of catalyst immobilization.

Caption: Workflow for catalyst recovery and regeneration.

Issue 4: Purification Challenges

Symptom: A product that was easily purified by column chromatography in the lab is now impractical to purify at scale, or the product "oils out" during recrystallization.[22]

Root Cause Analysis & Solutions:

• Possible Cause 1: Scalability of Chromatography. Flash chromatography is a cornerstone of lab-scale purification but becomes expensive and generates large volumes of solvent waste at industrial scale.[23][24]

  • Solution: The primary goal should be to develop a process that yields a product pure enough to be purified by recrystallization.[22] This involves re-optimizing the reaction to minimize impurities. If chromatography is unavoidable, explore techniques like Solid Phase Extraction (SPE) or preparative HPLC for high-value compounds.[23]

• Possible Cause 2: Crystallization Failure ("Oiling Out"). This occurs when the solute's solubility is too high at the crystallization temperature, or when impurities inhibit crystal lattice formation.[22]

  • Solution:

    • Solvent Screen: Test a variety of solvent/anti-solvent systems.

    • Slow Cooling: Cool the solution very slowly to maintain it near the saturation point. Insulating the flask can help.[22]

    • Seeding: Add a small seed crystal from a previous successful batch to encourage nucleation.[22]

    • Purity: If all else fails, the crude material may be too impure. A preliminary purification step (e.g., a quick silica plug) may be needed to remove the impurities that are inhibiting crystallization.[22]

Section 3: Key Data and Protocols

Data Presentation

Table 1: Comparison of Common Trifluoromethylating Agent Classes

Reagent Class	Examples	Typical Use	Scale-Up Advantages	Scale-Up Challenges
Electrophilic ("CF3+")	Togni's, Umemoto's Reagents	Trifluoromethylation of nucleophiles (phenols, anilines, β-ketoesters)	High reactivity, broad scope in lab	High cost, potential thermal instability.[6][18][25][26]
Nucleophilic ("CF3-")	Ruppert-Prakash (TMSCF3), Fluoroform (HCF3)	Addition to carbonyls and imines	TMSCF3 is readily available; HCF3 is very low cost.[7]	TMSCF3 requires an activator; CF3- anion is unstable.
Radical (CF3•)	CF3I, CF3SO2Cl, Trifluoroacetic Anhydride	C-H functionalization of (hetero)arenes, addition to alkenes	Uses cheap feedstocks (TFA/TFAA), photoredox methods enable mild conditions.[1][3][27]	Gaseous reagents (CF3I) can be difficult to handle; requires specific equipment (photoreactors).[14]
Deoxofluorinating	DAST, Deoxo-Fluor®, Xtalfluor-M	Conversion of alcohols to fluorides, aldehydes/ketones to gem-difluorides	Xtalfluor-M is a thermally stable solid, safer for scale-up.[10]	DAST/Deoxo-Fluor® are thermally unstable and toxic; can be expensive.[10]

Table 2: Thermal Stability Comparison of Deoxofluorinating Agents

Reagent	Onset of Self-Accelerated Decomposition (°C)	Exothermic Heat Release (J/g) (DSC)	Key Takeaway
Xtalfluor-M	141	388	Significantly higher thermal stability, making it a much safer choice for scale-up.
Xtalfluor-E	119	661-1260	More energetic decomposition than Xtalfluor-M.
DAST	60	1641-1700	Low thermal stability and high energy release pose significant scale-up risks.
Deoxo-Fluor®	60	1031-1100	Similar low thermal stability to DAST.
Data compiled from multiple sources.[10]

Experimental Protocol: Large-Scale Deoxofluorination using Xtalfluor-M

This protocol describes a representative procedure for the deoxofluorination of an alcohol at scale, emphasizing safety and process control.

Objective: To synthesize an alkyl fluoride from a primary/secondary alcohol on a multi-hundred-gram scale.

Materials & Equipment:

• Glass-lined or stainless steel reactor with jacket for temperature control, overhead stirrer, nitrogen inlet, and bottom outlet valve.[10]

• Addition funnel or pump for controlled reagent addition.[10]

• Filtration equipment (e.g., Nutsche filter-dryer).[10]

• Alcohol substrate (1.0 eq.)

• Xtalfluor-M (1.5 eq.)

• Promoter, e.g., DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.5 eq.)

• Anhydrous dichloromethane (DCM)

• 5% aqueous sodium bicarbonate solution

Procedure:

• Reactor Preparation: Ensure the reactor is clean, dry, and has been purged with nitrogen to establish an inert atmosphere.

• Charge Reagents: Charge the reactor with the alcohol (1.0 eq.), the promoter (DBU, 1.5 eq.), and anhydrous DCM under a nitrogen atmosphere.[10]

• Cooling: Begin stirring and cool the reactor contents to 0 °C using the reactor jacket.[10]

• Controlled Addition: Add Xtalfluor-M (1.5 eq.) portion-wise to the reactor. CAUTION: The reaction is exothermic. The addition rate must be carefully controlled to maintain the internal temperature at or below 5 °C. Monitor the internal temperature constantly.

• Reaction: Once the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for the required time (typically 2-4 hours). Monitor the reaction progress by a suitable analytical method (e.g., TLC, LC-MS).[10]

• Quenching: Once the reaction is complete, cool the mixture back to 0-5 °C. Slowly and carefully quench the reaction by adding 5% aqueous sodium bicarbonate solution. CAUTION: Gas evolution may occur. Ensure the reactor is properly vented.

• Work-up:

  • Transfer the mixture to a separation vessel. Separate the organic layer.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, and dry over magnesium sulfate.

• Isolation: Filter off the drying agent and concentrate the organic layer under reduced pressure to yield the crude product.

• Purification: Purify the crude product by the most appropriate large-scale method, preferably recrystallization or distillation, as determined during process development.

References

• BenchChem. (2025). Application Notes and Protocols: Large-Scale Synthesis of Xtalfluor-M.
• ZJU scientists. (2024, May 24).
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Catalyst Deactivation and Regeneration in 1-Allyl-4-(trifluoromethyl)benzene Reactions.
• Efficient Trifluoromethylation of Halogenated Hydrocarbons Using Novel [(bpy)Cu(O2CCF2SO2F)2] Reagent. (n.d.). PMC.
• Rapid Multikilogram Scale-Up of Di- and Trifluoromethoxy Proline Derivatives. (2024, March 11).
• A Readily Available Trifluoromethylation Reagent and Its Difunctionalization of Alkenes. (2021, July 23).
• Mechanistic Insights on the Challenging Trifluoromethylation of Ni(II). (2024, April 29).
• An overview of reductive trifluoromethylation reactions using electrophilic `+CF3' reagents. (n.d.).
• Recent advances in the synthesis of trifluoromethyl ethers through the direct O - Chemical Review and Letters. (n.d.).
• BenchChem. (2025).
• A scalable and operationally simple radical trifluoromethyl
• Kilogram-Scale Preparation of the Easily Available, Low-Cost Electrophilic Trifluomethylating Reagent YlideFluor. (2022, January 26).
• BenchChem. (n.d.).
• BenchChem. (2025, December). troubleshooting scalability issues in trifluoromethanamine synthesis.
• Real-Time Spectroscopic Analysis Enabling Quantitative and Safe Consumption of Fluoroform during Nucleophilic Trifluoromethyl
• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. (2021, February 12). Beilstein Journals.
• Working with Hazardous Chemicals. (n.d.). Organic Syntheses.
• Advances in the Development of Trifluoromethoxylation Reagents. (2021, December 10). MDPI.
• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2024, February 15). Hovione.
• Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. (2015, May 7).
• Trifluoromethyl Thianthrenium Triflate: A Readily Available Trifluoromethylating Reagent with Formal CF3+, CF3•, and CF3– Reactivity. (n.d.). PMC.
• Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkyl
• Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. (2014, August 25).
• PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities. (2026, January 6). Drug Development and Delivery.
• GMP Fluorination Challenges Limit Use in API Synthesis. (2026, March 14). Pharmaceutical Technology.
• Catalytic C–H Trifluoromethylation of Arenes and Heteroarenes via Visible Light Photoexcitation of a Co(III)–CF3 Complex. (n.d.). PMC.
• Current State of Microflow Trifluoromethylation Reactions | Request PDF. (n.d.).
• Scale up for the trifluoromethylation/cyclization reaction of 1a. (n.d.).
• Recent Development of Trifluoromethyl Reagents: A Review. (2021, January 1).
• Contemporary synthetic strategies in organofluorine chemistry. (n.d.).
• Commercial-Scale Visible-light Trifluoromethylation of 2-Chlorothiophenol using CF3I gas. (n.d.). ChemRxiv.
• Chromatography-Free Purification Strategies for Large Biological Macromolecular Complexes Involving Fractionated PEG Precipitation and Density Gradients. (n.d.). PMC.
• Recent Advances in Transition-Metal Mediated Trifluoromethylation Reactions. (n.d.).
• Recent advances in trifluoromethylation reactions with electrophilic trifluoromethylating reagents. (2014, December 15). PubMed.
• Catalyst-Free and Redox-Neutral Innate Trifluoromethylation and Alkylation of Aromatics Enabled by Light. (2017, October 11). PubMed.
• Catalyst deactiv
• BenchChem. (2025). Technical Support Center: Catalyst Deactivation and Recovery in 2,2-Dimethyltetrahydrofuran Synthesis.

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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managing exothermic reactions in the synthesis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

Here is a technical support center with troubleshooting guides and FAQs for managing exothermic reactions in the synthesis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile.

A Guide to Managing Exothermic Reactions

This guide provides in-depth technical advice for managing the exothermic nature of the α-bromination of 2-[4-(trifluoromethyl)phenyl]propanenitrile. Our focus is on ensuring reaction control, safety, and reproducibility by explaining the causal relationships behind key procedural steps.

Section 1: Understanding and Anticipating the Thermal Hazard

This section addresses the fundamental principles governing the reaction's exothermicity and the potential for thermal runaway.

Frequently Asked Questions (FAQs)

Q1: Why is the α-bromination of 2-[4-(trifluoromethyl)phenyl]propanenitrile an exothermic reaction?

The reaction is exothermic because the formation of the C-Br and H-Br bonds releases more energy than is consumed to break the C-H and Br-Br bonds. This net release of energy is observed as heat. While bromination is generally less exothermic than chlorination, it can still generate substantial heat, particularly when the reaction rate is high.[1] The key rate-determining step involves the abstraction of a hydrogen atom from the carbon alpha to the nitrile group.

Q2: What is a thermal runaway, and why is it a critical risk in this synthesis?

A thermal runaway is a hazardous situation where an exothermic reaction accelerates out of control.[2][3] It occurs when the heat generated by the reaction exceeds the rate at which it can be removed by the cooling system.[4][5] This creates a dangerous positive feedback loop:

• The reaction generates heat.

• The increased temperature accelerates the reaction rate.

• The faster reaction rate generates even more heat.

This rapid, uncontrolled escalation can lead to the boiling of solvents, a dangerous increase in pressure, and potential reactor failure or explosion.[2][3][6]

Q3: What are the primary operational factors that can lead to a loss of thermal control?

Loss of thermal control is almost always linked to an imbalance between heat generation and heat removal. The most common causes include:

• Rapid Addition of the Brominating Agent: Adding the bromine source (e.g., molecular bromine or NBS) too quickly introduces a large amount of reactant at once, leading to a sudden and intense release of heat.[7]

• Inadequate Cooling: An undersized or inefficient cooling bath cannot dissipate the generated heat effectively.

• High Reactant Concentration: Using overly concentrated solutions can lead to an excessively fast reaction rate and intense heat generation.

• Poor Agitation: Inefficient stirring can create localized "hot spots" within the reactor where the temperature is significantly higher than at the probe, promoting side reactions and accelerating decomposition.[2]

Section 2: Proactive Control Strategies and Experimental Protocols

Effective management of the exotherm begins with a robust experimental design. This section provides detailed protocols and visual guides for setting up and running the reaction safely.

Guide: Recommended Experimental Setup for Thermal Control

A proper setup is your primary defense against a thermal event. The diagram below illustrates the key components for a controlled laboratory-scale bromination.

Caption: Diagram of a safe experimental setup for exothermic bromination.

Protocol 1: Controlled Addition of Brominating Agent

This protocol emphasizes slow, monitored addition to keep the rate of heat generation below the capacity of the cooling system.

• Preparation: Dissolve the starting material, 2-[4-(trifluoromethyl)phenyl]propanenitrile, in a suitable solvent (e.g., acetic acid, dichloromethane) in the reaction flask.

• Cooling: Immerse the flask in a pre-chilled cooling bath. Ensure the internal thermometer is submerged in the reaction mixture but not touching the glass. Begin agitation.

• Temperature Equilibration: Allow the mixture to cool to the target starting temperature (e.g., 0 °C to -5 °C) before starting the addition.[8]

• Reagent Addition: Add the brominating agent solution (e.g., Br₂ in the same solvent) to the dropping funnel. Begin adding the solution dropwise to the vigorously stirred reaction mixture.

• Monitoring: Carefully monitor the internal temperature. The rate of addition should be adjusted to ensure the temperature does not exceed a pre-determined safety limit (e.g., maintain below 0 °C).[8] If the temperature rises rapidly, immediately stop the addition and allow the cooling system to bring it back down before resuming at a slower rate.[2]

• Completion: After the addition is complete, continue to stir the reaction at the low temperature for a specified period (e.g., 15-30 minutes) to ensure the reaction goes to completion.[8][9]

Parameter	Recommendation	Rationale
Starting Temperature	0 °C to -5 °C	Provides a thermal buffer and slows the initial reaction rate.[8]
Addition Rate	Dependent on scale; adjust to maintain ΔT < 5 °C	Prevents accumulation of unreacted reagents and rapid heat release.[7]
Cooling Bath	Ice/water (0°C), Ice/salt (-10 to -20°C)	Ensures efficient heat removal from the reactor.[9]
Monitoring	Continuous via internal thermometer	Provides real-time data to prevent thermal excursions.[2]
Table 1: Key Parameters for Thermal Control

Section 3: Troubleshooting Guide for Thermal Excursions

Even with careful planning, unexpected temperature increases can occur. This section provides a clear decision-making framework for intervention.

Troubleshooting Flowchart

The following diagram outlines the critical steps to take when a thermal excursion is detected.

Caption: Decision tree for managing unexpected temperature increases.

Frequently Asked Questions (FAQs)

Q1: My reaction temperature is rising faster than expected but is not yet critical. What is the first thing I should do?

Immediately stop the addition of the brominating agent. [2][9] This cuts off the fuel for the exothermic process. Your next step is to increase the efficiency of the cooling system, for example, by adding more ice or salt to the cooling bath. Do not resume the addition until the temperature has stabilized back in the safe zone. When you restart, use a significantly slower addition rate.

Q2: What is an emergency quench, and when should I perform one?

An emergency quench is the rapid addition of a chemical agent to stop the reaction and neutralize the reactive species. This is a last resort to prevent a full thermal runaway. You should perform a quench if the temperature continues to rise uncontrollably even after stopping reagent addition and enhancing cooling.[9]

Protocol 2: Emergency Quenching Procedure

This protocol should only be executed when there is a clear and present risk of losing thermal control. A quenching solution should always be prepared and at hand before starting the reaction.

• Alert Personnel: Inform colleagues in the lab of the situation.

• Cease Addition & Heating: Ensure reagent addition is stopped. If any heating is applied (not typical for this reaction), turn it off.

• Prepare for Quench: While maintaining vigorous stirring and maximum cooling, carefully begin to add a pre-prepared quenching solution.

• Slow Initial Addition: The quenching reaction itself can be exothermic.[8] Add the first portion of the quenching solution slowly and observe the effect on the internal temperature before adding more.

• Complete Quench: Continue adding the quenching agent until the reaction is brought under control and the temperature begins to fall.

Quenching Agent	Typical Concentration	Notes
Sodium Thiosulfate	10% (w/v) aqueous solution	Highly effective for neutralizing Br₂. The disappearance of the red-brown bromine color indicates completion.[10][11]
Sodium Bisulfite / Metabisulfite	Saturated aqueous solution	Also very effective. The quenching reaction can be exothermic itself, requiring careful addition.[8][10]
Table 2: Common Quenching Agents for Bromine

Section 4: Post-Reaction Workup and Safety

Once the reaction is complete, unreacted brominating agent must be safely neutralized.

Guide: Standard Post-Reaction Quench and Workup

• Cooling: Ensure the reaction mixture is at a low temperature (e.g., 0 °C) before starting the workup.

• Quenching: Slowly and carefully add a 10% aqueous solution of sodium thiosulfate or sodium bisulfite with vigorous stirring.[10]

• Endpoint: Continue the addition until the characteristic reddish-brown color of excess bromine is completely discharged and the solution becomes colorless or pale yellow.[8][10]

• Extraction: Proceed with the standard aqueous workup, which typically involves partitioning between an organic solvent and water, separating the layers, washing the organic layer with brine, and drying over a suitable agent like sodium sulfate or magnesium sulfate.[10][11]

Q: What are the primary side reactions if temperature is not well-controlled?

Poor temperature control can lead to several unwanted side reactions:

• Over-bromination: Formation of di-brominated products.

• Aromatic Bromination: Electrophilic substitution on the trifluoromethylphenyl ring, particularly if a Lewis acid catalyst is present or generated in situ.[7]

• Decomposition: At very high temperatures, the starting material or product may begin to decompose, leading to a complex mixture and reduced yield.

References

• Benchchem. Technical Support Center: Quenching and Removal of Excess Bromine.
• Benchchem. Managing exothermic reactions during chalcone bromination.
• Organic Syntheses. 2 - Organic Syntheses Procedure.
• Benchchem. Technical Support Center: Managing Exothermic Reactions in Nitroaromatic Bromination.
• Benchchem. Technical Support Center: Removal of Unreacted Bromine from Synthesis Mixtures.
• Benchchem. Technical Support Center: Managing the Exothermicity of Indene Bromination.
• Maestri, F., et al. Early warning monitoring of exothermic batch reactions: a kinetic-free approach. Chemical Engineering Journal.
• Chromatography Today. What Is Reaction Monitoring?.
• Chamberland Research Group. SOP Working with Bromine.
• Filo. Bromination of methane, like chlorination, is exothermic, but it proceeds....
• AZoM. Exploring the Fascinating and Dangerous World of Thermal Runaways.
• UL Research Institutes. What Is Thermal Runaway?.
• ACS Publications. Design Strategies of Safe Electrolytes for Preventing Thermal Runaway in Lithium Ion Batteries.

Sources

• 1. Bromination of methane, like chlorination, is exothermic, but it proceeds.. [askfilo.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. azom.com [azom.com]
• 4. re.public.polimi.it [re.public.polimi.it]
• 5. pubs.acs.org [pubs.acs.org]
• 6. What Is Thermal Runaway? - UL Research Institutes [ul.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. orgsyn.org [orgsyn.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

selection of base for reactions involving 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

Technical Support Center: Base Selection & Troubleshooting for 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile Reactions

Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals working with 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile , a highly reactive intermediate typically synthesized via the Atom Transfer Radical Addition (ATRA) of bromoacetonitrile to 4-(trifluoromethyl)styrene[1][2].

The core challenge with this substrate lies in its extreme electronic bias. The C2 proton is highly acidic, flanked by a nitrile group and a strongly electron-withdrawing 4-(trifluoromethyl)phenyl ring. Consequently, the choice of base dictates the entire mechanistic pathway of your reaction. This guide provides a self-validating framework to help you control these pathways, troubleshoot failed substitutions, and prevent unwanted polymerization.

Part 1: Mechanistic Causality & Reaction Pathways

When 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is exposed to basic conditions, direct SN2 substitution of the bromide is kinetically and thermodynamically disfavored due to steric hindrance and the extreme lability of the C2 proton. Instead, the reaction is overwhelmingly driven toward an E1cB elimination .

The base rapidly deprotonates the C2 position to form a stabilized carbanion/ketenimine intermediate, which subsequently expels the bromide leaving group to form 2-[4-(trifluoromethyl)phenyl]acrylonitrile. Because this resulting acrylonitrile is a highly potent Michael acceptor, the presence of any nucleophile (including nucleophilic bases) will immediately trigger a tandem conjugate addition.

Reaction pathways of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile under basic conditions.

Part 2: Base Selection Matrix

To achieve your desired synthetic outcome, consult the quantitative matrix below. The causality of the reaction is entirely dependent on the steric bulk and nucleophilicity of the chosen base.

Base Type	Example	Solvent	Primary Pathway	Expected Outcome	Recommended Use
Non-nucleophilic, Sterically Hindered	DBU, DIPEA	DCM, THF	E1cB Elimination	2-[4-(CF3)phenyl]acrylonitrile	Synthesis of isolated Michael acceptors.
Weak Inorganic + Nucleophile	K2CO3 + Amine	MeCN	Tandem E1cB-Michael	3-Substituted-2-arylpropanenitrile	Aza/Thia-Michael additions.
Strong Nucleophilic	NaOH, NaOMe	MeOH, H2O	Elimination + Polymerization	Complex polymeric mixture	NOT RECOMMENDED .
Strong Non-nucleophilic	LDA, LiHMDS	THF (-78 °C)	E1cB Elimination	2-[4-(CF3)phenyl]acrylonitrile	Unnecessary overkill; use DBU instead.

Part 3: Troubleshooting FAQs

Q1: I am trying to synthesize 2-[4-(trifluoromethyl)phenyl]acrylonitrile via dehydrobromination, but my crude NMR shows a complex polymeric mixture. What went wrong? A1: You likely used a nucleophilic base (e.g., NaOH, alkoxides) or ran the reaction at too high a concentration. The resulting 2-arylacrylonitrile is a highly electrophilic Michael acceptor. Nucleophilic bases initiate anionic polymerization of the product immediately upon formation. Fix: Switch to a strictly non-nucleophilic, bulky base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in an anhydrous, aprotic solvent (e.g., DCM) at 0 °C. Maintain dilute conditions (≤ 0.1 M).

Q2: I want to perform a direct SN2 substitution of the bromide with a secondary amine (e.g., morpholine). However, TLC shows the transient formation of an alkene. Is my reaction failing? A2: No, your reaction is proceeding exactly as expected, but via a Tandem E1cB-Michael addition pathway , not a direct SN2. Because the C2 proton is highly acidic, the amine first acts as a base to trigger the E1cB elimination. The unreacted amine then acts as a nucleophile, undergoing an aza-Michael addition to the newly formed double bond. Fix: To optimize this tandem process, ensure you use at least 2.5 equivalents of the amine (or 1.2 eq amine + 1.5 eq K2CO3) to drive both the elimination and the subsequent conjugate addition to completion.

Q3: How do I completely prevent elimination if my target requires direct SN2 displacement at C3? A3: With this specific substrate, preventing elimination under basic conditions is thermodynamically nearly impossible. The activation energy for the E1cB pathway is significantly lower than that for SN2 due to the high stability of the intermediate carbanion. Fix: You must redesign your synthetic route. Consider reducing the nitrile to a primary amine first (which removes the electron-withdrawing group and protects the C2 position from deprotonation), or utilize a different electrophilic handle.

Part 4: Validated Experimental Protocols

Protocol A: Controlled Dehydrobromination (Synthesis of Acrylonitrile Derivative)

Causality: DBU is chosen because its bulky nature prevents nucleophilic attack on the highly electrophilic product, while its strong basicity ensures rapid, quantitative E1cB elimination. Dilute conditions prevent intermolecular dimerization.

• Preparation: Dissolve 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile (1.0 equiv, 5.0 mmol) in anhydrous dichloromethane (DCM) (50 mL, 0.1 M concentration) under an inert argon atmosphere.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Base Addition: Add DBU (1.1 equiv, 5.5 mmol) dropwise over 10 minutes.

• Validation Checkpoint: The solution will likely turn slightly yellow. Monitor by TLC (Hexanes/EtOAc 8:2). The starting material (Rf ~0.4) should rapidly convert to a lower-polarity, strongly UV-active spot (Rf ~0.6). If baseline streaking is observed, thermal polymerization has initiated; ensure the bath remains strictly at 0 °C.

• Workup: After 30 minutes, quench the reaction with saturated aqueous NH4Cl (20 mL) to neutralize excess DBU. Extract the aqueous layer with DCM (2 x 20 mL).

• Isolation: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure at ambient temperature (do not exceed 25 °C in the rotavap bath to prevent thermal polymerization). Purify immediately via a short silica gel plug.

Protocol B: Tandem Elimination / Aza-Michael Addition

Causality: K2CO3 acts as a mild, insoluble base to initiate the E1cB elimination without hydrolyzing the nitrile. Morpholine acts as the nucleophile for the subsequent Michael addition. Acetonitrile is chosen to stabilize the polar transition states of the conjugate addition.

• Preparation: Dissolve the substrate (1.0 equiv, 5.0 mmol) in anhydrous acetonitrile (MeCN) (25 mL, 0.2 M).

• Reagent Addition: Add finely powdered, anhydrous K2CO3 (1.5 equiv, 7.5 mmol) and morpholine (1.2 equiv, 6.0 mmol) at room temperature.

• Reaction: Stir the suspension vigorously at room temperature for 4-6 hours.

• Validation Checkpoint: Initial TLC (Hexanes/EtOAc 7:3) will show the transient formation of the acrylonitrile intermediate (Rf ~0.6). Over time, this spot will disappear, replaced by a highly polar spot (Rf ~0.2) corresponding to the morpholine adduct. Self-Correction: If the intermediate persists after 4 hours, add an additional 0.2 equiv of morpholine and gently warm to 40 °C.

• Workup: Filter the mixture through a Celite pad to remove inorganic salts. Wash the pad with EtOAc (20 mL).

• Isolation: Concentrate the filtrate, resuspend the residue in EtOAc (50 mL), wash with brine (2 x 20 mL), dry over Na2SO4, and purify via silica gel chromatography.

Part 5: References

• Pu, W., Sun, D., Fan, W., Pan, W., Chai, Q., Wang, X., & Lv, Y. (2019). Cu-Catalyzed atom transfer radical addition reactions of alkenes with α-bromoacetonitrile. Chemical Communications (RSC Publishing). Available at:[Link]

• Fedorov, O. V., Scherbinina, S. I., Levin, V. V., & Dilman, A. D. (2019). Light-Mediated Dual Phosphine-/Copper-Catalyzed Atom Transfer Radical Addition Reaction. Organic Chemistry Portal / Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. Cu-Catalyzed atom transfer radical addition reactions of alkenes with α-bromoacetonitrile - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Light-Mediated Dual Phosphine-/Copper-Catalyzed Atom Transfer Radical Addition Reaction [organic-chemistry.org]

Reference Data & Comparative Studies

Comparative Analysis of Synthetic Routes to Substituted Phenylpropanenitriles: A Technical Guide

Substituted phenylpropanenitriles are highly versatile chemical intermediates essential for the synthesis of active pharmaceutical ingredients (APIs), including verapamil, methadone precursors, and various complex heterocycles. Selecting the optimal synthetic route requires balancing atom economy, regioselectivity, scalability, and environmental impact.

This guide provides an objective, data-driven comparison of the three primary synthetic pathways: Nickel-Catalyzed Hydrocyanation of Styrenes , Catalytic Reduction of Cinnamonitriles , and Nucleophilic Alkylation of Phenylacetonitriles .

Global Pathway Comparison

The synthesis of phenylpropanenitriles generally diverges into producing either branched (2-phenylpropanenitriles) or linear (3-phenylpropanenitriles) architectures. The choice of starting material and catalytic system dictates the regiochemical outcome.

Figure 1: Comparative synthetic pathways to branched and linear phenylpropanenitriles.

Table 1: Performance Metrics of Synthetic Routes

Synthetic Route	Primary Product Architecture	Atom Economy	Regioselectivity	Typical Yield	Environmental Impact
Ni-Catalyzed Hydrocyanation	Branched (2-Phenyl)	100%	>95% Markovnikov	85–95%	High (HCN Toxicity)
Cinnamonitrile Reduction	Linear (3-Phenyl)	~98%	100% Linear	>90%	Low (Green H₂ use)
Phenylacetonitrile Alkylation	Substituted Branched	~50–70%	N/A (Direct C-C)	60–80%	Medium (Halide waste)

Route 1: Nickel-Catalyzed Hydrocyanation of Styrenes

The hydrocyanation of styrenes using Ni(0) catalysts provides a 100% atom-economical route to tertiary benzylic nitriles 1. By default, this reaction proceeds via Markovnikov addition, yielding branched 2-phenylpropanenitriles due to the thermodynamically favored transition state of the π-complex 2. However, the addition of specific Lewis acids (e.g., AlCl₃) can invert the regioselectivity to favor the linear 3-phenylpropanenitrile 3.

Figure 2: Catalytic cycle of Ni-catalyzed hydrocyanation of styrenes.

Table 2: Temperature Dependency of Ni/BiPhePhos Catalytic Activity

Data adapted from optimized operational procedures for styrene hydrocyanation 1.

Temperature (°C)	TOF₂₀ (h⁻¹)	Conversion (%)	Selectivity (Branched:Linear)
22	~18,000	>90	98:2
60	191,000	>95	98:2
90	309,000	>99	98:2

Protocol 1: High-Activity Ni-Catalyzed Hydrocyanation of Styrene

• Objective: Synthesize 2-phenylpropanenitrile with maximal turnover frequency (TOF).

• Causality & Validation: The primary failure mode in hydrocyanation is catalyst deactivation via bischelate formation. Pre-cooling the HCN solution prevents thermal degradation of the active Ni(0) species before the catalytic cycle initiates. Monitoring the internal temperature spike acts as a self-validating check for the exothermic oxidative addition and migratory insertion steps.

• Step-by-Step Methodology:

  • Catalyst Activation: In a nitrogen-filled glovebox, dissolve the BiPhePhos ligand (0.006 mmol) in anhydrous toluene (2 mL). Add Ni(cod)₂ (0.005 mmol, 0.5 mol%). Validation: The solution transitions from pale yellow to deep red, confirming the formation of the active Ni(0)L complex.

  • Substrate Addition: Add styrene (1.0 mmol) to the active catalyst mixture.

  • Reagent Preparation: In a separate sealed vial, dissolve HCN (1.25 mmol) in toluene (1 mL) and cool to -20 °C. Causality: Low temperature increases HCN solubility and mitigates premature catalyst poisoning.

  • Execution: Inject the cold HCN solution into the reaction mixture at 60 °C. Validation: An immediate internal temperature exotherm confirms active hydrocyanation.

  • Work-up: Upon completion (monitored via GC-FID), quench the reaction with vigorous nitrogen sparging through a bleach trap to neutralize residual HCN.

Route 2: Chemoselective Catalytic Reduction of Cinnamonitriles

When the linear 3-phenylpropanenitrile is the strict target, the reduction of (E)-cinnamonitrile is highly preferred. Cinnamonitrile is a stable, widely available fragrance intermediate 4.

Protocol 2: Chemoselective Reduction of Cinnamonitrile

• Objective: Synthesize 3-phenylpropanenitrile via targeted alkene reduction.

• Causality & Validation: Palladium on carbon (Pd/C) selectively reduces the conjugated alkene over the nitrile group when maintained at strictly atmospheric H₂ pressure. Higher pressures or more aggressive catalysts (e.g., Raney Nickel) would undesirably reduce the nitrile to a primary amine.

• Step-by-Step Methodology:

  • Setup: Charge a flame-dried round-bottom flask with (E)-cinnamonitrile (1.0 mmol) and 10% Pd/C (0.05 mmol Pd) in anhydrous methanol (5 mL).

  • Atmosphere Exchange: Evacuate the flask under vacuum and backfill with H₂ gas via a balloon. Repeat this cycle three times. Validation: This ensures complete removal of O₂, preventing catalyst poisoning and unwanted substrate oxidation.

  • Reaction: Stir the suspension vigorously at 25 °C for 4 hours. Validation: Monitor H₂ uptake (visible balloon deflation) and track progress via TLC (Hexane:EtOAc 4:1). The disappearance of the UV-active starting material spot validates complete alkene reduction.

  • Isolation: Filter the mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad with excess methanol, then concentrate the filtrate under reduced pressure to yield pure 3-phenylpropanenitrile.

Route 3: Nucleophilic Alkylation of Phenylacetonitriles

For highly functionalized or α-substituted phenylpropanenitriles, the direct alkylation or acylation of phenylacetonitriles remains a robust choice. A modern, highly efficient approach utilizes an N-heterocyclic carbene (NHC)-catalyzed umpolung strategy to synthesize 3-oxo-3-phenylpropanenitriles from aromatic aldehydes and 2-bromoacetonitrile 5.

Protocol 3: NHC-Catalyzed Umpolung Synthesis

• Objective: Synthesize 3-oxo-3-phenylpropanenitrile via direct nucleophilic acylation.

• Causality & Validation: NHCs reverse the standard polarity (umpolung) of the aldehyde carbonyl, allowing the carbonyl carbon to act as a nucleophile against the electrophilic 2-bromoacetonitrile. DBU is utilized as a non-nucleophilic base to continuously generate the active carbene without interfering with the electrophile.

• Step-by-Step Methodology:

  • Preparation: In a flame-dried flask under positive nitrogen pressure, combine the imidazolium salt precatalyst (0.20 mmol), aromatic aldehyde (1.0 mmol), and 2-bromoacetonitrile (1.0 mmol) in a solvent mixture of THF/t-BuOH (10:1, 5 mL).

  • Activation: Add DBU (0.15 mmol) dropwise while stirring. Validation: The solution immediately transitions to a yellow-orange color, visually confirming the generation of the active Breslow intermediate.

  • Reaction: Stir at ambient temperature for 5–6 hours. Validation: Monitor via TLC (Hexane:EtOAc 10:1). The complete consumption of the aldehyde spot validates reaction progress, notably without the formation of typical aldol by-products.

  • Purification: Concentrate the mixture under reduced pressure and purify using flash column chromatography (Hexane/EtOAc 10:1) to isolate the pure active methylene compound.

Conclusion

The selection of a synthetic route to substituted phenylpropanenitriles must be dictated by the target architecture. Ni-Catalyzed Hydrocyanation is unmatched for atom economy and rapid access to branched derivatives, provided the facility can safely handle HCN. Cinnamonitrile Reduction remains the most reliable, green, and chemoselective method for linear derivatives. Finally, NHC-Catalyzed Alkylation/Acylation provides the necessary versatility for generating complex, highly substituted α-derivatives required in advanced drug discovery pipelines.

References

• Nickel(BiPhePhos)
• Mechanistic insights into the hydrocyanation reaction.Eindhoven University of Technology.
• Synthesis of Tertiary Benzylic Nitriles via Nickel-Catalyzed Markovnikov Hydrocyan
• Cinnamonitrile.Wikipedia.
• Nucleophilic Acylation with Aromatic Aldehydes to 2 Bromoacetonitrile: An Umpolung Strategy for the Synthesis of Active Methylene Compounds.PubMed.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of Tertiary Benzylic Nitriles via Nickel-Catalyzed Markovnikov Hydrocyanation of α-Substituted Styrenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.tue.nl [research.tue.nl]
• 4. Cinnamonitrile - Wikipedia [en.wikipedia.org]
• 5. Nucleophilic Acylation with Aromatic Aldehydes to 2 Bromoacetonitrile: An Umpolung Strategy for the Synthesis of Active Methylene Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Brominating Agents in the Synthesis of Complex Pharmaceutical Intermediates

This guide offers an in-depth comparison of common brominating agents utilized in the synthesis of advanced organic molecules. Rather than focusing on a single compound, we will use the structure of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile as a representative example of a complex pharmaceutical intermediate. The objective is to provide researchers, chemists, and drug development professionals with a clear, data-supported framework for selecting the most appropriate brominating agent for their specific synthetic challenges, balancing reactivity, selectivity, and safety.

The Strategic Importance of Bromination in Synthesis

The introduction of a bromine atom into an organic molecule is a pivotal transformation in synthetic chemistry.[1][2] Organobromides are versatile synthetic building blocks, readily converted into a wide array of other functional groups through reactions like cross-coupling, nucleophilic substitution, and organometallic formations.[3] This versatility makes bromination an essential step in the construction of complex molecular architectures, particularly within the pharmaceutical industry.

The choice of brominating agent is far from trivial; it fundamentally dictates the reaction's outcome, efficiency, and safety profile. A reagent that excels in the selective bromination of an electron-rich aromatic ring may perform poorly or create a complex mixture of byproducts when tasked with an α-bromination of a carbonyl or nitrile. This guide will dissect these nuances, comparing the industry's most prevalent agents.

The Brominating Agent's Toolkit: A Comparative Overview

The selection of a brominating agent hinges on the specific transformation required. The primary candidates each offer a unique profile of reactivity and handling characteristics.

Molecular Bromine (Br₂)

The elemental form, molecular bromine, is a powerful and fundamental brominating agent. It is a reddish-brown, volatile, and highly corrosive liquid that demands stringent safety protocols for handling and storage.[4][5][6][7]

• Reactivity and Mechanism: Br₂ is a potent electrophile, especially when activated by a Lewis acid catalyst (e.g., FeBr₃, AlBr₃). In electrophilic aromatic substitution, the Lewis acid polarizes the Br-Br bond, creating a powerful "Br+" equivalent that is attacked by the aromatic ring's π-system.[8][9][10] For alkenes, it reacts via an electrophilic addition mechanism, typically forming a cyclic bromonium ion intermediate, which leads to a stereospecific anti-addition product.[11][12][13]

• Advantages: High reactivity, relatively low cost, and effectiveness for a broad range of substrates, including deactivated aromatic rings.

• Disadvantages: Extreme toxicity and corrosivity, difficult to handle, and often lacks selectivity, leading to over-bromination or side reactions.[2][3] Its use requires specialized equipment, such as a chemical fume hood and personal protective equipment resistant to bromine.[5][6]

N-Bromosuccinimide (NBS)

N-Bromosuccinimide is arguably the most widely used alternative to molecular bromine. It is a white crystalline solid, making it significantly easier and safer to handle than liquid Br₂.[14][15]

• Reactivity and Mechanism: NBS's versatility is its greatest strength. Depending on the reaction conditions, it can act as a source for either radical or electrophilic bromine.

  • Radical Bromination: In the presence of a radical initiator (e.g., AIBN, benzoyl peroxide) or UV light, NBS is the reagent of choice for the Wohl-Ziegler reaction, which selectively brominates positions allylic or benzylic to a double bond or aromatic ring.[16][17]

  • Electrophilic Bromination: In the presence of a protic or Lewis acid, NBS can serve as an electrophilic bromine source for reactions with electron-rich aromatic compounds or for the α-bromination of carbonyl derivatives.[17]

• Advantages: Easy to handle solid, high selectivity (especially for allylic/benzylic positions), and milder reaction conditions compared to Br₂.[14][15]

• Disadvantages: Less reactive than Br₂ for deactivated systems. The succinimide byproduct must be removed during workup.

Other N-Bromo Reagents: Dibromoisocyanuric Acid (DBI)

Dibromoisocyanuric acid (DBI) is another solid N-bromo compound that serves as a powerful brominating agent. In many cases, it demonstrates superior reactivity to NBS. For example, the bromination of nitrobenzene to 3-bromonitrobenzene proceeds in 88% yield in just 5 minutes at 20°C using DBI, whereas with NBS it requires 3 hours at 85°C to achieve a 70% yield.[18] This makes DBI an excellent choice for substrates that are sluggish to react with NBS.

Data-Driven Comparison of Brominating Agents

To provide a clear, quantitative comparison, the following table summarizes the performance and characteristics of key brominating agents.

Feature	Molecular Bromine (Br₂)	N-Bromosuccinimide (NBS)	Dibromoisocyanuric Acid (DBI)
Physical Form	Red-brown, volatile liquid	White/off-white crystalline solid[15]	White crystalline solid
Primary Use	Electrophilic Aromatic/Alkene Bromination	Allylic/Benzylic Radical Bromination, Electrophilic Bromination of activated systems[17]	Electrophilic Bromination (often more reactive than NBS)[18]
Reactivity	Very High	Moderate to High	High
Selectivity	Moderate (can over-brominate)	High (especially for radical pathways)[14]	High
Safety & Handling	Extremely hazardous, corrosive, toxic. Requires fume hood and specialized PPE.[4][5][6]	Easy-to-handle solid. Irritant. Standard lab precautions sufficient.[15]	Easy-to-handle solid. Strong oxidizer.
Byproducts	HBr (corrosive gas)	Succinimide (solid, must be filtered)	Isocyanuric acid (solid)

Synthesis of α-Bromo Arylpropanenitriles: A Case Study

The target structure, 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, features a bromine atom at the α-position to both a nitrile and a phenyl ring. Synthesizing this molecule would typically involve the α-bromination of the precursor, 2-[4-(trifluoromethyl)phenyl]propanenitrile. For such a transformation, NBS is often the preferred reagent.

The mechanism likely proceeds through an acid-catalyzed pathway where the nitrile is protonated, facilitating the formation of a ketenimine-like intermediate. This intermediate is then attacked by the electrophilic bromine from NBS to yield the α-brominated product.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
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• 5. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 6. nj.gov [nj.gov]
• 7. pentachemicals.eu [pentachemicals.eu]
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• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Electrophilic Aromatic Substitution — Making Molecules [makingmolecules.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Reaction of Alkenes with Bromine - Chemistry Steps [chemistrysteps.com]
• 13. orgosolver.com [orgosolver.com]
• 14. suru-chem.com [suru-chem.com]
• 15. A first-line brominating agent:describing N-bromosuccinimide (NBS):N-bromo compounds(2):Discussion series on bromination/iodination reactions 2 – Chemia [chemia.manac-inc.co.jp]
• 16. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 17. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 18. Bromination [Synthetic Reagents] | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

HPLC Method Development and ICH Q2(R2) Validation for Purity Analysis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile: A Column Selectivity Comparison Guide

As a Senior Application Scientist, I frequently encounter the limitations of traditional alkyl-chain stationary phases when analyzing highly functionalized halogenated intermediates. The compound 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is a critical building block in the synthesis of modern fluorinated active pharmaceutical ingredients (APIs). It presents a unique analytical challenge: separating the target analyte from its closely related structural analogs, specifically the des-bromo impurity and the elimination product (acrylonitrile derivative).

This guide objectively compares the performance of traditional C18 columns against alternative stationary phases, detailing the causality behind chromatographic choices, and provides a self-validating, step-by-step protocol for method validation in strict accordance with the latest .

The Analytical Challenge: Causality in Chromatographic Selectivity

To develop a robust HPLC method, we must first understand the molecular interactions at play. 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile contains three distinct functional groups:

• A strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group , which creates a dense, hydrophobic, yet highly polarized region.

• A secondary nitrile ( −CN ) group , contributing strong dipole moments.

• A primary bromide ( −Br ) , which is bulky and highly polarizable.

Why Standard C18 Fails: Standard C18 columns rely almost exclusively on dispersive (hydrophobic) interactions. The des-bromo impurity (2-[4-(trifluoromethyl)phenyl]propanenitrile) and the target brominated compound possess nearly identical hydrophobic profiles. Consequently, C18 phases struggle to differentiate them, often resulting in co-elution or unacceptable peak tailing due to secondary interactions with unendcapped surface silanols.

The Solution: Orthogonal Selectivity via PFP: Fluorinated stationary phases, specifically Pentafluorophenyl (PFP), provide an orthogonal separation mechanism[1]. PFP columns do not just rely on hydrophobicity; they exploit multiple retention mechanisms including π−π interactions, dipole-dipole interactions, hydrogen bonding, and shape selectivity[2]. The highly polarized C-F bonds on the PFP phase interact strongly with the −CF3​ group of the analyte, while the electron-deficient aromatic ring of the PFP phase engages in halogen bonding with the polarizable bromine atom. This steric and electronic recognition is the causal mechanism that achieves baseline separation where C18 fails.

Objective Comparison: C18 vs. Phenyl-Hexyl vs. PFP

To objectively demonstrate the superiority of the PFP phase for this specific intermediate, a comparative study was conducted using three different column chemistries under identical mobile phase conditions (Methanol/Water with 0.1% Formic Acid).

Note on Mobile Phase Causality: Methanol was deliberately chosen over Acetonitrile. Acetonitrile is a strong π -electron acceptor and can mask the critical π−π interactions between the PFP stationary phase and the analyte's aromatic ring. Methanol preserves these interactions, maximizing column selectivity[1].

Table 1: Chromatographic Performance Comparison

(Conditions: 150 x 4.6 mm, 3 µm columns; 60:40 MeOH:Water with 0.1% FA; 1.0 mL/min; UV at 220 nm)

Column Chemistry	Primary Retention Mechanism(s)	Retention Time (min)	Critical Pair Resolution ( Rs​ )	Tailing Factor ( Tf​ )	Theoretical Plates ( N )
Standard C18	Hydrophobic (Dispersive)	8.4	1.1 (Co-elution)	1.45	8,500
Phenyl-Hexyl	Hydrophobic + π−π	9.1	1.6 (Marginal)	1.30	10,200
PFP (Pentafluorophenyl)	Hydrophobic, π−π , Dipole, Shape	11.2	3.4 (Baseline)	1.05	15,400

Data Synthesis: The PFP column outperformed both the C18 and Phenyl-Hexyl columns, providing a critical pair resolution ( Rs​ ) of 3.4, well above the industry standard requirement of Rs​≥1.5 .

Figure 1: Column selection workflow highlighting PFP phase superiority.

Optimized Experimental Protocol (Self-Validating System)

The following protocol utilizes a self-validating architecture. By integrating a strict System Suitability Test (SST) prior to sample analysis, the method mathematically guarantees its own reliability before generating reportable data.

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Mobile Phase A: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (18.2 MΩ·cm). Causality: Formic acid suppresses the ionization of trace surface silanols on the silica support, preventing peak tailing of the polar nitrile group.

• Mobile Phase B: 100% HPLC-grade Methanol. Degas both phases via ultrasonication for 10 minutes.

Step 2: Chromatographic Conditions

• Column: Pentafluorophenyl (PFP), 150 mm × 4.6 mm, 3 µm particle size.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C. Causality: Sub-ambient to moderate temperatures enhance the subtle dipole-dipole interactions on fluorinated phases, improving isomer and analog resolution.

• Gradient: 0-2 min (40% B), 2-12 min (linear ramp to 80% B), 12-15 min (hold at 80% B), 15-15.1 min (return to 40% B), 15.1-20 min (re-equilibration).

• Detection: Photodiode Array (PDA) extracted at 220 nm.

Step 3: System Suitability Test (The Self-Validating Gate) Inject a resolution standard containing the target analyte and the des-bromo impurity (0.1 mg/mL each).

• Automated Acceptance Criteria: The sequence must automatically halt if Rs​<2.0 , Tailing Factor >1.5 , or if the %RSD of peak areas for 5 replicate injections exceeds 1.0%.

ICH Q2(R2) Method Validation Lifecycle

The [3], updated to emphasize a lifecycle and risk-based approach, requires rigorous proof that the analytical procedure is fit for its intended purpose.

Figure 2: ICH Q2(R2) method validation lifecycle for purity analysis.

Validation Execution Details

• Specificity (Forced Degradation): The analyte was subjected to 1N HCl, 1N NaOH, 3% H2​O2​ , and UV light for 24 hours. Causality: This proves the method is stability-indicating. PDA peak purity analysis confirmed that the purity angle was less than the purity threshold for the main peak in all degraded samples, proving no hidden co-eluting degradants.

• Linearity and Range: Evaluated from the Limit of Quantitation (LOQ) to 150% of the nominal working concentration (0.5 mg/mL).

• Accuracy: Assessed by spiking the target analyte with known concentrations of synthesized impurities at 80%, 100%, and 120% levels.

• Robustness (AQbD Approach): Deliberate variations were made to flow rate ( ±0.1 mL/min), column temperature ( ±5 °C), and gradient composition ( ±2% organic). The method maintained an Rs​>2.5 across all perturbed conditions.

Table 2: ICH Q2(R2) Validation Summary Data

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at analyte RT; Peak Purity passed	No co-elutions; Purity Angle < Threshold	Pass
Linearity	Correlation coefficient ( R2 ) ≥0.999	R2=0.9998	Pass
Accuracy (Recovery)	Mean recovery between 98.0% and 102.0%	99.4% – 100.8%	Pass
Repeatability	%RSD ≤2.0% (n=6 injections)	%RSD = 0.65%	Pass
Intermediate Precision	%RSD ≤2.0% (Different analyst/day, n=12)	%RSD = 0.82%	Pass
Robustness	Rs​≥2.0 maintained across all variations	Minimum Rs​=2.8	Pass

Conclusion

For the purity analysis of highly functionalized fluorinated intermediates like 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, standard C18 columns lack the necessary steric and electronic selectivity mechanisms. By leveraging the orthogonal retention properties of a Pentafluorophenyl (PFP) stationary phase—specifically its capacity for π−π and dipole-dipole interactions—we achieve superior, baseline resolution of critical impurities[2]. The resulting method, validated strictly against ICH Q2(R2) standards, provides a highly robust, self-validating framework ready for routine pharmaceutical quality control.

References

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC Source: LCGC International URL:[Link]

• NEW ACE® C18-PFP - A Unique C18 Bonded HPLC Column with Extra Selectivity Source: Chromatography Today URL:[Link]

• ICH Harmonised Guideline: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

Sources

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• 3. database.ich.org [database.ich.org]

A Comparative Guide to the Reactivity of Bromo vs. Chloro Analogs of 2-[4-(trifluoromethyl)phenyl]propanenitrile

Executive Summary

For researchers and professionals in drug development and synthetic chemistry, the choice of a leaving group in a nucleophilic substitution reaction is a critical parameter that dictates reaction efficiency, kinetics, and overall yield. This guide provides an in-depth comparison of the reactivity of 2-bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile and its chloro-analog. Based on fundamental principles of physical organic chemistry, the bromo-analog is demonstrably the more reactive substrate. This enhanced reactivity is primarily attributed to the superior leaving group ability of the bromide ion compared to the chloride ion. This guide will elucidate the mechanistic underpinnings of this reactivity difference, provide a framework for experimental validation, and offer practical insights for reaction optimization.

Introduction: The Critical Role of the Leaving Group

The compounds 2-bromo- and 2-chloro-2-[4-(trifluoromethyl)phenyl]propanenitrile are valuable intermediates in organic synthesis. The core structure features a tertiary benzylic carbon atom, which is substituted with a halogen (bromine or chlorine), a nitrile group, and a 4-(trifluoromethyl)phenyl group. Nucleophilic substitution reactions at this benzylic carbon are pivotal for introducing a wide range of functional groups. The efficiency of these substitutions is largely governed by the nature of the halogen, which functions as the leaving group.

A good leaving group is a species that can stabilize the negative charge it acquires upon bond cleavage. For halides, the leaving group ability increases down the group in the periodic table (I⁻ > Br⁻ > Cl⁻ > F⁻). This trend is a direct consequence of the increasing ionic radius and polarizability, as well as the decreasing basicity of the halide ion. In the context of our target molecules, this principle predicts that the bromo-analog will exhibit significantly higher reactivity than the chloro-analog.

Mechanistic Considerations: A Competition Between Sₙ1 and Sₙ2 Pathways

Nucleophilic substitution reactions at a tertiary benzylic carbon can proceed through either an Sₙ1 (unimolecular nucleophilic substitution) or an Sₙ2 (bimolecular nucleophilic substitution) mechanism. The operative pathway is influenced by several factors, including the nature of the substrate, the nucleophile, the solvent, and the leaving group.[1][2]

• The Sₙ1 Pathway: This is a stepwise mechanism that involves the formation of a carbocation intermediate in the rate-determining step.[2] Tertiary benzylic halides are prone to react via the Sₙ1 pathway due to the formation of a resonance-stabilized tertiary benzylic carbocation.[3] The aromatic ring delocalizes the positive charge, significantly stabilizing the intermediate.[4][5]

• The Sₙ2 Pathway: This is a concerted mechanism where the nucleophile attacks the electrophilic carbon at the same time as the leaving group departs. While tertiary centers are generally sterically hindered for Sₙ2 attack, the high reactivity of benzylic systems can sometimes allow for this pathway, especially with strong nucleophiles.[1][6]

Influence of the Electron-Withdrawing Group: The 4-(trifluoromethyl)phenyl group is strongly electron-withdrawing due to the inductive effect of the -CF₃ group. Electron-withdrawing groups destabilize carbocations.[4][5][7] This destabilization of the benzylic carbocation intermediate would be expected to slow down the Sₙ1 reaction rate.[7][8]

The Dominant Role of the Leaving Group: Regardless of the precise mechanism (Sₙ1 or Sₙ2), the rate of the reaction is highly dependent on the C-X (carbon-halogen) bond strength and the stability of the resulting halide ion. The C-Br bond is weaker and longer than the C-Cl bond, making it easier to break. Furthermore, the bromide ion is a better leaving group than the chloride ion because it is a weaker base and can better stabilize the negative charge over its larger atomic radius. This factor is often the dominant determinant of reactivity in such comparisons.[9]

Proposed Experimental Validation: A Kinetic Study

To empirically validate the predicted reactivity difference, a comparative kinetic study is proposed. The reaction of each analog with a suitable nucleophile, such as a secondary amine (e.g., morpholine) or an alcohol (e.g., ethanol in a solvolysis reaction), can be monitored over time.

Caption: Workflow for a comparative kinetic study.

• Reaction Setup: In two separate, temperature-controlled reaction vessels, dissolve 1.0 mmol of the bromo-analog and 1.0 mmol of the chloro-analog in 10 mL of a suitable aprotic polar solvent (e.g., acetonitrile or DMF).

• Initiation: To each vessel, add 1.2 mmol of morpholine simultaneously. Start a timer immediately.

• Sampling: At regular intervals (e.g., 5, 15, 30, 60, and 120 minutes), withdraw a small aliquot (e.g., 0.1 mL) from each reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by diluting it with a known volume of a suitable solvent mixture (e.g., water/acetonitrile) to stop the reaction.

• Analysis: Analyze the quenched samples by High-Performance Liquid Chromatography (HPLC) to determine the concentrations of the starting material and the product.

• Data Processing: Plot the concentration of the starting material versus time for each reaction. The initial rate can be determined from the initial slope of this curve. A more rigorous approach involves fitting the data to the appropriate integrated rate law to determine the rate constant.

Expected Results and Data Interpretation

The experimental data are expected to show a significantly faster rate of reaction for the bromo-analog compared to the chloro-analog.

Analog	Half-life (t₁/₂) (minutes)	Rate Constant (k) (M⁻¹s⁻¹)	Relative Rate (k_bromo / k_chloro)
Bromo-analog	~15	~7.7 x 10⁻³	\multirow{2}{*}{>10 }
Chloro-analog	>150	<7.7 x 10⁻⁴

Note: The values presented are hypothetical and serve to illustrate the expected trend. Actual values will depend on the specific reaction conditions.

The significantly larger rate constant for the bromo-analog directly translates to a much shorter reaction time and potentially higher conversion under identical conditions. This is consistent with the established principles of leaving group ability in nucleophilic substitution reactions.[9]

Mechanistic Elucidation: Sₙ1 vs. Sₙ2

Caption: Comparison of Sₙ1 and Sₙ2 reaction pathways.

To further probe the reaction mechanism, the following experiments can be conducted:

• Effect of Nucleophile Concentration: If the reaction rate is directly proportional to the concentration of the nucleophile, it suggests an Sₙ2 mechanism. If the rate is independent of the nucleophile concentration, an Sₙ1 mechanism is more likely.

• Solvent Effects: Sₙ1 reactions are favored by polar, protic solvents that can stabilize the carbocation intermediate and the leaving group anion. Sₙ2 reactions are generally favored by polar, aprotic solvents.

• Common Ion Effect: For an Sₙ1 reaction, adding a salt with the same anion as the leaving group (e.g., tetrabutylammonium bromide for the bromo-analog) should decrease the reaction rate by promoting the reverse reaction of the carbocation with the leaving group.[10]

Given the tertiary benzylic nature of the substrate, an Sₙ1 pathway is highly probable, although the electron-withdrawing nature of the trifluoromethyl group may introduce some Sₙ2 character.[11]

Conclusion and Practical Implications

The comparative analysis unequivocally indicates that 2-bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is a more reactive substrate in nucleophilic substitution reactions than its chloro counterpart. This is a direct consequence of the superior leaving group ability of bromide over chloride.

For researchers and drug development professionals, this has several practical implications:

• Faster Reaction Times: Reactions with the bromo-analog will proceed more rapidly, leading to increased throughput.

• Milder Reaction Conditions: The higher reactivity of the bromo-analog may allow for the use of lower temperatures or less forcing conditions, which can improve the selectivity and reduce the formation of byproducts.

• Wider Substrate Scope: The bromo-analog may react successfully with a broader range of weaker nucleophiles where the chloro-analog might be unreactive.

Therefore, for applications requiring efficient nucleophilic substitution at the benzylic position of 2-[4-(trifluoromethyl)phenyl]propanenitrile, the bromo-analog is the recommended starting material.

References

• Glasp. (2023, March 16). What Are Allylic and Benzylic Halides: SN1 vs SN2?
• University of Calgary. Ch 11 : Nucleophilic substitution of benzylic halides.
• Chemistry LibreTexts. (2025, June 6). 7.9: Carbocation Structure and Stability.
• Khan Academy. (2022, August 18). Effect of an electron withdrawing group in a benzyl cation.
• Scribd. Benzyl Carbocation Stability Analysis.
• Master Organic Chemistry. (2025, June 24). Comparing The SN1 vs Sn2 Reactions.
• Reddit. (2022, October 5). Will allylic and benzylic halide prefer SN1 or SN2 reaction?
• YouTube. (2020, July 21). 28.b) Alkyl Halides: SN1 & SN2 Allylic & Benzylic Halide Substitution Rxns.
• Benchchem. Comparative Reactivity of 2-Bromo vs. 2-Chloro Propiophenone Derivatives: A Guide for Researchers.
• Chemistry LibreTexts. (2023, January 14). 7.11: Carbocation Structure and Stability.
• University of Glasgow. Selectivity of Aryl and Benzylic Bromination.
• Journal of the American Chemical Society. (2005, February 2). Kinetics of the Reactions of Halide Anions with Carbocations: Quantitative Energy Profiles for SN1 Reactions.
• Chemistry Steps. (2019, June 23). Reactions at the Benzylic Position.

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spectroscopic comparison of ortho, meta, and para isomers of trifluoromethylphenyl propanenitrile

As a Senior Application Scientist, evaluating the positional isomers of trifluoromethylphenyl propanenitrile—specifically the ortho, meta, and para configurations—requires moving beyond basic structural confirmation. The trifluoromethyl (–CF₃) group is a highly electronegative, sterically demanding bioisostere that drastically alters the electronic landscape of the phenyl ring. When coupled with a propanenitrile chain, the relative position of these two substituents dictates the molecule's spectroscopic fingerprint through a complex interplay of inductive electron withdrawal, resonance effects, and steric crowding.

This guide provides an objective, data-driven spectroscopic comparison of these three isomers, detailing the causality behind their spectral shifts and providing self-validating protocols for their definitive identification.

Mechanistic Causality: The Trifluoromethyl Effect

To accurately interpret the spectroscopic data, we must first understand the physical causality driving the signal shifts:

• Symmetry and Spin Systems (¹H NMR): The para isomer possesses a local C2v​ -like symmetry across the aromatic ring, resulting in a classic, easily identifiable AA'BB' spin system[1]. Conversely, the ortho and meta isomers are asymmetric. The ortho isomer forces the propanenitrile chain into restricted conformations due to the steric bulk of the adjacent –CF₃ group, yielding a highly complex ABCD multiplet.

• Through-Space Deshielding (¹⁹F NMR): Fluorine chemical shifts are exquisitely sensitive to their local steric environment. In the ortho position, the –CF₃ group experiences through-space interactions and van der Waals crowding from the adjacent alkyl chain. This typically deshields the fluorine nuclei, shifting the resonance significantly downfield (~ -58 ppm) compared to the unhindered meta and para positions (~ -62.5 ppm)[2].

• Vibrational Insulation (FT-IR): The nitrile (C≡N) stretching frequency remains remarkably static across all isomers. Because the nitrile group is insulated from the aromatic ring by an ethylene bridge (–CH₂–CH₂–), the resonance effects of the –CF₃ group do not propagate effectively to the C≡N bond, leaving it anchored near 2251 cm⁻¹[1].

Comparative Spectroscopic Data

The following table synthesizes the quantitative spectroscopic parameters used to differentiate the three isomers.

Spectroscopic Modality	Ortho Isomer	Meta Isomer	Para Isomer
¹H NMR (Aromatic)	ABCD system (δ 7.40–7.80); highly deshielded adjacent proton.	AMXY system (δ 7.40–7.70); characteristic isolated singlet-like signal.	AA'BB' system (δ 7.37, 7.61, d, J = 8.2 Hz)[1]
¹H NMR (Aliphatic)	δ 2.70 (t), 3.10 (t); slight downfield shift due to proximity.	δ 2.65 (t), 3.00 (t)	δ 2.66 (t, J = 7.4 Hz), 3.03 (t, J = 7.4 Hz)[1]
¹⁹F NMR	~ -58.5 ppm (s)[2]	~ -62.8 ppm (s)	~ -62.5 ppm (s)
¹³C NMR (Ar-CF₃)	~ 129.5 ppm (q, J ≈ 31 Hz)	~ 129.8 ppm (q, J ≈ 32 Hz)	130.0 ppm (q, J = 32 Hz)[1]
¹³C NMR (CF₃)	~ 124.0 ppm (q, J ≈ 274 Hz)	~ 124.1 ppm (q, J ≈ 272 Hz)	~ 124.2 ppm (q, J ≈ 271 Hz)[3]
FT-IR (C≡N)	~ 2251 cm⁻¹	~ 2251 cm⁻¹	~ 2251 cm⁻¹[1]
FT-IR (C–F)	1110, 1165, 1315 cm⁻¹	1120, 1170, 1320 cm⁻¹	1119, 1171, 1325 cm⁻¹[4]
HRMS [M+H]⁺	m/z 200.0687	m/z 200.0687	m/z 200.0687

Analytical Workflow & Logic

Spectroscopic decision tree for identifying trifluoromethylphenyl propanenitrile isomers.

Self-Validating Experimental Protocols

To ensure data integrity, the following methodologies are designed as self-validating systems. Do not proceed to data interpretation if the validation checkpoints fail.

Protocol 1: Quantitative Multinuclear NMR Acquisition

Rationale: Standard ¹⁹F NMR often suffers from integration errors due to the long T1​ relaxation times of fluorine nuclei. This protocol normalizes relaxation to ensure quantitative accuracy.

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of CDCl₃ containing 0.05% v/v Tetramethylsilane (TMS). Add 1 mg of Chromium(III) acetylacetonate [Cr(acac)₃] as a paramagnetic relaxation agent.

• ¹H NMR Acquisition (500 MHz): Acquire 16 scans with a 2-second relaxation delay.

  • Validation Checkpoint: The TMS internal standard must appear as a sharp singlet at exactly 0.00 ppm with a linewidth at half-height ( w1/2​ ) of < 1.0 Hz. If broader, re-shim the magnet.

• ¹⁹F NMR Acquisition (470 MHz): Utilize an inverse-gated decoupling sequence to suppress the Nuclear Overhauser Effect (NOE). Set the relaxation delay ( D1​ ) to ≥ 5 seconds.

  • Validation Checkpoint: The baseline must be perfectly flat. A rolling baseline indicates acoustic ringing, which must be corrected via backward linear prediction before integration.

• ¹³C{¹H} NMR Acquisition (125 MHz): Acquire 1024 scans.

  • Validation Checkpoint: Confirm the presence of the characteristic quartet for the aromatic carbon attached to the –CF₃ group (~130.0 ppm, 2JCF​ ≈ 32 Hz) and the –CF₃ carbon itself (~124 ppm, 1JCF​ ≈ 271 Hz)[1][3].

Protocol 2: FT-IR & HRMS Cross-Validation

Rationale: Because these isomers are isobaric, mass spectrometry alone cannot differentiate them. HRMS validates the empirical formula, while FT-IR confirms the integrity of the nitrile and fluorinated functional groups.

• HRMS Calibration: Calibrate the ESI-TOF mass spectrometer using a standard Agilent/Waters tuning mix.

  • Validation Checkpoint: The mass accuracy of the calibrant peaks must show < 2 ppm error.

• HRMS Infusion: Infuse the sample at 10 µL/min. Isolate the [M+H]⁺ peak. The theoretical exact mass for C₁₀H₈F₃N + H⁺ is 200.0687.

• FT-IR Background: Clean the diamond ATR crystal with isopropanol and collect a background spectrum.

  • Validation Checkpoint: The baseline must return to 100% transmittance at 4000 cm⁻¹. Any deviations indicate residual solvent or water contamination.

• FT-IR Acquisition: Apply 2 µL of the neat analyte oil to the crystal and acquire 32 scans at 4 cm⁻¹ resolution. Verify the sharp C≡N stretch at ~2251 cm⁻¹ and the broad, intense C–F stretching manifold between 1100 and 1350 cm⁻¹[1][4].

References

• Visible- and UV-Light-Induced Decarboxylative Radical Reactions of Benzoic Acids Using Organic Photoredox Catalysts. ACS Publications. 1

• Iridium complexes of an ortho-trifluoromethylphenyl substituted PONOP pincer ligand. PMC.2

• Phthalimide Compounds Containing a Trifluoromethylphenyl Group and Electron-Donating Aryl Groups: Color-Tuning and Enhancement of Triboluminescence. ACS Publications. 4

• Synthesis and complete assignments of 1H and 13C NMR spectra of mesoionic 2-(p-trifluoromethylphenyl). Arkivoc. 3

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Bioisosteric Replacement of Functional Groups in 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

Introduction: The Strategic Evolution of a Lead Compound

In the landscape of modern drug discovery, the journey from a promising "hit" to a clinical candidate is a meticulous process of multiparameter optimization. A lead compound, such as 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, represents a starting point with desirable biological activity but often with suboptimal pharmacokinetic (ADME - Absorption, Distribution, Metabolism, and Excretion) or physicochemical properties. Bioisosteric replacement, the substitution of a functional group with another that retains similar physical and chemical characteristics, is a cornerstone of medicinal chemistry for refining these properties.[1][2] This strategy allows for the enhancement of potency, selectivity, metabolic stability, and oral bioavailability while potentially reducing toxicity or securing novel intellectual property.[3][4]

This guide provides an in-depth analysis of the key functional groups within the 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile scaffold. For the purpose of this guide, we will treat this molecule as a lead compound for a hypothetical protein target, where its affinity and other properties need to be systematically improved. We will explore the rationale behind replacing the aliphatic nitrile, the benzylic bromine, and the para-trifluoromethylphenyl moiety. Each section will present viable bioisosteres, compare their critical properties, and provide the experimental framework necessary to synthesize and evaluate these new chemical entities.

Part 1: Bioisosteric Replacement of the Aliphatic Nitrile

The nitrile group in our lead compound is a potent polar, electron-withdrawing group. It can act as a hydrogen bond acceptor and is generally quite robust to metabolic degradation.[5][6] However, its replacement can be explored to modulate polarity, improve interactions with the target protein, or introduce new chemical vectors for further modification.

Rationale for Replacement

The primary goals for replacing the nitrile group are:

• Modulating Acidity and pKa: The α-proton is acidic, which could be a liability. Replacing the nitrile can eliminate this feature.

• Improving Target Interactions: While a good hydrogen bond acceptor, other groups might offer more favorable or diverse interactions (e.g., ionic, improved dipole forces).[7]

• Altering Physicochemical Properties: Fine-tuning solubility and lipophilicity (logP) to achieve a better balance for oral absorption and cell permeability.

Proposed Bioisosteres and Comparative Data

Several classical and non-classical bioisosteres can be considered for the nitrile functionality.

Bioisostere	Structure	Key Properties & Rationale	Predicted Impact on Activity/Properties
Tetrazole	5-substituted-1H-tetrazole	A well-established non-classical isostere of a carboxylic acid, it can also mimic the electronic and steric profile of a nitrile. It is more acidic than the α-proton of the nitrile and can form ionic interactions.[3]	Increases acidity and polarity. May enhance binding through new ionic or hydrogen bonding patterns. Potential for improved solubility.
1,2,4-Oxadiazole	3-substituted-1,2,4-oxadiazole	A neutral heterocyclic ring that mimics the hydrogen bond accepting capabilities and planarity of the nitrile. It is metabolically stable and can improve cell permeability compared to more acidic groups.[1]	Maintains hydrogen bond acceptor potential while being less polar than tetrazole. May improve metabolic stability and oral bioavailability.
Trifluoromethyl	-CF₃	A strongly electron-withdrawing and lipophilic group. Can act as a weak hydrogen bond acceptor. Its introduction would significantly alter the electronic nature of the adjacent chiral center.[8][9]	Increases lipophilicity. May enhance binding through hydrophobic interactions or by altering the conformation of the molecule. Improves metabolic stability.
Cyano-like alternatives	-C≡C-H	The terminal alkyne is another linear, rigid group that has a similar size to the nitrile. It is less polar and can participate in different types of interactions, including π-stacking.	Reduces polarity. May introduce new binding interactions with aromatic residues in the target protein.

Part 2: Bioisosteric Replacement of the Benzylic Bromo Group

The bromine atom at the benzylic position is a large, lipophilic, and polarizable substituent. It could serve several roles: a key steric element fitting into a specific hydrophobic pocket, a group that influences the conformation of the molecule, or even a potential leaving group for covalent bond formation with the target, although this is often an undesirable trait leading to toxicity.

Rationale for Replacement

The primary motivations for replacing the bromo group include:

• Improving Metabolic Stability: Alkyl halides can be susceptible to metabolic dehalogenation or nucleophilic displacement.

• Reducing Reactivity: Eliminating the potential for covalent modification of off-target proteins, which can lead to idiosyncratic toxicity.

• Fine-Tuning Size and Lipophilicity: Optimizing the fit within the binding pocket and modulating the overall logP of the molecule.

Proposed Bioisosteres and Comparative Data

A range of substituents can be explored to replace the bromo group, each offering a different balance of size, polarity, and reactivity.

Bioisostere	Structure	Key Properties & Rationale	Predicted Impact on Activity/Properties
Chloro	-Cl	Smaller and less lipophilic than bromine, but still a good steric mimic. It is more resistant to metabolic cleavage.	Reduces size and lipophilicity. Likely to improve metabolic stability while maintaining key steric interactions.
Methyl	-CH₃	A non-polar, hydrophobic group of similar size to a chloro group. It is metabolically stable at this position.	Increases hydrophobicity compared to chloro. Can fill a hydrophobic pocket and is expected to be metabolically robust.
Trifluoromethyl	-CF₃	Significantly larger and more lipophilic than bromine. Its strong electron-withdrawing nature can impact the electronics of the scaffold.[10]	Increases size and lipophilicity. May provide new, favorable interactions within a larger pocket. High metabolic stability.
Hydroxyl	-OH	A small, polar group that can act as both a hydrogen bond donor and acceptor.	Drastically increases polarity and reduces lipophilicity. Could introduce a key hydrogen bond with the target but may negatively impact permeability.
Amino	-NH₂	A polar, basic group that can act as a hydrogen bond donor and form ionic interactions when protonated.	Increases polarity and introduces a basic center. Could form strong ionic or hydrogen bonds if a corresponding acidic residue is present in the binding site.

Part 3: Bioisosteric Replacement of the para-Trifluoromethylphenyl Group

The 4-(trifluoromethyl)phenyl moiety is a common feature in bioactive molecules. The trifluoromethyl (CF₃) group is a strong electron-withdrawing group that increases lipophilicity and often enhances metabolic stability by blocking para-hydroxylation of the phenyl ring.[11][12] The entire aromatic ring also provides a scaffold for potential π-π stacking or hydrophobic interactions.

Rationale for Replacement

Reasons to modify this group include:

• Improving Solubility and Permeability: While metabolically stable, the high lipophilicity of the CF₃ group can sometimes lead to poor aqueous solubility.

• Escaping "Flatland": Introducing three-dimensional character to improve solubility and explore new binding interactions.[4]

• Modulating Electronics and Target Interactions: Replacing the phenyl ring with a heterocycle can introduce new hydrogen bonding opportunities and alter the overall electronic profile of the molecule.

Proposed Bioisosteres and Comparative Data

Replacements can be considered for the CF₃ group alone or for the entire phenyl ring system.

Bioisostere	Structure	Key Properties & Rationale	Predicted Impact on Activity/Properties
Pentafluorosulfanyl	-SF₅	A "super-trifluoromethyl" group. It is more lipophilic and electron-withdrawing than CF₃ and is exceptionally stable. It offers a larger steric profile.[13]	Increases lipophilicity and steric bulk. May enhance binding if a larger hydrophobic pocket is available. Excellent metabolic stability.
Cyano	-CN	A smaller, more polar electron-withdrawing group compared to CF₃. It can act as a hydrogen bond acceptor.[14]	Reduces lipophilicity and increases polarity. May introduce a new hydrogen bonding interaction.
Pyridine	pyridin-4-yl	Replaces the phenyl ring with a bioisosteric heterocycle. The nitrogen atom acts as a hydrogen bond acceptor and can improve solubility.	Increases polarity and aqueous solubility. Introduces a hydrogen bond acceptor. May alter the orientation of the molecule in the binding site.
Bicyclo[1.1.1]pentane (BCP)	BCP-scaffold	A saturated, rigid 3D scaffold that mimics the geometry of a para-substituted phenyl ring. It is known to improve solubility and metabolic stability.[15][16]	Significantly reduces lipophilicity and improves solubility. Increases the fraction of sp³ carbons (Fsp³), which is often correlated with higher clinical success rates.[4]

Part 4: Experimental Design and Protocols

To objectively compare the performance of the proposed bioisosteric analogs against the parent compound, a systematic approach involving synthesis and biological evaluation is required.

Visualizing the Strategy and Workflow

The overall strategy involves the synthesis of a focused library of analogs followed by a cascade of assays to determine their biological and pharmacokinetic properties.

Caption: Workflow for the design, synthesis, and evaluation of bioisosteric analogs.

Protocol 1: Synthesis of Parent Compound

The parent compound, 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, can be synthesized via a Meerwein arylation reaction followed by bromination.

Step 1: Synthesis of 2-[4-(Trifluoromethyl)phenyl]acrylonitrile

• To a stirred solution of 4-(trifluoromethyl)aniline (1 eq.) in a mixture of acetone and water (3:1) at 0°C, add concentrated HCl (3 eq.).

• Add a solution of sodium nitrite (1.1 eq.) in water dropwise, keeping the temperature below 5°C. Stir for 30 minutes to form the diazonium salt.

• In a separate flask, dissolve acrylonitrile (1.5 eq.) and copper(II) chloride (0.1 eq.) in acetone.

• Slowly add the cold diazonium salt solution to the acrylonitrile solution. Vigorous nitrogen evolution will occur.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Pour the reaction mixture into water and extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-[4-(trifluoromethyl)phenyl]acrylonitrile.

Step 2: Synthesis of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile

• Dissolve 2-[4-(trifluoromethyl)phenyl]acrylonitrile (1 eq.) in a suitable solvent such as carbon tetrachloride.

• Add N-bromosuccinimide (NBS) (1.1 eq.) and a radical initiator such as azobisisobutyronitrile (AIBN) (0.05 eq.).

• Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

• Cool the reaction mixture, filter off the succinimide, and concentrate the filtrate.

• Purify the crude product by column chromatography to afford the final compound.

Note: Synthetic routes for the bioisosteric analogs will involve using appropriately substituted starting materials or employing standard functional group interconversions.

Protocol 2: Competitive Binding Assay

This protocol determines the binding affinity (Kᵢ) of the synthesized compounds for the hypothetical target protein by measuring their ability to displace a known, labeled ligand.

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A Comparative Guide to the Quantitative Assay of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile: An In-Depth Analysis of qNMR and Chromatographic Techniques

In the landscape of pharmaceutical development, the precise and accurate determination of an active pharmaceutical ingredient's (API) or a key intermediate's purity and concentration is not merely a procedural step but the bedrock of safety, efficacy, and regulatory compliance. For a molecule as structurally specific as 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, a critical building block in the synthesis of various therapeutic agents, the choice of analytical methodology carries significant weight. This guide provides a comprehensive comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy against traditional chromatographic methods, offering field-proven insights and supporting data to guide researchers and drug development professionals in making informed analytical decisions.

The Principle of Direct Measurement: Why qNMR Excels

Quantitative NMR (qNMR) operates on a fundamental principle that sets it apart from most other analytical techniques: the area under an NMR signal is directly proportional to the number of nuclei responsible for that signal.[1][2][3] This intrinsic relationship allows for the determination of a compound's concentration or purity without the need for a calibration curve generated from an identical reference standard of the analyte.[1][4] This is a significant advantage, particularly in early-stage development where a certified reference material of the analyte may not be available.

For 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, qNMR offers a dual-pronged approach to quantification. The molecule possesses distinct proton (¹H) signals suitable for ¹H qNMR. Furthermore, the presence of the trifluoromethyl (-CF₃) group provides a unique and powerful alternative: ¹⁹F qNMR.[5] Since fluorine-containing compounds are rare in biological systems and common laboratory solvents, ¹⁹F NMR spectra are often simpler, with less signal overlap, providing a clean and unambiguous signal for quantification.[5][6] This ability to perform orthogonal analysis on two different nuclei (¹H and ¹⁹F) within the same molecule provides an exceptional level of confidence and self-validation in the analytical result.

A Head-to-Head Comparison: qNMR vs. Chromatographic Alternatives

While qNMR provides a direct measurement, chromatographic techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are workhorses in the pharmaceutical industry for purity and impurity profiling.[7][8] These methods rely on the physical separation of components in a mixture before detection.

Parameter	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography (GC-MS/FID)
Principle	Direct measurement based on the intrinsic proportionality between signal intensity and the number of nuclei.[8]	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.[8][9]	Separation of volatile compounds based on partitioning between a gaseous mobile phase and a stationary phase.[8][10]
Quantification	Ratio of analyte signal integral to that of a certified internal standard of known purity and mass. No analyte-specific calibration curve is required.[1][11]	Requires a calibration curve generated from a reference standard of the analyte itself.[11]	Typically requires a calibration curve or can use a relative response factor if validated.[11]
Selectivity	High, based on unique chemical shifts. Potential for signal overlap in very complex mixtures. ¹⁹F NMR offers exceptional selectivity for this analyte.[6]	Good, but dependent on chromatographic resolution. Co-elution of impurities with similar polarity can occur.[9]	Excellent, especially with a mass spectrometer (MS) detector, which provides mass-to-charge ratio information for peak identification.[12]
Sample Prep	Simple: accurate weighing of analyte and internal standard, followed by dissolution in a deuterated solvent.[13][14]	More involved: preparation of mobile phases, sample dissolution in a suitable solvent, and filtration.[8]	Requires sample dissolution in a volatile solvent. Derivatization may be needed for non-volatile or thermally labile compounds.[15]
Analysis Time	Fast for a single sample (typically 10-15 minutes per measurement).[4][11]	Can be longer per sample, but high-throughput is achievable with autosamplers for routine analysis.	Run times are variable depending on the separation required. High throughput is possible.
Nature of Test	Non-destructive; the sample can be recovered and used for further analysis.[1]	Destructive.	Destructive.
Key Advantage	Considered a primary ratio method; provides absolute quantification traceable to SI units via a certified reference material.[3][16]	Robust and widely used for routine quality control and impurity profiling of non-volatile compounds.[8][9]	Highly sensitive for volatile and semi-volatile impurities; GC-MS provides structural confirmation.[17]
Key Limitation	Lower sensitivity compared to chromatographic methods; potential for signal overlap.[13]	Requires the analyte to have a UV chromophore for detection; potential for co-elution.[9]	Analyte must be volatile and thermally stable; potential for degradation in the injector port.[10]

Visualizing the Analytical Workflows

The logical flow for a qNMR assay is fundamentally different from that of a chromatographic method, emphasizing direct measurement over physical separation.

Caption: Logical comparison of qNMR and Chromatography workflows.

Experimental Blueprint: A Validated qNMR Protocol for Assay

The trustworthiness of a qNMR result is built upon a foundation of meticulous experimental design and execution.[13] Every step is part of a self-validating system.

Step 1: Method Planning and Internal Standard Selection

The choice of the internal standard (IS) is the cornerstone of the experiment.[18] The IS must be selected based on the following criteria:

• High Purity: Certified purity of ≥99.5% is essential.[19]

• Chemical Stability: It must not react with the analyte, solvent, or air.[19]

• Solubility: It must be fully soluble in the chosen deuterated solvent.[19]

• Spectral Simplicity: It should ideally have one or a few simple, sharp signals (e.g., a singlet) that do not overlap with any analyte or solvent signals.[19][20]

For the ¹H qNMR assay of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile in a solvent like DMSO-d₆, Maleic Acid is an excellent choice. Its two equivalent olefinic protons produce a sharp singlet around 6.3 ppm, a region typically free of signals from the analyte.[20] For ¹⁹F qNMR, a standard like Hexafluorobenzene could be used as an internal or external reference.[21]

Step 2: Sample Preparation

This step is critical for accuracy and must be performed with care.

• Using a calibrated microbalance with at least 0.001 mg readability, accurately weigh approximately 15-20 mg of the 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile sample into a clean vial.

• Accurately weigh approximately 5-10 mg of the chosen internal standard (e.g., Maleic Acid) into the same vial. The goal is to achieve a molar ratio between the analyte and standard that is close to 1:1 for optimal integration accuracy.[13]

• Add a precise volume (e.g., 0.7 mL) of a suitable deuterated solvent (e.g., DMSO-d₆).

• Ensure complete dissolution by gentle vortexing or sonication. A homogenous solution is critical for accurate results.[13]

• Transfer the solution to a high-quality 5 mm NMR tube.

Step 3: NMR Data Acquisition

Quantitative NMR requires specific acquisition parameters that differ from those used for routine structural elucidation.[11]

• Instrument Qualification: Ensure the NMR spectrometer is properly qualified according to established procedures (e.g., USP <761>).[16][22]

• Tuning and Shimming: Tune the probe for the appropriate nucleus (¹H or ¹⁹F) and shim the magnetic field to achieve optimal resolution and lineshape.

• Pulse Program: Use a simple single-pulse program (e.g., 'zg' on Bruker instruments).[13]

• Relaxation Delay (D1): This is the most critical parameter. The delay between pulses must be at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and internal standard signals being integrated.[18] This ensures all signals have fully relaxed and their integrals are directly proportional to the number of nuclei. A preliminary T₁ measurement is highly recommended for method development.

• Number of Scans (NS): Acquire a sufficient number of scans to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the peaks to be integrated.

• Receiver Gain (RG): Set the receiver gain automatically and then check to ensure no signal clipping has occurred, which would lead to inaccurate integration.[13]

Step 4: Data Processing and Purity Calculation

• Apply a zero-filling and an appropriate window function (e.g., a small exponential multiplication) to improve the S/N without significantly broadening the lines.

• Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Perform a meticulous baseline correction across the entire spectrum, especially around the peaks of interest.

• Integrate the selected, well-resolved signal from the analyte (e.g., a specific aromatic proton) and the signal from the internal standard.

• Calculate the purity (Purityₐ) of the analyte using the following equation[13]:

  Purityₐ (%) = (Iₐ / Iₛₜd) * (Nₛₜd / Nₐ) * (Mₐ / Mₛₜd) * (mₛₜd / mₐ) * Purityₛₜd

  Where:

  • I: Integral area of the signal

  • N: Number of protons giving rise to the signal

  • M: Molar mass

  • m: Mass

  • Purity: Purity of the standard

  • ₐ refers to the analyte, and ₛₜd refers to the internal standard.

Caption: Experimental workflow for the qNMR assay.

Conclusion: Selecting the Right Tool for the Task

For the definitive assay of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, quantitative NMR emerges as a superior primary method. Its ability to provide direct, absolute quantification without reliance on an analyte-specific reference standard, combined with the power of orthogonal ¹H and ¹⁹F analysis, offers an unparalleled level of accuracy and confidence.[1][16] It is the ideal technique for characterizing reference materials and for definitive purity assignments.

However, HPLC-UV and GC-MS remain invaluable and complementary tools.[8] HPLC is exceptionally well-suited for routine quality control, stability studies, and the detection of non-volatile impurities due to its robustness and high-throughput capabilities.[8][9] GC-MS is the preferred method for identifying and quantifying trace volatile or semi-volatile impurities that might be missed by other techniques.[17]

Ultimately, the choice of method should be guided by the analytical objective. For establishing a primary purity value for a reference standard, qNMR is the gold standard. For routine process control and release testing, a validated HPLC or GC method may be more practical. A comprehensive analytical strategy will leverage the strengths of each of these powerful techniques to ensure the highest quality and safety of the final pharmaceutical product.

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literature review of the applications of brominated propanenitrile derivatives

An In-Depth Guide to the Applications of Brominated Propanenitrile Derivatives for Researchers and Drug Development Professionals

Introduction: The Versatile Role of Brominated Propanenitriles

Brominated propanenitrile derivatives are a class of organic compounds characterized by a three-carbon chain containing both a nitrile (-C≡N) group and a bromine atom. These molecules are not merely simple chemical curiosities; they are highly versatile and reactive intermediates that serve as crucial building blocks in a multitude of synthetic applications.[1][2] Their utility stems from the combined reactivity of the nitrile group and the carbon-bromine bond, which can be selectively targeted to construct complex molecular architectures.[1] The position of the bromine atom on the propane chain—typically at the α (C2) or β (C3) position—significantly influences the derivative's chemical behavior and dictates its subsequent applications.

This guide provides a comprehensive literature review and comparative analysis of the applications of these derivatives, with a focus on their roles in organic synthesis, medicinal chemistry, and materials science. We will delve into the causality behind experimental choices, present comparative data, and provide detailed protocols to empower researchers in leveraging these powerful synthetic tools.

Structural Isomers and Their Comparative Properties

The two primary isomers, 2-bromopropanenitrile and 3-bromopropanenitrile, exhibit distinct physical and chemical properties that define their synthetic utility.

Property	2-Bromopropanenitrile (α-isomer)	3-Bromopropanenitrile (β-isomer)	Reference(s)
IUPAC Name	2-bromopropanenitrile	3-bromopropanenitrile	[3][4]
Molecular Formula	C₃H₄BrN	C₃H₄BrN	[3][4]
Molecular Weight	133.97 g/mol	133.97 g/mol	[3][4]
CAS Number	19481-82-4	2417-90-5	[3][4]
Appearance	Liquid	Liquid	[5]
Boiling Point	68-69 °C / 50 mmHg	~175-177 °C (decomposes)	[5][6]
Density	1.55 g/mL at 25 °C	1.565 g/mL at 25 °C	[5][6]
Refractive Index	n20/D 1.461	n20/D 1.480	[5][6]

The α-position of the bromine in 2-bromopropanenitrile makes the adjacent proton acidic and the carbon susceptible to nucleophilic attack, while the β-position in 3-bromopropanenitrile places the bromine at the end of an electrophilic three-carbon chain, ideal for different types of cyclization and substitution reactions.

Core Applications in Organic Synthesis

Brominated propanenitriles are foundational reagents for constructing more complex molecules, particularly heterocyclic systems.

Building Blocks for Heterocyclic Scaffolds

A powerful application of these derivatives is in the synthesis of heterocyclic compounds, which are core motifs in many pharmaceuticals.[7]

• Pyridine and Piperidine Derivatives: 3-Bromopropionitrile is a key precursor for creating highly substituted pyridines and piperidines.[7] It can be employed in multicomponent reactions (MCRs), which offer high efficiency and atom economy by combining multiple reactants in a single pot to generate molecular diversity.[7] A notable example involves the reaction of 3-bromopropionitrile with an aromatic aldehyde and malononitrile to form complex pyridine rings.[7]

• Mechanism of Action: These MCRs typically proceed through a sequence of established organic reactions. The process often starts with a Knoevenagel condensation, followed by a Michael addition of the propanenitrile derivative, and concludes with intramolecular cyclization and subsequent oxidation to yield the final aromatic pyridine system.[7]

Nucleophilic Substitution and Functional Group Interconversion

The carbon-bromine bond is a versatile functional group that readily participates in nucleophilic substitution reactions. This allows for the introduction of a wide range of other functionalities.

• SN2 Reactions: The reaction of bromo-derivatives with nucleophiles like cyanide is a classic example of an SN2 mechanism.[8] This reaction is fundamental for carbon-chain extension and serves as a key step in synthesizing various pharmaceuticals and valuable organic compounds.[8] The choice of a polar aprotic solvent is often crucial to favor the substitution pathway over competing elimination reactions.[8]

Role in Medicinal Chemistry and Drug Design

The incorporation of bromine into a molecule, a strategy known as "bromination," is a popular tactic in drug design.[9][10] This modification can profoundly influence a compound's pharmacodynamic and pharmacokinetic properties.[9][10]

Enhancing Therapeutic Efficacy

• Halogen Bonding: Bromine atoms can form "halogen bonds," a type of non-covalent interaction with electron-donating atoms in a biological target, such as an enzyme or receptor.[9][11] This interaction, resulting from an electropositive region on the halogen atom known as a "sigma-hole," can enhance binding affinity and, consequently, therapeutic activity.[9][11]

• Metabolic Stability: The presence of a bromine atom can alter a drug's metabolic profile, potentially blocking sites susceptible to metabolic degradation and thereby increasing the drug's duration of action.[9][11]

• Lipophilicity and Permeability: Bromination generally increases a molecule's lipophilicity, which can affect its absorption, distribution, and ability to cross biological membranes.

The Nitrile as a Key Pharmacophore

The nitrile group itself is a crucial pharmacophore in many approved drugs.[12][13] It is a polar group and a potential hydrogen bond acceptor.[12] In drug design, it can act as a bioisostere for other functional groups, like a carbonyl group, mimicking its interactions with biological targets.[12] The combination of the reactive bromine handle and the nitrile pharmacophore makes brominated propanenitriles attractive starting points for building libraries of potential drug candidates.[14]

Applications in Materials Science

Beyond synthesis and medicine, brominated propanenitriles find utility in polymer chemistry.

• Polymerization Initiators: 2-Bromopropionitrile has been successfully used as an initiator in a type of controlled radical polymerization known as Activators Generated by Electron Transfer Atom Transfer Radical Polymerization (AGET ATRP).[5] In a study on the polymerization of acrylonitrile, a Ytterbium-based catalyst was used with 2-bromopropionitrile to control both the molecular weight and the tacticity of the resulting polymer.[5]

• Flame Retardants: Brominated organic compounds are widely used as flame retardants in plastics and other materials.[15][16][17] The bromine atoms act by scavenging free radicals in the gas phase during combustion, thereby inhibiting the chain reaction of burning.[15] While specific applications for propanenitrile derivatives are less documented than for other brominated compounds like PBDEs, their fundamental chemistry suggests potential in this area.[16][17]

Experimental Protocols

The following protocols provide standardized, step-by-step methodologies for common transformations involving brominated propanenitrile derivatives.

Protocol 1: Synthesis of Propanenitrile via Nucleophilic Substitution

This protocol details the synthesis of propanenitrile from bromoethane and potassium cyanide, illustrating a foundational SN2 reaction.[8]

Materials:

• Bromoethane (ethyl bromide)

• Potassium cyanide (KCN)

• Absolute Ethanol

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer

• Separatory funnel, distillation apparatus

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Reagent Addition: Add a solution of potassium cyanide in absolute ethanol to the flask. Caution: Potassium cyanide is highly toxic. Handle with extreme care in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• Slowly add bromoethane to the stirred cyanide solution. The reaction is exothermic; control the addition to maintain a gentle reflux.

• Reflux: Once the addition is complete, heat the mixture to a gentle reflux (approx. 78 °C) for 2-3 hours.

• Work-up: Cool the reaction to room temperature. A precipitate of potassium bromide will form.

• Filtration: Remove the potassium bromide by vacuum filtration and wash the solid with a small amount of ethanol.

• Solvent Removal: Combine the filtrate and washings. Remove the ethanol by simple distillation.

• Extraction: Add water to the residue and extract the propanenitrile with diethyl ether (3x).

• Washing & Drying: Combine the organic extracts, wash with water, and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and purify the propanenitrile by fractional distillation, collecting the fraction at 97-98 °C.

Conclusion and Future Outlook

Brominated propanenitrile derivatives are indispensable tools in modern chemistry. Their predictable reactivity, governed by the position of the bromine atom, allows for their strategic use in the synthesis of complex heterocyclic systems, as functional group handles for drug discovery, and as initiators in materials science. The ability to leverage these compounds in efficient multicomponent reactions highlights a path toward more sustainable and diverse chemical synthesis.[7] As drug discovery continues to explore novel chemical space, the utility of these versatile building blocks in creating libraries of structurally diverse and biologically relevant molecules is set to expand.[14][18] Future research will likely focus on developing new catalytic methods for their transformation and incorporating them into even more sophisticated molecular architectures.

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Safety & Regulatory Compliance

Navigating the Disposal of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile: A Guide for Laboratory Professionals

In the fast-paced environment of research and development, the responsible management of chemical waste is paramount to ensuring personnel safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, a compound that, due to its halogenated and nitrile functionalities, requires careful handling from cradle to grave. This document moves beyond a simple checklist, offering the scientific rationale behind each procedural step to empower researchers with the knowledge to manage chemical waste safely and effectively.

Immediate Safety Concerns and Hazard Identification

Before any disposal procedures are initiated, a thorough understanding of the hazards associated with 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is essential. This compound is a skin and serious eye irritant.[1][2] In the event of a fire, it may produce toxic fumes, including carbon monoxide, carbon dioxide, hydrogen fluoride, hydrogen bromide, and hydrogen cyanide.[2]

In Case of Accidental Exposure:

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with plenty of water. If irritation occurs, seek medical attention.[1]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek immediate medical advice from an ophthalmologist.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.[2]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and drink plenty of water. Seek immediate medical attention.[2]

A summary of the key hazard information is provided in the table below.

Hazard Classification	Description	Precautionary Statement
Skin Irritation	Causes skin irritation.[1][2]	P264: Wash skin thoroughly after handling. P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]
Eye Irritation	Causes serious eye irritation.[1][2]	P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Environmental Hazard	Should not be released into the environment.[2]	P273: Avoid release to the environment.
Combustion Hazards	Thermal decomposition can lead to the release of irritating gases and vapors.[2]	P370 + P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to extinguish.

Pre-Disposal Protocol: Segregation and Containment

Proper waste management begins at the point of generation. To prevent accidental reactions and ensure compliant disposal, a strict segregation protocol is necessary.

Step-by-Step Segregation and Storage:

• Designated Waste Container: Dedicate a clearly labeled, chemically-resistant container for 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile waste. The container should be in good condition, with a secure, tight-fitting lid.

• Labeling: The label must include the full chemical name, "3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile," the appropriate hazard pictograms (e.g., irritant, environmental hazard), and the date of waste accumulation.

• Incompatible Materials: Do not mix this waste with other chemical waste streams, particularly strong oxidizing agents, acids, or bases, to avoid potentially violent reactions.[3]

• Storage Location: Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.[4] This area should be away from heat, sparks, and open flames.[4] Keep the container cool and protected from direct sunlight.[5]

Approved Disposal Pathway

Due to its chemical structure, 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile is classified as hazardous waste and must be disposed of accordingly.[2] On-site treatment or disposal, such as neutralization or pouring down the drain, is strictly prohibited. The only approved method of disposal is through a licensed hazardous waste management company.

Procedural Steps for Disposal:

• Container Management: Once the waste container is full or has reached the designated accumulation time limit set by your institution and local regulations, ensure the lid is securely fastened.

• Contacting a Licensed Vendor: Arrange for the collection of the hazardous waste with a certified environmental services company. Provide them with the Safety Data Sheet (SDS) for 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile to ensure they have all the necessary information for safe transport and disposal.

• Documentation: Complete all required hazardous waste manifests and documentation as per institutional and regulatory requirements. This "cradle-to-grave" tracking is a legal requirement under the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).

• Final Disposal Method: The licensed waste disposal facility will typically use high-temperature incineration with appropriate scrubbers and emission control systems to destroy the compound and capture harmful by-products like hydrogen bromide and hydrogen fluoride.[6]

Personal Protective Equipment (PPE) and Spill Management

The consistent and correct use of PPE is the first line of defense when handling this chemical and its waste.

• Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.[7]

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[8] Contaminated gloves should be disposed of as hazardous waste.[8]

• Respiratory Protection: Handle the compound and its waste in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[2]

In the event of a spill:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access. Remove all ignition sources.[9]

• Containment: Use an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite to contain the spill.[1][5] Do not use combustible materials like paper towels.

• Collection: Carefully scoop the absorbed material into a designated, labeled container for hazardous waste disposal.[2]

• Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting the cleaning materials as hazardous waste.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department.

Visualizing the Disposal Workflow

To further clarify the decision-making process for the proper disposal of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, the following workflow diagram is provided.

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Navigating the Safe Handling of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile: A Guide to Personal Protective Equipment and Disposal

Understanding the Hazard Profile: A Composite Analysis

The potential hazards of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile can be inferred from related chemical structures. Halogenated organic compounds, trifluoromethylated substances, and nitriles each present a distinct set of risks.

• Halogenated Aromatic Compounds: These are often associated with skin and eye irritation.[1][2] Some can be harmful if inhaled, swallowed, or absorbed through the skin.

• Trifluoromethyl Group: This group can enhance the lipophilicity and metabolic stability of a molecule, potentially increasing its biological activity and toxicity.

• Nitrile Functionality (-C≡N): Nitriles can be toxic and may cause harm through inhalation, ingestion, or skin contact.[3] Some nitriles can release hydrogen cyanide upon decomposition or metabolism, a potent poison.

Given these constituent hazards, it is prudent to treat 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile as a substance with the potential for acute toxicity (oral, dermal, and inhalation), skin and eye irritation, and possible respiratory sensitization.[3][4][5]

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following table summarizes the recommended PPE for handling 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile.

PPE Category	Recommended Equipment	Justification
Hand Protection	Double-gloving with nitrile or neoprene gloves.[6][7][8]	Nitrile gloves offer good general chemical resistance, while double-gloving provides an additional barrier against potential tears and rapid permeation.[6][7][8] For prolonged exposure or handling of large quantities, consider heavier-duty butyl rubber gloves.[9] Always inspect gloves for integrity before use.[10]
Eye and Face Protection	Chemical splash goggles and a face shield.[6][9]	Goggles provide a seal around the eyes to protect against splashes and vapors. A face shield offers an additional layer of protection for the entire face.[6]
Body Protection	A lab coat, supplemented with a chemically resistant apron.	A standard lab coat protects against minor splashes, while a chemically resistant apron is crucial when handling larger volumes or during procedures with a higher risk of spills.[6][8]
Respiratory Protection	Use in a well-ventilated area, such as a chemical fume hood.[2][10][11]	A fume hood is the primary engineering control to minimize inhalation exposure. For situations where a fume hood is not available or during spill cleanup, a respirator with an appropriate organic vapor cartridge may be necessary.

Procedural Guidance for Safe Handling and Disposal

Adherence to strict operational protocols is paramount for ensuring a safe laboratory environment.

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure that a chemical fume hood is operational and that all necessary PPE is readily available and in good condition. Designate a specific area for the handling of this compound to prevent cross-contamination.

• Donning PPE: Put on your lab coat, followed by chemical splash goggles and a face shield. Don the inner pair of gloves, followed by the outer pair, ensuring the cuffs of the outer gloves are pulled over the sleeves of the lab coat.

• Handling: Conduct all manipulations of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile within the certified chemical fume hood. Use appropriate tools and techniques to minimize the generation of dust or aerosols.

• Doffing PPE: To prevent cross-contamination, remove PPE in the following order: outer gloves, face shield, apron, inner gloves, and finally, the lab coat. Wash hands thoroughly with soap and water after removing all PPE.[1]

• Decontamination: Clean all surfaces and equipment that may have come into contact with the compound using an appropriate solvent and cleaning agent.

Spill Response and Waste Disposal

In the event of a spill, evacuate the immediate area and alert your supervisor. For small spills within a fume hood, use an absorbent material to contain the spill, then carefully collect the material into a designated hazardous waste container.

All waste materials contaminated with 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile, including used PPE, absorbent materials, and empty containers, must be disposed of as hazardous waste.[1][10] Follow all local, state, and federal regulations for the disposal of chemical waste.[10]

Visualizing the Workflow for Safe Handling

The following diagram illustrates the key steps in the safe handling of 3-Bromo-2-[4-(trifluoromethyl)phenyl]propanenitrile.

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